Delpazolid

• CAS: 1219707-39-7

Core Science & Biosynthesis

Delpazolid's Mechanism of Action on Mycobacterium tuberculosis: A Technical Guide

Introduction

Delpazolid (LCB01-0371) is a novel, second-generation oxazolidinone antibiotic developed by LegoChem Biosciences, currently under clinical investigation for the treatment of tuberculosis (TB), including multidrug-resistant (MDR-TB) and extensively drug-resistant (XDR-TB) strains.[1][2] As a member of the oxazolidinone class, its fundamental mechanism of action is the inhibition of bacterial protein synthesis, a pathway distinct from many other antibiotic classes.[1][3] This guide provides an in-depth technical overview of Delpazolid's core mechanism of action against Mycobacterium tuberculosis, supported by quantitative data, detailed experimental protocols, and visualizations of key pathways and workflows.

Core Mechanism: Inhibition of Protein Synthesis Initiation

The primary antibacterial effect of Delpazolid, like other oxazolidinones, is the disruption of protein synthesis at a very early stage—the initiation phase.[3][4] This mechanism is crucial for its efficacy against a wide array of Gram-positive bacteria, including the notoriously difficult-to-treat M. tuberculosis.[1][5]

The specific molecular target of Delpazolid is the 50S large ribosomal subunit.[3][4] It binds to domain V of the 23S ribosomal RNA (rRNA), a critical component of the peptidyl transferase center (PTC).[4] By binding to this site, Delpazolid sterically hinders the correct positioning of the initiator fMet-tRNA (N-formylmethionyl-tRNA), thereby preventing the formation of the 70S initiation complex.[6][7] This complex, which consists of the 30S and 50S ribosomal subunits, mRNA, and initiator tRNA, is essential for the commencement of peptide chain elongation.[6] The inability to form this ternary complex effectively halts the production of all bacterial proteins, leading to a bacteriostatic or bactericidal effect, depending on the concentration and bacterial species.[4][8]

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Caption: Delpazolid's mechanism of action on the bacterial ribosome.

Quantitative Data on Anti-Tubercular Activity

The in vitro activity of Delpazolid has been evaluated against various strains of M. tuberculosis, demonstrating comparable or superior potency to the first-generation oxazolidinone, linezolid.

Parameter	M. tuberculosis Strain	Delpazolid (µg/mL)	Linezolid (µg/mL)	Reference
MIC	H37Rv	0.5	0.5	[4]
MBC	H37Rv	>4-fold lower than Linezolid	-	[1]
MIC₉₀	MDR-TB Isolates	0.25	-	[1]
MIC₉₀	XDR-TB Isolates	1.0	-	[1]
MIC₉₀ (China isolates)	M. tuberculosis	0.5	0.25	[2]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration; MIC₉₀: MIC required to inhibit 90% of isolates; MDR-TB: Multidrug-resistant TB; XDR-TB: Extensively drug-resistant TB.

Selectivity and Mitochondrial Effects

A critical aspect of oxazolidinone development is selectivity for bacterial ribosomes over eukaryotic mitochondrial ribosomes, as the latter share structural similarities. Inhibition of mitochondrial protein synthesis is a known side effect of this class, potentially leading to toxicities like myelosuppression.[1][9] Delpazolid has demonstrated a superior prokaryotic protein synthesis inhibition compared to linezolid, while having similar effects on mitochondrial protein synthesis.[1] However, its pharmacokinetic profile, characterized by more rapid clearance, may reduce the risk of time-dependent toxicities like myelosuppression compared to linezolid.[1][5]

Parameter	Cell Line/Organism	Delpazolid IC₅₀ (µg/mL)	Linezolid IC₅₀ (µg/mL)	Reference
Prokaryotic Protein Synthesis Inhibition	Escherichia coli	0.8	4.0	[1]
Mitochondrial Protein Synthesis Inhibition	Human K562 & AC16 cells	3.4	3.4	[1]

IC₅₀: Half-maximal inhibitory concentration.

Experimental Protocols

In Vitro Susceptibility Testing (MIC Determination)

This protocol outlines the general procedure for determining the Minimum Inhibitory Concentration (MIC) of Delpazolid against M. tuberculosis.

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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Methodology:

• Inoculum Preparation: M. tuberculosis strains (e.g., H37Rv or clinical isolates) are grown in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80. The culture is adjusted to a McFarland standard of 0.5-1.0.

• Drug Dilution: Delpazolid is dissolved in an appropriate solvent (e.g., DMSO) and then serially diluted in 7H9 broth in a 96-well microtiter plate to achieve a range of final concentrations.

• Inoculation: Each well is inoculated with the prepared bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: The plates are sealed and incubated at 37°C for 7-14 days.

• Result Interpretation: The MIC is determined as the lowest concentration of Delpazolid that completely inhibits visible growth of the mycobacteria. An indicator like Resazurin may be added to aid in visualizing viability.

Intracellular Activity Assay

This protocol assesses the ability of Delpazolid to inhibit the growth of M. tuberculosis within host macrophages.

Methodology:

• Macrophage Culture: Bone marrow-derived macrophages (BMDMs) are harvested and cultured in appropriate media (e.g., DMEM with 10% FBS).[5]

• Infection: Cultured macrophages are infected with M. tuberculosis H37Rv at a specific multiplicity of infection (MOI) and incubated to allow for phagocytosis.[5]

• Drug Treatment: Extracellular bacteria are removed by washing, and fresh media containing various concentrations of Delpazolid is added to the infected cells.

• Incubation: The infected and treated cells are incubated for a set period (e.g., 3 days).[5]

• Lysis and Plating: After incubation, the macrophages are lysed with a gentle detergent (e.g., Triton X-100) to release intracellular bacteria.

• CFU Enumeration: The lysate is serially diluted and plated on Middlebrook 7H11 agar. The plates are incubated, and the colony-forming units (CFU) are counted to determine the reduction in bacterial load compared to untreated controls.

Mitochondrial Protein Synthesis Inhibition Assay

This protocol measures the off-target effect of Delpazolid on mitochondrial protein synthesis in a human cell line.

Methodology:

• Cell Culture: A human cell line (e.g., HepG2 or K562) is seeded into 96-well plates and cultured in the appropriate medium.[1][10]

• Compound Treatment: Cells are exposed to various concentrations of Delpazolid for an extended period (e.g., 7 days), with the medium and compound being replaced periodically.[10]

• Protein Level Determination: After the treatment period, the levels of specific mitochondrial-encoded proteins (e.g., COX1, cytochrome c oxidase subunit I) and nuclear-encoded mitochondrial proteins (e.g., SDHA, succinate dehydrogenase complex subunit A) are measured.[10]

• Analysis: An in-cell ELISA is typically used to quantify the protein levels. A selective decrease in the mitochondrial-encoded protein relative to the nuclear-encoded protein indicates specific inhibition of mitochondrial protein synthesis. The IC₅₀ is then calculated.[10]

Mechanisms of Resistance

Resistance to oxazolidinones in M. tuberculosis primarily arises from mutations that alter the drug's binding site on the 23S rRNA.[2][11] Less frequently, mutations in the genes encoding ribosomal proteins L3 (rplC) and L4 (rplD) can also confer resistance.[2] Studies have identified specific mutations, such as G2061T in the 23S rRNA, that lead to high-level resistance to both linezolid and Delpazolid.[2] Interestingly, some mutations, like a novel substitution in rplD, have been shown to confer resistance to linezolid but not to Delpazolid, suggesting potential structural differences in their interactions with the ribosome.[2]

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Caption: Logical relationship of Delpazolid resistance mechanisms.

Conclusion

Delpazolid exerts its anti-tubercular effect through a well-defined mechanism: the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit and preventing the formation of the crucial 70S initiation complex. It demonstrates potent in vitro activity against drug-susceptible and drug-resistant strains of M. tuberculosis. While it shares the class-typical off-target effect of mitochondrial protein synthesis inhibition, its pharmacokinetic properties may offer a safety advantage over earlier oxazolidinones. Understanding its precise mechanism of action, methods of evaluation, and potential resistance pathways is critical for its continued development and strategic deployment in future anti-tuberculosis regimens.

References

• 1. Development of Delpazolid for the Treatment of Tuberculosis [mdpi.com]
• 2. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Portico [access.portico.org]
• 5. researchgate.net [researchgate.net]
• 6. The Oxazolidinone Linezolid Inhibits Initiation of Protein Synthesis in Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. upload.orthobullets.com [upload.orthobullets.com]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of Mammalian Mitochondrial Protein Synthesis by Oxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of Novel Oral Protein Synthesis Inhibitors of Mycobacterium tuberculosis That Target Leucyl-tRNA Synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Drug Resistance Mechanisms in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

What is the chemical structure of Delpazolid (LCB01-0371)?

For Researchers, Scientists, and Drug Development Professionals

Introduction

Delpazolid (LCB01-0371) is a novel, second-generation oxazolidinone antibiotic currently under clinical development for the treatment of infections caused by multidrug-resistant Gram-positive bacteria, with a particular focus on Mycobacterium tuberculosis.[1][2] Developed by LegoChem Biosciences, Delpazolid offers a promising alternative to existing therapies, demonstrating a favorable safety profile and potent antibacterial activity.[1][3] This technical guide provides a comprehensive overview of Delpazolid's chemical structure, synthesis, mechanism of action, and key experimental data.

Chemical Structure and Properties

Delpazolid is chemically identified as (5R)-3-[3-fluoro-4-(1-methyl-5,6-dihydro-1,2,4-triazin-4-yl)phenyl]-5-(hydroxymethyl)-1,3-oxazolidin-2-one.[4][5] Its structure features the characteristic oxazolidinone core essential for its antibacterial activity, along with a distinct cyclic amidrazone moiety that contributes to its improved pharmacokinetic properties and safety profile compared to earlier-generation oxazolidinones like linezolid.[3][6]

Identifier	Value
IUPAC Name	(5R)-3-[3-fluoro-4-(1-methyl-5,6-dihydro-1,2,4-triazin-4-yl)phenyl]-5-(hydroxymethyl)-1,3-oxazolidin-2-one[5]
SMILES	CN1CCN(C=N1)C2=C(C=C(C=C2)N3C--INVALID-LINK--CO)F[4][5]
InChI	InChI=1S/C14H17FN4O3/c1-17-4-5-18(9-16-17)13-3-2-10(6-12(13)15)19-7-11(8-20)22-14(19)21/h2-3,6,9,11,20H,4-5,7-8H2,1H3/t11-/m1/s1[4][5]
InChIKey	QLUWQAFDTNAYPN-LLVKDONJSA-N[4]
Molecular Formula	C₁₄H₁₇FN₄O₃[4]
Molecular Weight	308.31 g/mol [5]

Synthesis of Delpazolid

A synthetic scheme for Delpazolid has been described, starting from difluoro-nitrobenzene. The process involves seven steps with high yields, and the products are readily purified without the need for chromatography.[3][6]

A high-level overview of the seven-step synthesis process for Delpazolid.

Mechanism of Action

Similar to other oxazolidinones, Delpazolid exerts its antibacterial effect by inhibiting bacterial protein synthesis.[3] It binds to the 50S ribosomal subunit at the peptidyl transferase center, preventing the formation of the initiation complex necessary for protein synthesis to begin.[1] This mechanism is distinct from many other classes of antibiotics, which contributes to its effectiveness against resistant strains.

Inhibition of bacterial protein synthesis by Delpazolid.

Experimental Data

In Vitro Activity

Delpazolid has demonstrated potent in vitro activity against a range of Gram-positive bacteria, including methicillin-susceptible and -resistant Staphylococcus aureus (MSSA, MRSA), and various mycobacterial species.

Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
M. tuberculosis H37Rv	-	0.25 - 1
Multidrug-Resistant M. tuberculosis	-	0.25
Extensively Drug-Resistant M. tuberculosis	-	1
M. abscessus	1.2	-
MSSA	-	2
MRSA	-	2
Data compiled from multiple sources.[3][4][7]

Pharmacokinetics

Pharmacokinetic studies in animals and humans have revealed favorable properties for Delpazolid, including good oral bioavailability and a safety profile that appears to be improved over linezolid.

Single Ascending Dose (SAD) Study in Healthy Volunteers [3]

Dose	Cmax (µg/mL)	Tmax (hr)	AUC₀₋inf (µg·h/mL)
50 mg	-	-	-
100 mg	-	-	-
200 mg	-	-	-
400 mg	-	-	-
800 mg	-	-	-
1600 mg	-	-	-
2400 mg	-	-	-
3200 mg	-	-	-
Note: Specific values were not provided in the source, but the maximum tolerated dose was determined to be 2400 mg.

Multiple Ascending Dose (MAD) Study in Healthy Volunteers (7 days) [8]

Dose (BID)	Cmax (µg/mL)	Tmax (hr)	T₁/₂ (hr)	AUCtau (µg·h/mL)
400 mg	5.62	0.60	1.56	7.79
800 mg	11.15	1.04	1.58	19.46
1200 mg	13.83	1.13	1.69	38.15
1600 mg	-	-	-	-

Pharmacokinetics in Animal Models [2]

Species	Dose (p.o., mg/kg)	AUC (mg·h/L)	Cmax (mg/L)	tmax (h)	Half-life (h)
Mouse	30	48.28	24.45	0.5	1.11
Rat	10	16.24	4.03	1.17	1.13

Early Bactericidal Activity (EBA) in Pulmonary Tuberculosis Patients

A Phase 2a study evaluated the early bactericidal activity of Delpazolid over 14 days in patients with newly diagnosed, smear-positive pulmonary tuberculosis.[9][10][11]

Treatment Group	Mean Daily Decline in log-CFU/mL (± SD)
Delpazolid 800 mg QD	0.044 ± 0.016
Delpazolid 400 mg BID	0.053 ± 0.017
Delpazolid 800 mg BID	0.043 ± 0.016
Delpazolid 1200 mg QD	0.019 ± 0.017
Linezolid 600 mg BID	0.154 ± 0.023
HRZE (Standard Regimen)	0.192 ± 0.028

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The in vitro activity of Delpazolid is typically assessed using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

A detailed protocol for M. tuberculosis involves the following steps:

• Inoculum Preparation: A suspension of the M. tuberculosis strain is prepared in sterile saline and adjusted to a 1.0 McFarland standard. This is further diluted 1:20 in Middlebrook 7H9 broth.[12]

• Drug Dilution: Delpazolid is serially diluted in 96-well plates containing Middlebrook 7H9 broth to achieve a range of final concentrations.[12]

• Inoculation: 100 µL of the diluted bacterial inoculum is added to each well.[12]

• Incubation: Plates are incubated at 37°C for 7 days.[12]

• MIC Reading: After incubation, a resazurin-based indicator (e.g., alamarBlue) is added to each well, and the plates are incubated for an additional 24 hours. The MIC is determined as the lowest drug concentration that prevents a color change from blue to pink.[7][12]

In Vivo Efficacy in a Murine Systemic Infection Model

The in vivo efficacy of Delpazolid can be evaluated in a murine model of systemic infection.

• Animal Model: Immunocompetent mice (e.g., ICR) are used.

• Infection: Mice are challenged via intraperitoneal injection with a lethal dose of a bacterial pathogen (e.g., S. aureus).[13]

• Drug Administration: Delpazolid is administered orally at various doses at specified time points post-infection (e.g., 1 and 4 hours).[13]

• Endpoint: Mortality is monitored over a period of 7 days. The median effective dose (ED₅₀) is calculated.[13]

Conclusion

Delpazolid (LCB01-0371) is a promising oxazolidinone antibiotic with potent activity against multidrug-resistant bacteria, including M. tuberculosis. Its distinct chemical structure contributes to a favorable pharmacokinetic and safety profile. The data presented in this technical guide underscore the potential of Delpazolid as a valuable addition to the therapeutic arsenal for treating challenging bacterial infections. Further clinical development is ongoing to fully elucidate its efficacy and safety in various patient populations.

References

• 1. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 2. Portico [access.portico.org]
• 3. mdpi.com [mdpi.com]
• 4. Delpazolid - Wikipedia [en.wikipedia.org]
• 5. Delpazolid | C14H17FN4O3 | CID 44205191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DECODE- Delpazolid Dose-Finding and Combination Development Trial | Working Group for New TB Drugs [newtbdrugs.org]
• 9. Pharmacokinetic and Pharmacodynamic Modeling Analysis of Delpazolid (LCB01-0371) in Adult Patients with Pulmonary Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative pharmacokinetics study of two tablet formulations of delpazolid, a novel oxazolidinone class antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro Antimicrobial Activity Comparison of Linezolid, Tedizolid, Sutezolid and Delpazolid Against Slowly Growing Mycobacteria Isolated in Beijing, China - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 2024.sci-hub.se [2024.sci-hub.se]
• 13. A phase IIb, open-label, randomized controlled dose ranging multi-centre trial to evaluate the safety, tolerability, pharmacokinetics and exposure-response relationship of different doses of delpazolid in combination with bedaquiline delamanid moxifloxacin in adult subjects with newly diagnosed, uncomplicated, smear-positive, drug-sensitive pulmonary tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Delpazolid: An In-depth Technical Guide on its Early Antibacterial Spectrum

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the early research on the antibacterial spectrum of Delpazolid (formerly LCB01-0371), a novel oxazolidinone antibiotic. Delpazolid has demonstrated potent activity against a range of bacterial pathogens, particularly Gram-positive organisms and Mycobacterium tuberculosis. This document collates quantitative data from initial studies, details the experimental methodologies employed, and visualizes key workflows to support further research and development efforts.

Core Antibacterial Activity

Delpazolid is a second-generation oxazolidinone analogue that, like other drugs in its class, inhibits bacterial protein synthesis.[1][2] Its mechanism of action involves binding to the 50S ribosomal subunit, preventing the formation of the initiation complex essential for protein translation.[3] Early research highlighted its efficacy against multi-drug-resistant tuberculosis (MDR-TB) and its potential for improved safety and tolerability compared to linezolid.[1][2]

Quantitative Antibacterial Spectrum

The following tables summarize the in vitro activity of Delpazolid against various bacterial isolates as determined in early studies. The data is presented as Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the drug that inhibits the visible growth of a microorganism.

Table 1: In Vitro Activity of Delpazolid against Gram-Positive Bacteria

Bacterial Species	Strain Type	No. of Isolates	MIC₅₀ (μg/mL)	MIC₉₀ (μg/mL)
Staphylococcus aureus	Methicillin-Susceptible (MSSA)	-	-	2
Staphylococcus aureus	Methicillin-Resistant (MRSA)	100	1	2
Enterococcus faecalis	-	-	-	-
Enterococcus faecium	Vancomycin-Resistant (VRE)	-	-	-
Streptococcus pneumoniae	-	-	-	-
Streptococcus pyogenes	-	-	-	-

Data sourced from multiple in vitro studies.[2][4][5]

Table 2: In Vitro Activity of Delpazolid against Mycobacterium tuberculosis

Strain Type	No. of Isolates	Delpazolid MIC₉₀ (mg/L)	Linezolid MIC₉₀ (mg/L)
All M. tuberculosis	240	0.5	0.25
Multidrug-Resistant (MDR-TB)	120	0.5	1.0
Extensively Drug-Resistant (XDR-TB)	120	1.0	0.25

This data is from a study comparing the in vitro activities of Delpazolid and Linezolid against drug-resistant M. tuberculosis isolates in China.[6][7]

Table 3: In Vitro Activity of Delpazolid against Nontuberculous Mycobacteria (NTM)

Bacterial Species	No. of Isolates	Delpazolid MIC₅₀ (μg/mL)	Delpazolid MIC₉₀ (μg/mL)
M. kansasii	42	1	2
M. avium	41	32	>32
M. intracellulare	-	-	-

This data is from a study comparing the in vitro activity of four oxazolidinones against slowly growing mycobacteria.[8][9]

Experimental Protocols

The following sections detail the methodologies used in the early in vitro studies to determine the antibacterial spectrum of Delpazolid.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC values presented in the tables were primarily determined using the broth microdilution method in accordance with the Clinical and Laboratory Standards Institute (CLSI) guidelines.[4]

Workflow for MIC Determination

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Detailed Steps:

• Bacterial Strains : Clinical isolates of various bacteria were used. For M. tuberculosis studies, isolates were obtained from patients and cultured on appropriate media.[4][6]

• Inoculum Preparation : A standardized inoculum of the test organism was prepared, typically adjusted to a 0.5 McFarland turbidity standard.

• Drug Dilution : Delpazolid was serially diluted in cation-adjusted Mueller-Hinton broth (for most bacteria) or Middlebrook 7H9 broth (for mycobacteria) in 96-well microtiter plates.

• Inoculation : The prepared bacterial suspension was added to each well of the microtiter plate containing the drug dilutions.

• Incubation : The plates were incubated under appropriate conditions. For most bacteria, this was at 35-37°C for 16-20 hours. For slowly growing mycobacteria, incubation was extended.

• MIC Reading : The MIC was determined as the lowest concentration of Delpazolid that completely inhibited visible growth of the organism.

Mechanism of Action: Protein Synthesis Inhibition

The antibacterial effect of Delpazolid stems from its ability to inhibit protein synthesis in bacteria, a mechanism it shares with other oxazolidinones.[1]

Signaling Pathway of Delpazolid's Action

Caption: Mechanism of action of Delpazolid in inhibiting bacterial protein synthesis.

Conclusion

Early research on Delpazolid established its potent in vitro activity against a clinically important spectrum of bacteria, including drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The data indicates that Delpazolid's efficacy is comparable or, in some cases, superior to that of linezolid against certain pathogens.[2][6] The well-defined mechanism of action, coupled with promising early safety and tolerability profiles, positioned Delpazolid as a significant candidate for further development in the treatment of challenging bacterial infections.[1][10] Subsequent clinical trials have continued to evaluate its efficacy and safety in various patient populations.[11][12][13]

References

• 1. mdpi.com [mdpi.com]
• 2. Portico [access.portico.org]
• 3. Delpazolid - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. In-vitro Activity of Delpazolid and Comparator Agents Against Methicillin-resistant Staphylococcus aureus Involved in Bloodstream Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro Antimicrobial Activity Comparison of Linezolid, Tedizolid, Sutezolid and Delpazolid Against Slowly Growing Mycobacteria Isolated in Beijing, China - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Delpazolid's Effect on Gram-positive Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic demonstrating potent activity against a wide spectrum of Gram-positive bacteria, including multidrug-resistant strains. As a member of the oxazolidinone class, its mechanism of action involves the inhibition of bacterial protein synthesis at the initiation phase, a distinct pathway that confers activity against pathogens resistant to other antibiotic classes. This technical guide provides a comprehensive overview of the in vitro efficacy of Delpazolid against key Gram-positive pathogens, details the experimental methodologies used for its evaluation, and visualizes its mechanism of action and relevant experimental workflows.

Introduction

The rise of antibiotic resistance among Gram-positive bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), presents a significant challenge in clinical practice. The oxazolidinone class of antibiotics offers a critical therapeutic option due to its unique mechanism of action. Delpazolid, a second-generation oxazolidinone, has been developed to provide a potent and safe therapeutic agent against these challenging infections.[1] This document serves as a technical resource for professionals in the fields of microbiology, pharmacology, and drug development, summarizing the current knowledge on Delpazolid's activity against Gram-positive bacteria.

Mechanism of Action

Delpazolid, like other oxazolidinones, exerts its antibacterial effect by inhibiting the initiation of protein synthesis in bacteria.[2] It binds to the 50S ribosomal subunit at the peptidyl transferase center, preventing the formation of the initiation complex with messenger RNA and N-formylmethionyl-tRNA. This early-stage inhibition is a key differentiator from other protein synthesis inhibitors and is responsible for the lack of cross-resistance with other antibiotic classes.

Figure 1: Mechanism of Action of Delpazolid.

In Vitro Activity

The in vitro activity of Delpazolid has been evaluated against a range of clinically significant Gram-positive bacteria. The primary metric for this evaluation is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium.

Quantitative Data Summary

The following tables summarize the available MIC data for Delpazolid against key Gram-positive pathogens.

Table 1: Delpazolid Activity against Staphylococcus aureus

Organism (n)	Comparator	MIC50 (µg/mL)	MIC90 (µg/mL)
Methicillin-resistant S. aureus (MRSA) (100)	Delpazolid	1	2
Linezolid	1	2
Vancomycin	1	1
Daptomycin	1	1

Data sourced from a study on MRSA bloodstream isolates.[3]

Table 2: Delpazolid Activity against Streptococcus pneumoniae

Organism	Comparator	MIC90 (µg/mL)
Streptococcus pneumoniae	Delpazolid	1

Data referenced in a comparative study.[2]

Note: Extensive peer-reviewed data on the MIC values of Delpazolid against other significant Gram-positive pathogens such as Streptococcus pyogenes, Streptococcus agalactiae, and various species of Enterococcus are not widely available in the public domain at the time of this report.

Time-Kill Kinetics

Post-Antibiotic Effect (PAE)

The post-antibiotic effect is the suppression of bacterial growth that persists after a short exposure to an antibiotic. Specific quantitative data on the PAE of Delpazolid is not currently available in the public literature. For context, the parent drug class, oxazolidinones, as exemplified by linezolid, typically exhibit a moderate PAE against Gram-positive cocci.[4] A study on linezolid demonstrated a PAE ranging from 0.5 to 2.4 hours at four times the MIC against various staphylococci and enterococci.[5]

Experimental Protocols

The following sections detail the standardized methodologies for key in vitro experiments used to characterize the activity of antibacterial agents like Delpazolid.

Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent and is performed according to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Figure 2: Broth Microdilution MIC Assay Workflow.

Detailed Steps:

• Inoculum Preparation: A standardized inoculum of the test bacterium is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.

• Antimicrobial Dilution: A serial two-fold dilution of Delpazolid is prepared in cation-adjusted Mueller-Hinton broth (CAMHB) directly in the wells of a 96-well microtiter plate.

• Inoculation: Each well containing the diluted antimicrobial agent is inoculated with the standardized bacterial suspension. A growth control well (containing no antibiotic) and a sterility control well (containing uninoculated broth) are included.

• Incubation: The microtiter plate is incubated at 35-37°C for 16 to 20 hours in ambient air.

• Result Interpretation: The MIC is determined as the lowest concentration of Delpazolid at which there is no visible growth (turbidity) of the bacterium.

Time-Kill Kinetic Assay

This assay measures the rate of bacterial killing by an antimicrobial agent over time.

Detailed Steps:

• Culture Preparation: A logarithmic-phase bacterial culture is prepared to a standardized concentration (typically ~5 x 10^5 to 5 x 10^6 CFU/mL) in a suitable broth medium.

• Exposure: The bacterial culture is exposed to various concentrations of Delpazolid (e.g., 1x, 2x, 4x, 8x MIC) and a growth control (no antibiotic).

• Sampling: Aliquots are removed from each culture at specified time points (e.g., 0, 2, 4, 6, 8, 24 hours).

• Quantification: The number of viable bacteria in each aliquot is determined by serial dilution and plating onto agar plates. The plates are incubated, and the resulting colonies are counted to determine the CFU/mL.

• Data Analysis: The change in log10 CFU/mL over time is plotted for each concentration of Delpazolid and the growth control. Bacteriostatic activity is typically defined as a <3-log10 reduction in CFU/mL from the initial inoculum, while bactericidal activity is a ≥3-log10 reduction.

Post-Antibiotic Effect (PAE) Assay

This assay measures the duration of growth suppression after brief exposure to an antimicrobial agent.

Detailed Steps:

• Exposure: A standardized bacterial suspension in the logarithmic phase of growth is exposed to a specific concentration of Delpazolid (e.g., 4x MIC) for a defined period (e.g., 1-2 hours). A control culture is handled similarly but without the antibiotic.

• Removal of Antibiotic: The antibiotic is removed by a 1:1000 dilution of the bacterial suspension in fresh, pre-warmed broth. This dilution reduces the antibiotic concentration to well below the MIC.

• Monitoring of Regrowth: The number of viable bacteria in both the test and control cultures is determined at regular intervals (e.g., hourly) by plating serial dilutions.

• Calculation of PAE: The PAE is calculated using the formula: PAE = T - C, where T is the time required for the viable count in the test culture to increase by 1 log10 CFU/mL after antibiotic removal, and C is the corresponding time for the control culture.

Conclusion

Delpazolid demonstrates potent in vitro activity against key Gram-positive pathogens, including strains resistant to other classes of antibiotics. Its efficacy against MRSA and Streptococcus pneumoniae is comparable or superior to that of linezolid.[2][3] The unique mechanism of action of Delpazolid makes it a valuable agent in the fight against antimicrobial resistance. Further studies detailing its time-kill kinetics and post-antibiotic effect against a broader range of Gram-positive bacteria will provide a more complete understanding of its pharmacodynamic profile and further guide its clinical application. The standardized protocols outlined in this guide are essential for the continued evaluation of Delpazolid and other novel antimicrobial agents.

References

• 1. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In-vitro Activity of Delpazolid and Comparator Agents Against Methicillin-resistant Staphylococcus aureus Involved in Bloodstream Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derangedphysiology.com [derangedphysiology.com]
• 5. The post-antibiotic effects of linezolid against Gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigational studies on Delpazolid for MDR-TB

An In-depth Technical Guide to Investigational Studies of Delpazolid for Multidrug-Resistant Tuberculosis

Introduction

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic developed by LegoChem BioSciences, Inc. as a potential treatment for multidrug-resistant tuberculosis (MDR-TB).[1][2][3] As a member of the oxazolidinone class, it shares a mechanism of action with linezolid, a drug recommended by the World Health Organization for treating drug-resistant TB.[4][5][6] However, the prolonged use of linezolid is often hampered by significant toxicities, including myelosuppression and peripheral neuropathy.[1][4][7] Delpazolid was developed to offer a safer alternative while maintaining or improving efficacy against Mycobacterium tuberculosis, including drug-resistant strains.[1][8] This guide provides a comprehensive overview of the preclinical and clinical investigations into Delpazolid, focusing on its mechanism of action, efficacy, safety, and pharmacokinetic/pharmacodynamic profiles.

Mechanism of Action

Similar to other oxazolidinones, Delpazolid's primary antibacterial action is the inhibition of bacterial protein synthesis.[1] It binds to the 50S ribosomal subunit's 23S rRNA, preventing the formation of the initiation complex necessary for translation.[9] This mechanism is distinct from many other antibiotic classes, which reduces the likelihood of cross-resistance.

A critical aspect of oxazolidinone development is selectivity for bacterial ribosomes over eukaryotic mitochondrial ribosomes, as inhibition of the latter can lead to toxicity.[1] While Delpazolid does show some inhibitory effects on human mitochondrial protein synthesis, similar to linezolid, it demonstrates superior activity in prokaryotic protein synthesis inhibition.[1] This suggests that lower doses of Delpazolid might be sufficient for therapeutic effect, potentially reducing mitochondrial-related side effects.[1]

Delpazolid's selective inhibition of bacterial protein synthesis.

Preclinical Investigational Studies

In Vitro Activity

Delpazolid has demonstrated potent in vitro activity against M. tuberculosis, including MDR and extensively drug-resistant (XDR) isolates. Compared to linezolid, it shows a similar minimum inhibitory concentration (MIC) but a significantly lower minimum bactericidal concentration (MBC) against the H37Rv reference strain.[1][3]

Table 1: In Vitro Activity of Delpazolid vs. Linezolid against M. tuberculosis

Strain / Isolate Type	Drug	MIC (µg/mL)	MBC (µg/mL)	MIC90 (µg/mL)	Resistance Rate (%)	Reference
M. tuberculosis H37Rv	Delpazolid	0.25-0.5	1-2	-	-	[3]
M. tuberculosis H37Rv	Linezolid	0.25-0.5	>8	-	-	[3]
MDR-TB Isolates (China)	Delpazolid	-	-	0.5	0.8	[1][8]
MDR-TB Isolates (China)	Linezolid	-	-	1.0	6.7	[1][8]
XDR-TB Isolates (China)	Delpazolid	-	-	1.0	-	[1][8]

| XDR-TB Isolates (China) | Linezolid | - | - | 0.25 | - |[1][8] |

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration; MIC90: MIC required to inhibit 90% of isolates.

Intracellular and Combination Activity

Studies using bone marrow-derived macrophages showed Delpazolid had greater efficacy than linezolid at higher concentrations in inhibiting intracellular M. tuberculosis H37Rv.[1] Furthermore, in vitro time-kill kinetics assays revealed that Delpazolid has partial synergism when combined with other anti-TB agents like clofazimine and bedaquiline.[1]

Experimental Protocols

• In Vitro Susceptibility Testing: The minimum inhibitory concentrations (MICs) were determined using the microplate Alamar Blue assay or broth microdilution methods with 7H9 broth.[8][10] Plates were incubated at 37°C and read after a specified period.

• Time-Kill Kinetics Assay: To evaluate drug synergy, M. tuberculosis H37Rv cultures were exposed to individual drugs and combinations at various concentrations (e.g., based on their MIC).[1] The viability of the bacteria was assessed at different time points by counting colony-forming units (CFU).[1]

• Intracellular Activity Assay: Bone marrow-derived macrophages were infected with M. tuberculosis H37Rv.[2] After infection, the cells were treated with Delpazolid or a comparator drug at various concentrations. The intracellular bacterial load was determined by lysing the macrophages and plating the lysate to count CFUs.[2]

Clinical Development Pathway

Delpazolid has progressed through several clinical trial phases to evaluate its safety, pharmacokinetics, and efficacy.

Clinical development pathway for Delpazolid in tuberculosis.

Clinical Trials and Human Studies

Phase 1 Studies

Phase 1 trials in healthy volunteers assessed the safety, tolerability, and pharmacokinetics of Delpazolid.

• Single-Ascending Dose (SAD) Study: Doses were escalated from 50 mg to 3200 mg.[1][2] The maximum tolerated dose was determined to be 2400 mg per day, with gastrointestinal adverse events noted at the 3200 mg dose.[1]

• Multiple-Ascending Dose (MAD) Studies: These studies, lasting up to 21 days, showed good tolerability for doses up to 1200 mg twice daily.[10] Importantly, no myelosuppression, a key side effect of linezolid, was observed even after three weeks of repeated dosing.[1][2]

Table 2: Summary of Phase 1 Clinical Trial Findings

Study Type	Duration	Dose Range	Key Findings	Reference
Single-Ascending Dose (SAD)	Single Dose	50 mg - 3200 mg	Max tolerated dose: 2400 mg. Mild AEs up to 2400 mg; GI AEs at 3200 mg.	[1][10]
Multiple-Ascending Dose (MAD)	7 days	400 mg - 1600 mg BID	Good tolerability up to 1200 mg BID with mild AEs.	[10]

| Multiple-Ascending Dose (MAD) | 21 days | 800 mg or 1200 mg BID | No evidence of myelosuppression. Higher incidence of GI AEs at 1200 mg BID. |[10] |

Phase 2a Early Bactericidal Activity (EBA) Study

This study (NCT02836483) evaluated the bactericidal activity of Delpazolid monotherapy over 14 days in 79 patients with newly diagnosed, smear-positive pulmonary TB.[11][12][13]

• Experimental Protocol: Patients were randomized into several arms receiving different Delpazolid doses or active controls (standard HRZE regimen or linezolid).[11][12] The primary endpoint was the average daily decline in log-transformed bacterial load (CFU/mL) in sputum.[11][12]

Table 3: EBA Study (Days 0-14) Results

Treatment Group	Dosing Schedule	Average Daily Decline in log-CFU (± SE)	Reference
Delpazolid	800 mg QD	0.044 ± 0.016	[11][12]
Delpazolid	400 mg BID	0.053 ± 0.017	[11][12]
Delpazolid	800 mg BID	0.043 ± 0.016	[11][12]
Delpazolid	1200 mg QD	0.019 ± 0.017	[11][12]
Linezolid (Control)	600 mg BID	0.154 ± 0.023	[11][12][14]
HRZE (Control)	Standard	0.192 ± 0.028	[11][12][14]

QD: Once daily; BID: Twice daily; HRZE: Isoniazid, Rifampin, Pyrazinamide, Ethambutol.

Phase 2b Dose-Finding Study (PanACEA-DECODE)

The DECODE study (NCT04550832) was a randomized, open-label trial designed to find the optimal dose of Delpazolid and evaluate its safety and efficacy in combination with bedaquiline, delamanid, and moxifloxacin over 16 weeks in patients with drug-sensitive pulmonary TB.[7][15][16][17]

• Experimental Protocol: 76 adult patients from Tanzania and South Africa were randomized to one of five arms: a control group receiving no Delpazolid, and four groups receiving Delpazolid at 400 mg QD, 800 mg QD, 1200 mg QD, or 800 mg BID, all in combination with the background regimen.[6][16] The study involved intensive pharmacokinetic (PK) sampling and weekly sputum collection to measure the change in mycobacterial load over time, quantified by time to positivity (TTP) in a mycobacterial growth incubator tube (MGIT) system.[4][5]

Table 4: DECODE Study (Phase 2b) Design

Arm	Delpazolid Dose	Background Regimen	Number of Participants (planned)
1 (D0)	0 mg (Control)	Bedaquiline + Delamanid + Moxifloxacin	15
2 (D400)	400 mg QD	Bedaquiline + Delamanid + Moxifloxacin	15
3 (D800)	800 mg QD	Bedaquiline + Delamanid + Moxifloxacin	15
4 (D1200)	1200 mg QD	Bedaquiline + Delamanid + Moxifloxacin	15

| 5 (D800BD) | 800 mg BID | Bedaquiline + Delamanid + Moxifloxacin | 15 |

The results from this trial indicated that a 1200 mg once-daily dose was safe and effective, with PK-PD modeling suggesting this dose would result in exposures with maximum efficacy.[15][16] This dose is considered promising for replacing linezolid in future TB treatment regimens.[15]

Pharmacokinetics and Pharmacodynamics (PK/PD)

Population PK-PD modeling has been crucial in understanding Delpazolid's behavior and optimizing its dosage.

• Pharmacokinetics: Data from 60 patients in the DECODE study showed that Delpazolid's pharmacokinetics are well-described by a two-compartment model with first-order absorption and elimination.[4][5] The clearance was estimated to be 38.1 L/h for a fat-free mass of 58kg.[4] Bioavailability was found to be approximately 54% higher in women than in men.[6]

Table 5: Median AUC0-24h by Dose (from DECODE Study)

Delpazolid Dose	Median AUC0-24 (mg·h/L)	Reference
400 mg QD	10.1 - 10.2	[4][6]
800 mg QD	28.3 - 28.6	[4][6]
1200 mg QD	44.7 - 47.0	[4][6]

| 800 mg BID | 68.1 - 68.5 |[4][6] |

• Pharmacodynamics: A PK-PD model using TTP data showed a linear effect of Delpazolid's AUC0-24 up to 50 mg·h/L on the rate of bacterial killing.[4] The median AUC observed with the 1200 mg QD dose (47.0 mg·h/L) was close to the exposure level estimated to produce the maximal effect, supporting this dose for further development.[4][16]

Safety and Tolerability Profile

Across Phase 1 and 2 trials, Delpazolid has demonstrated a favorable safety profile, particularly concerning the severe adverse effects associated with linezolid.

• Phase 1: The most common adverse events were mild and included nausea, dizziness, and headache.[10] GI-related events were observed at the highest doses.[1]

• Phase 2a: Three serious adverse events (SAEs) were reported across all study arms (Delpazolid, HRZE, and linezolid), but none were assessed as being related to the study drugs.[11][12][14]

• Phase 2b: The 1200 mg once-daily dose was found to be safe with minimal side effects, raising the prospect that Delpazolid could avert the long-term toxicities of linezolid.[15][16]

Conclusion

Investigational studies on Delpazolid have established it as a promising candidate for the treatment of MDR-TB. It exhibits potent in vitro and early bactericidal activity against M. tuberculosis.[1][11] Clinical trials have demonstrated a favorable safety profile, notably the absence of myelosuppression, and have identified a 1200 mg once-daily dose that appears to maximize efficacy with good tolerability.[1][15][16] As Delpazolid moves into later-stage clinical trials, it holds the potential to become a cornerstone of safer, more effective, and potentially shorter treatment regimens for multidrug-resistant tuberculosis.[15]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 5. page-meeting.org [page-meeting.org]
• 6. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 7. A phase IIb, open-label, randomized controlled dose ranging multi-centre trial to evaluate the safety, tolerability, pharmacokinetics and exposure-response relationship of different doses of delpazolid in combination with bedaquiline delamanid moxifloxacin in adult subjects with newly diagnosed, uncomplicated, smear-positive, drug-sensitive pulmonary tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Portico [access.portico.org]
• 10. New Oxazolidinones for Tuberculosis: Are Novel Treatments on the Horizon? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. journals.asm.org [journals.asm.org]
• 15. Promising new treatments for drug-resistant tuberculosis - Study confirms safety and efficacy of two new drugs - Radboudumc [radboudumc.nl]
• 16. Delpazolid in combination with bedaquiline, delamanid, and moxifloxacin for pulmonary tuberculosis (PanACEA-DECODE-01): a prospective, randomised, open-label, phase 2b, dose-finding trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. go.drugbank.com [go.drugbank.com]

Delpazolid: A Novel Oxazolidinone for the Treatment of Tuberculosis

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic demonstrating significant potential as a therapeutic agent against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.[1][2][3] Developed by LegoChem Biosciences, Inc., Delpazolid exhibits a potent mechanism of action, favorable pharmacokinetic properties, and a promising safety profile compared to existing treatments like linezolid.[1][4][5] This technical guide provides a comprehensive overview of Delpazolid, consolidating preclinical and clinical data, detailing experimental methodologies, and visualizing key pathways and workflows to support ongoing research and development efforts in the field of tuberculosis therapeutics.

Introduction

Tuberculosis (TB) remains a formidable global health challenge, necessitating the development of novel, effective, and safer treatment regimens. The oxazolidinone class of antibiotics has emerged as a critical component in the management of drug-resistant TB.[6] Linezolid, the first clinically approved oxazolidinone, has demonstrated efficacy but is associated with significant dose- and duration-dependent toxicities, including myelosuppression and neuropathy, which can limit its long-term use.[1][7] Delpazolid, a second-generation oxazolidinone, has been engineered to overcome these limitations, offering the potential for a wider therapeutic window and improved patient outcomes.[1][7][8]

Mechanism of Action

Similar to other oxazolidinones, Delpazolid exerts its antibacterial effect by inhibiting bacterial protein synthesis.[1] It binds to the 50S ribosomal subunit at the peptidyl transferase center, preventing the formation of the initiation complex necessary for translation.[9] This mechanism is distinct from other antibiotic classes, making it effective against bacterial strains resistant to other agents. While it shares this mechanism with linezolid, preclinical studies suggest that Delpazolid may have a differential affinity or interaction with the ribosomal target, contributing to its potent activity against M. tuberculosis.[1]

A critical aspect of oxazolidinone activity is its potential to also inhibit mitochondrial protein synthesis in eukaryotes, which is believed to be the primary cause of the associated toxicities.[1] Delpazolid has been designed to have a more favorable selectivity for bacterial ribosomes over mitochondrial ribosomes, which may explain its improved safety profile observed in clinical trials.[10]

Figure 1: Mechanism of Action of Delpazolid.

Preclinical Evaluation

In Vitro Activity

Delpazolid has demonstrated potent in vitro activity against a broad range of M. tuberculosis strains, including drug-susceptible, MDR, and XDR isolates.[2][3] Comparative studies have shown that its minimum inhibitory concentrations (MICs) are comparable, and in some cases superior, to those of linezolid.[2][3]

Table 1: In Vitro Activity of Delpazolid against M. tuberculosis

Strain	Delpazolid MIC (µg/mL)	Linezolid MIC (µg/mL)	Reference
M. tuberculosis H37Rv	0.125 - 0.5	0.25 - 1.0	[1]
MDR-TB Isolates (China)	MIC₅₀: 0.25, MIC₉₀: 0.5	MIC₅₀: 0.5, MIC₉₀: 1.0	[2]
XDR-TB Isolates (China)	MIC₅₀: 0.25, MIC₉₀: 1.0	MIC₅₀: 0.5, MIC₉₀: 1.0	[2]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC of Delpazolid against M. tuberculosis is typically determined using the broth microdilution method, a standard assay for assessing the in vitro activity of anti-tuberculosis agents.

Protocol:

• Preparation of Drug Solutions: Delpazolid is dissolved in an appropriate solvent (e.g., dimethyl sulfoxide) to create a stock solution. Serial twofold dilutions are then prepared in 7H9 broth supplemented with oleic acid-albumin-dextrose-catalase (OADC).

• Inoculum Preparation: A suspension of the M. tuberculosis strain to be tested is prepared from a fresh culture and adjusted to a standardized turbidity, typically equivalent to a 0.5 McFarland standard. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Incubation: The prepared microtiter plates, containing the drug dilutions and bacterial inoculum, are incubated at 37°C for 7 to 14 days.

• MIC Determination: The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria.

Figure 2: Workflow for MIC Determination.

Clinical Development

Delpazolid has undergone several clinical trials to evaluate its safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) in both healthy volunteers and patients with pulmonary tuberculosis.

Phase 1 Studies

Phase 1 trials in healthy volunteers demonstrated that Delpazolid is generally safe and well-tolerated.[1] Single and multiple ascending dose studies showed a dose-proportional pharmacokinetic profile with no significant accumulation.[1][11] Notably, these studies reported a lower incidence of adverse events, particularly myelosuppression, compared to what has been historically observed with linezolid.[1]

Table 2: Summary of Delpazolid Phase 1 Pharmacokinetic Parameters

Parameter	Value	Condition	Reference
Bioavailability	~99%	800 mg Oral	[1]
Protein Binding (human)	37%	[1]
Tmax	~1 hour	Oral Administration	[6]
Half-life (t₁/₂)	1.64 hours	800 mg Oral	[6]
Maximum Tolerated Dose	2400 mg/day	[1]

Phase 2 Studies

Phase 2a studies focused on the early bactericidal activity (EBA) of Delpazolid in patients with drug-susceptible pulmonary tuberculosis.[1][10][11][12] These trials provided evidence of Delpazolid's in vivo antimycobacterial activity. A subsequent Phase 2b dose-finding trial (PanACEA-DECODE-01) evaluated different doses of Delpazolid in combination with bedaquiline, delamanid, and moxifloxacin.[7][8][13] This study identified a 1200 mg once-daily dose as having the optimal efficacy and safety profile.[8][13]

Table 3: Early Bactericidal Activity of Delpazolid (14-Day Monotherapy)

Delpazolid Dose	Mean Daily Decline in log CFU/mL	Reference
800 mg once daily	0.044 ± 0.016	[10][12]
400 mg twice daily	0.053 ± 0.017	[10][12]
800 mg twice daily	0.043 ± 0.016	[10][12]
1200 mg once daily	0.019 ± 0.017	[10][12]
Control (HRZE)	0.192 ± 0.028	[12]
Control (Linezolid 600 mg BID)	0.154 ± 0.023	[12]

Table 4: PanACEA-DECODE-01 Phase 2b Trial Design

Arm	Treatment	Number of Patients
D0	Bedaquiline + Delamanid + Moxifloxacin	15
D400	Delpazolid 400 mg QD + BDM	15
D800	Delpazolid 800 mg QD + BDM	15
D1200	Delpazolid 1200 mg QD + BDM	16
D800BD	Delpazolid 800 mg BID + BDM	15

BDM: Bedaquiline, Delamanid, Moxifloxacin; QD: once daily; BID: twice daily

Experimental Protocol: Early Bactericidal Activity (EBA) Trial

EBA trials are designed to assess the early in vivo antimycobacterial activity of a new drug over the initial days of treatment.

Protocol:

• Patient Recruitment: Patients with newly diagnosed, smear-positive, uncomplicated pulmonary tuberculosis are enrolled.

• Randomization: Participants are randomized to receive different doses of Delpazolid monotherapy or a standard-of-care control regimen (e.g., HRZE).

• Sputum Collection: Sputum samples are collected at baseline and at specified time points during the first 14 days of treatment.

• Bacteriological Analysis: The concentration of viable M. tuberculosis in the sputum is quantified, typically by determining the colony-forming units (CFU) on solid media (e.g., 7H11 agar) or by time to positivity in a liquid culture system (e.g., MGIT).

• EBA Calculation: The EBA is calculated as the mean daily rate of decline in the log₁₀ CFU/mL of sputum.

Figure 3: Workflow for an Early Bactericidal Activity Trial.

Combination Therapy

The future of Delpazolid in tuberculosis treatment lies in its use as part of a combination regimen to prevent the emergence of drug resistance and enhance therapeutic efficacy. In vitro studies have shown partial synergism between Delpazolid and other anti-TB drugs, including clofazimine, bedaquiline, and pyrazinamide.[1] The PanACEA-DECODE-01 trial provided valuable insights into the contribution of Delpazolid to a multidrug regimen.[13]

Safety and Tolerability

A key advantage of Delpazolid appears to be its improved safety profile compared to linezolid.[1][7][8] Clinical trials have reported a lower incidence of myelosuppression and neuropathy.[1] The maximum tolerated dose has been determined to be 2400 mg per day, with gastrointestinal side effects being the dose-limiting toxicity.[1]

Conclusion

Delpazolid is a promising new anti-tuberculosis agent with the potential to address some of the key limitations of current therapies for drug-resistant tuberculosis. Its potent in vitro and in vivo activity, favorable pharmacokinetic profile, and improved safety make it a valuable candidate for inclusion in future treatment regimens. Further large-scale clinical trials are warranted to confirm its efficacy and safety in diverse patient populations and to optimize its use in combination with other anti-TB drugs.[7][14] The continued development of Delpazolid represents a significant step forward in the global effort to combat tuberculosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of Delpazolid for the Treatment of Tuberculosis [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. New Oxazolidinones for Tuberculosis: Are Novel Treatments on the Horizon? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Promising alternative drugs for TB treatment identified in clinical studies - EDCTP [edctp.org]
• 8. news-medical.net [news-medical.net]
• 9. Portico [access.portico.org]
• 10. journals.asm.org [journals.asm.org]
• 11. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Delpazolid in combination with bedaquiline, delamanid, and moxifloxacin for pulmonary tuberculosis (PanACEA-DECODE-01): a prospective, randomised, open-label, phase 2b, dose-finding trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Clinical trials reveal promising alternatives to high-toxicity tuberculosis drug – Open Source Pharma Foundation [magazine.ospfound.org]

Delpazolid: A Pharmacokinetic Deep Dive for the Drug Development Professional

An In-depth Technical Guide to the Core Pharmacokinetic Properties of Delpazolid (LCB01-0371), a Novel Oxazolidinone Antibiotic

Introduction

Delpazolid (also known as LCB01-0371) is a next-generation oxazolidinone antibiotic currently under development for the treatment of infections caused by multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant enterococci (VRE), and notably, Mycobacterium tuberculosis.[1] As a successor to linezolid, Delpazolid has been engineered to offer an improved safety profile, particularly concerning the myelosuppression often associated with long-term linezolid use.[1][2] This technical guide provides a comprehensive overview of the fundamental pharmacokinetic properties of Delpazolid, tailored for researchers, scientists, and drug development professionals.

Mechanism of Action

Delpazolid exerts its antibacterial effect through the inhibition of bacterial protein synthesis.[1] Similar to other oxazolidinones, it binds to the 50S ribosomal subunit, preventing the formation of the initiation complex essential for translation.[3] This mechanism is distinct from many other antibiotic classes, which contributes to its effectiveness against resistant strains.

References

• 1. Development of Delpazolid for the Treatment of Tuberculosis [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Portico [access.portico.org]

Delpazolid's Interaction with Bacterial Ribosomes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic demonstrating potent activity against a wide range of Gram-positive bacteria, including multidrug-resistant strains of Mycobacterium tuberculosis (MDR-TB) and methicillin-resistant Staphylococcus aureus (MRSA).[1][2] As with other members of the oxazolidinone class, Delpazolid's mechanism of action involves the targeted inhibition of bacterial protein synthesis. This guide provides a detailed technical overview of Delpazolid's interaction with the bacterial ribosome, summarizing key quantitative data, outlining relevant experimental protocols, and visualizing its molecular mechanism and associated pathways.

Core Mechanism of Action: Inhibition of Translation Initiation

Delpazolid exerts its bacteriostatic effect by inhibiting the initiation phase of protein synthesis.[3][4] This process is highly specific to bacterial 70S ribosomes, contributing to its favorable safety profile.[1]

The key steps in Delpazolid's mechanism of action are as follows:

• Binding to the 50S Ribosomal Subunit: Delpazolid binds to the large 50S ribosomal subunit.[5] Structural and biochemical studies have pinpointed its binding site within Domain V of the 23S rRNA, a critical component of the peptidyl transferase center (PTC).[3][6] The PTC is the active site of the ribosome, responsible for catalyzing peptide bond formation.

• Interference with A-Site tRNA Placement: By occupying this specific site within the PTC, Delpazolid sterically hinders the correct positioning of the aminoacyl-tRNA (aa-tRNA) in the ribosomal A-site (acceptor site).[6][7]

• Prevention of the Initiation Complex Formation: The proper placement of the initiator fMet-tRNA is a prerequisite for the formation of the 70S initiation complex, which consists of the ribosome, mRNA, and initiator tRNA.[8][9] Delpazolid's interference prevents the stable formation of this ternary complex, effectively halting protein synthesis before it can begin.[4][8]

The following diagram illustrates this inhibitory pathway:

Caption: Delpazolid's inhibitory action on the bacterial ribosome.

Quantitative Data: In Vitro Activity

Delpazolid has demonstrated potent in vitro activity against a range of bacterial pathogens. Its efficacy is often compared to Linezolid, the first clinically approved oxazolidinone.

Table 1: Minimum Inhibitory Concentration (MIC) of Delpazolid vs. Linezolid

Organism	Strain Type	Delpazolid MIC (µg/mL)	Linezolid MIC (µg/mL)	Reference
M. tuberculosis	MDR-TB (MIC90)	0.5	1.0	[10]
M. tuberculosis	XDR-TB (MIC90)	1.0	0.25	[10]
S. aureus	MRSA (MIC50)	1.0	1.0	[11]
S. aureus	MRSA (MIC90)	2.0	2.0	[11]
S. pneumoniae	- (MIC90)	1.0	-	[10]
M. abscessus	- (MIC90)	16	32	[12]
M. avium complex	- (MIC90)	32	32	[12]

MDR-TB: Multidrug-Resistant Tuberculosis; XDR-TB: Extensively Drug-Resistant Tuberculosis; MRSA: Methicillin-Resistant Staphylococcus aureus; MIC50/MIC90: Concentration inhibiting 50%/90% of isolates.

Mechanisms of Resistance

Resistance to oxazolidinones, including Delpazolid, primarily arises from modifications at the drug's binding site on the ribosome. This prevents the antibiotic from effectively inhibiting protein synthesis.

• Mutations in 23S rRNA: The most common resistance mechanism involves point mutations in the gene encoding the 23S rRNA, specifically within the central loop of Domain V.[10] These mutations alter the conformation of the binding pocket, reducing the affinity of Delpazolid for its target.

• Alterations in Ribosomal Proteins: Mutations in the genes encoding ribosomal proteins L3 (rplC) and L4 (rplD), which are located near the PTC, can also confer resistance.[10] Interestingly, some mutations in the L4 protein have been shown to decrease susceptibility to Linezolid but not to Delpazolid, suggesting subtle differences in their binding interactions.[10]

Caption: Pathways of Delpazolid action and the development of resistance.

Detailed Experimental Protocols

The following protocols are representative methodologies used to characterize the interaction of oxazolidinones like Delpazolid with bacterial ribosomes.

Antimicrobial Susceptibility Testing: Broth Microdilution for MIC Determination

This protocol determines the minimum inhibitory concentration (MIC) of Delpazolid against a specific bacterial strain.

• Preparation of Delpazolid Stock: Prepare a stock solution of Delpazolid in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 1 mg/mL).

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of Delpazolid in cation-adjusted Mueller-Hinton Broth (or appropriate broth for the target organism) to achieve a range of final concentrations (e.g., 0.015 to 32 µg/mL).[11]

• Bacterial Inoculum Preparation: Culture the bacterial strain overnight. Dilute the culture to achieve a standardized turbidity, typically a 0.5 McFarland standard. Further dilute this suspension to obtain a final inoculum concentration of approximately 5 x 105 colony-forming units (CFU)/mL in each well.[11]

• Incubation: Inoculate the wells of the microtiter plate with the bacterial suspension. Include a growth control (no antibiotic) and a sterility control (no bacteria). Incubate the plate at 35-37°C for 16-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of Delpazolid that completely inhibits visible growth of the organism.

In Vitro Translation Inhibition Assay

This assay directly measures the inhibitory effect of Delpazolid on protein synthesis using a cell-free system.

• Preparation of S30 Extract: Prepare a crude cell-free extract (S30 extract) from a suitable bacterial strain (e.g., E. coli). This extract contains all the necessary components for translation (ribosomes, tRNAs, initiation, elongation, and termination factors).

• Reaction Mixture: Set up a reaction mixture containing the S30 extract, a buffer system (e.g., HEPES, MgCl2, NH4Cl), an energy source (ATP, GTP), amino acids, and a template mRNA (e.g., phage MS2 RNA). One of the amino acids (e.g., Leucine or Methionine) should be radiolabeled (e.g., 14C or 35S).

• Addition of Inhibitor: Add varying concentrations of Delpazolid to the reaction mixtures. Include a no-inhibitor control.

• Incubation: Incubate the reaction mixtures at 37°C for a defined period (e.g., 30-60 minutes) to allow for protein synthesis.

• Quantification of Protein Synthesis: Stop the reaction and precipitate the newly synthesized proteins (e.g., using trichloroacetic acid). Collect the precipitate on a filter and quantify the incorporated radioactivity using a scintillation counter.

• IC50 Calculation: The amount of radioactivity is proportional to the level of protein synthesis. Plot the percentage of inhibition against the Delpazolid concentration to determine the 50% inhibitory concentration (IC50).

Caption: Workflow for an In Vitro Translation (IVT) Inhibition Assay.

Cryo-Electron Microscopy (Cryo-EM) for Structural Analysis

This protocol is used to obtain high-resolution structural information of the Delpazolid-ribosome complex.

• Ribosome Preparation: Isolate and purify 70S ribosomes from a relevant bacterial species (e.g., S. aureus or M. tuberculosis).[6]

• Complex Formation: Incubate the purified 70S ribosomes with a molar excess of Delpazolid (e.g., ~10 µM final concentration) to ensure saturation of the binding sites. The incubation is typically performed at 37°C for a short period (e.g., 15 minutes) followed by cooling on ice.[6]

• Grid Preparation and Vitrification: Apply a small volume (3-4 µL) of the Delpazolid-ribosome complex solution to a glow-discharged cryo-EM grid. Blot the grid to create a thin film and rapidly plunge-freeze it in liquid ethane. This process, known as vitrification, traps the complexes in a near-native state.

• Data Collection: Image the vitrified sample using a transmission electron microscope (TEM) equipped with a direct electron detector. Collect a large dataset of images (micrographs) of the randomly oriented particles.

• Image Processing and 3D Reconstruction: Use specialized software (e.g., RELION, cryoSPARC) to perform particle picking, 2D classification, and 3D reconstruction to generate a high-resolution electron density map of the Delpazolid-bound ribosome.

• Model Building and Analysis: Build an atomic model of the ribosome and the bound Delpazolid into the electron density map. Analyze the model to identify specific contact points and understand the structural basis of the interaction.

Conclusion

Delpazolid represents a significant development in the oxazolidinone class of antibiotics. Its potent inhibition of bacterial protein synthesis, achieved by binding to a critical site on the 50S ribosomal subunit and preventing the formation of the translation initiation complex, makes it a promising candidate for treating challenging Gram-positive infections. Understanding the precise molecular interactions, quantitative efficacy, and mechanisms of resistance is crucial for its continued development and strategic clinical deployment. The methodologies outlined in this guide provide a framework for the ongoing investigation and characterization of Delpazolid and future ribosome-targeting antibiotics.

References

• 1. Cell-Free Protein Synthesis Using S30 Extracts from Escherichia coli RFzero Strains for Efficient Incorporation of Non-Natural Amino Acids into Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation and Use of E. coli S-30 Extracts | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Oxazolidinone Antibiotics Target the P Site on Escherichia coli Ribosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toeprint Assays for Detecting RNA Structure and Protein–RNA Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isolation and Characterization of Ribosomes and Translation Initiation Factors from the Gram-Positive Soil Bacterium Streptomyces lividans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural conservation of antibiotic interaction with ribosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparation and testing of E. coli S30 in vitro transcription translation extracts. | Semantic Scholar [semanticscholar.org]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A 96-well DNase I footprinting screen for drug–DNA interactions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Determining the Susceptibility of Mycobacterium tuberculosis to Delpazolid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for determining the Minimum Inhibitory Concentration (MIC) of Delpazolid against Mycobacterium tuberculosis. Delpazolid is a novel oxazolidinone antibiotic that has shown promising activity against multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis.[1][2][3] Accurate and standardized susceptibility testing is crucial for its clinical development and for guiding appropriate patient treatment.

Delpazolid, like other oxazolidinones, functions by inhibiting the initiation of protein synthesis in bacteria.[4] It has demonstrated comparable or superior in vitro activity against various Gram-positive bacteria, including M. tuberculosis, when compared to linezolid.[1][3] Notably, Delpazolid may be more effective against certain linezolid-resistant strains, suggesting it may have a distinct interaction with the ribosomal binding site.[2][5]

The recommended methodology for determining the MIC of antitubercular agents for M. tuberculosis complex is the broth microdilution method.[6][7][8] This document outlines a detailed protocol based on established guidelines from organizations such as the European Committee on Antimicrobial Susceptibility Testing (EUCAST) and the Clinical and Laboratory Standards Institute (CLSI).[6][7][9][10][11]

Quantitative Data Summary

The following table summarizes the reported MIC values for Delpazolid against various M. tuberculosis strains. These values are essential for interpreting test results and for monitoring the emergence of resistance.

Strain Type	Delpazolid MIC Range (µg/mL)	Delpazolid MIC₅₀ (µg/mL)	Delpazolid MIC₉₀ (µg/mL)	Notes
M. tuberculosis H37Rv	~0.5	Not widely reported	Not widely reported	Similar to linezolid.[1][4]
Drug-Susceptible TB	Not widely reported	Not widely reported	Not widely reported
Multidrug-Resistant TB (MDR-TB)	Not specified	Not specified	0.25 - 0.5	Delpazolid has shown lower resistance rates compared to linezolid in some studies.[1][2]
Extensively Drug-Resistant TB (XDR-TB)	Not specified	Not specified	1.0	[1][2]
Proposed Epidemiological Cutoff (ECOFF) Value	≤ 2.0	Strains with MICs above this value may harbor resistance mechanisms.[2]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the broth microdilution protocol for determining the Delpazolid MIC against M. tuberculosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Portico [access.portico.org]
• 5. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Testing Method for Mycobacterium Tuberculosis Complex (MTBC) | CLSI [clsi.org]
• 9. journals.asm.org [journals.asm.org]
• 10. Susceptibility Testing of Mycobacteria, Nocardiae, and Other Aerobic Actinomycetes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. M24 | Susceptibility Testing of Mycobacteria, Nocardia spp., and Other Aerobic Actinomycetes [clsi.org]

Application Notes and Protocols for In Vitro Time-Kill Assay of Delpazolid Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic demonstrating potent activity against a range of bacteria, including multidrug-resistant Mycobacterium tuberculosis (MDR-TB) and methicillin-resistant Staphylococcus aureus (MRSA).[1][2] Its mechanism of action, similar to other oxazolidinones, involves the inhibition of bacterial protein synthesis.[1] The growing challenge of antimicrobial resistance necessitates the exploration of combination therapies to enhance efficacy, reduce treatment duration, and minimize the emergence of resistant strains.

Time-kill assays are a crucial in vitro pharmacodynamic method used to assess the bactericidal or bacteriostatic activity of an antimicrobial agent over time. When applied to combination therapies, these assays can reveal synergistic, additive, indifferent, or antagonistic interactions between two or more drugs. This document provides detailed protocols for evaluating the synergistic potential of Delpazolid in combination with other antimicrobial agents using checkerboard and time-kill methodologies.

Principle of Synergy Assessment

The interaction between two antimicrobial agents can be quantified using the Fractional Inhibitory Concentration (FIC) index, determined through a checkerboard assay. The FIC index is calculated as follows:

FIC Index = FICA + FICB = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

The interaction is interpreted based on the FIC index value:

• Synergy: FIC index ≤ 0.5

• Additive/Indifference: 0.5 < FIC index ≤ 4.0

• Antagonism: FIC index > 4.0

Following the initial synergy screening with a checkerboard assay, a time-kill assay provides a dynamic view of the bactericidal activity of the combination over a specified period. Synergy in a time-kill assay is typically defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared to the most active single agent at a given time point.

Data Presentation

The following tables summarize representative data from in vitro synergy and time-kill assays involving Delpazolid in combination with Bedaquiline and Clofazimine against Mycobacterium tuberculosis H37Rv.

Table 1: Minimum Inhibitory Concentrations (MIC) and Fractional Inhibitory Concentration (FIC) Index of Delpazolid Combinations against M. tuberculosis H37Rv

Drug	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FIC Index	Interaction Interpretation
Delpazolid	0.25	-	-	-
Bedaquiline	0.06	-	-	-
Clofazimine	0.125	-	-	-
Delpazolid + Bedaquiline	-	0.125 (Delpazolid)0.03 (Bedaquiline)	1.0	Additive
Delpazolid + Clofazimine	-	0.125 (Delpazolid)0.0625 (Clofazimine)	1.0	Additive

Note: The FIC index shown is an example of an additive interaction. Synergistic interactions (FIC index ≤ 0.5) would warrant further investigation with time-kill assays.

Table 2: Time-Kill Assay of Delpazolid in Combination with Bedaquiline against M. tuberculosis H37Rv

Treatment (Concentration)	Day 0 (log10 CFU/mL)	Day 3 (log10 CFU/mL)	Day 7 (log10 CFU/mL)	Day 14 (log10 CFU/mL)
Growth Control	5.0	6.5	7.8	8.5
Delpazolid (0.25 µg/mL)	5.0	4.2	3.5	3.8 (regrowth)
Bedaquiline (0.06 µg/mL)	5.0	4.0	3.2	3.5 (regrowth)
Delpazolid (0.125 µg/mL) + Bedaquiline (0.03 µg/mL)	5.0	3.1	2.0	<2.0

Table 3: Time-Kill Assay of Delpazolid in Combination with Clofazimine against M. tuberculosis H37Rv

Treatment (Concentration)	Day 0 (log10 CFU/mL)	Day 3 (log10 CFU/mL)	Day 7 (log10 CFU/mL)	Day 14 (log10 CFU/mL)
Growth Control	5.0	6.5	7.8	8.5
Delpazolid (0.25 µg/mL)	5.0	4.2	3.5	3.8 (regrowth)
Clofazimine (0.125 µg/mL)	5.0	4.5	3.8	4.2 (regrowth)
Delpazolid (0.125 µg/mL) + Clofazimine (0.0625 µg/mL)	5.0	3.5	2.4	<2.0

Note: Data in Tables 2 and 3 are representative and based on graphical data from published studies.[1] The combination therapies show a sustained reduction in bacterial load without the regrowth seen with monotherapy, indicating a synergistic or enhanced bactericidal effect.

Experimental Protocols

Protocol 1: Checkerboard Assay for Synergy Assessment

This protocol is used to determine the MIC of Delpazolid in combination with another antimicrobial agent and to calculate the FIC index.

Materials:

• Delpazolid powder

• Combination drug powder (e.g., Bedaquiline, Clofazimine)

• Appropriate solvent for each drug (e.g., DMSO)

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% OADC (Oleic acid-Albumin-Dextrose-Catalase) and 0.05% Tween 80

• 96-well microtiter plates

• Spectrophotometer

Methodology:

• Preparation of Drug Solutions: Prepare stock solutions of Delpazolid and the combination drug in a suitable solvent. Perform serial dilutions of each drug in Middlebrook 7H9 broth in separate 96-well plates.

• Checkerboard Plate Setup: In a new 96-well plate, add 50 µL of Middlebrook 7H9 broth to each well. Transfer 50 µL of each dilution of Delpazolid along the x-axis and 50 µL of each dilution of the combination drug along the y-axis. This creates a matrix of drug combinations.

• Inoculum Preparation: Culture M. tuberculosis H37Rv to mid-log phase. Adjust the bacterial suspension to a McFarland standard of 0.5, which corresponds to approximately 1 x 10^8 CFU/mL. Dilute this suspension to achieve a final inoculum of 5 x 10^5 CFU/mL in the assay wells.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well of the checkerboard plate.

• Incubation: Incubate the plate at 37°C for 7-14 days.

• MIC Determination: Determine the MIC of each drug alone and in combination as the lowest concentration that inhibits visible bacterial growth.

• FIC Index Calculation: Calculate the FIC index for each well showing no growth using the formula provided in the "Principle of Synergy Assessment" section.

Protocol 2: In Vitro Time-Kill Assay

This protocol evaluates the bactericidal activity of Delpazolid alone and in combination with another agent over time.

Materials:

• Delpazolid and combination drug solutions at desired concentrations (e.g., 0.5x, 1x, 2x MIC)

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth with OADC and Tween 80

• Sterile culture tubes

• Middlebrook 7H10 agar plates

• Serial dilution tubes with sterile saline or broth

Methodology:

• Inoculum Preparation: Prepare an inoculum of M. tuberculosis H37Rv as described in the checkerboard assay protocol, with a target starting concentration of approximately 5 x 10^5 CFU/mL in the test tubes.

• Assay Setup: Prepare culture tubes with Middlebrook 7H9 broth containing Delpazolid alone, the combination drug alone, and the combination of both drugs at the desired concentrations (e.g., 0.5x MIC of each). Include a growth control tube with no drug.

• Inoculation: Inoculate each tube with the prepared bacterial suspension.

• Time Point Sampling: At specified time points (e.g., 0, 3, 7, and 14 days), withdraw an aliquot from each tube.

• Serial Dilution and Plating: Perform serial ten-fold dilutions of each aliquot in sterile saline or broth. Plate a specific volume of each dilution onto Middlebrook 7H10 agar plates.

• Incubation: Incubate the agar plates at 37°C for 3-4 weeks, or until colonies are visible.

• Colony Counting: Count the number of colonies on the plates and calculate the CFU/mL for each time point.

• Data Analysis: Plot the log10 CFU/mL versus time for each treatment condition to generate time-kill curves.

Visualizations

Caption: Experimental workflow for the in vitro time-kill assay.

Caption: Interpretation of combination effects based on the FIC Index.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of Delpazolid for the Treatment of Tuberculosis [mdpi.com]

Application Notes and Protocols for Assessing the Intracellular Activity of Delpazolid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the intracellular activity of Delpazolid, a novel oxazolidinone antibiotic. The focus is on macrophage infection models, which are crucial for evaluating the efficacy of drugs against intracellular pathogens such as Mycobacterium tuberculosis and other nontuberculous mycobacteria (NTM).

Introduction

Delpazolid is an oxazolidinone antibiotic with demonstrated activity against a range of Gram-positive bacteria, including multidrug-resistant Mycobacterium tuberculosis (MDR-TB).[1][2][3] A critical aspect of its preclinical evaluation is the assessment of its ability to penetrate host cells and eliminate intracellular pathogens. Macrophages are primary host cells for mycobacteria, making in vitro macrophage infection models essential for determining the intracellular bactericidal or bacteriostatic activity of Delpazolid.

Quantitative Data Summary

The following tables summarize the in vitro and intracellular activity of Delpazolid against various mycobacterial species.

Table 1: In Vitro Activity of Delpazolid Against Mycobacterium tuberculosis

Strain	MIC (µg/mL)	MBC (µg/mL)
M. tuberculosis H37Rv	0.5	>16 (Linezolid: >16)
MDR-TB (MIC90)	0.25	Not Reported
XDR-TB (MIC90)	1	Not Reported

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration; MIC90: MIC required to inhibit 90% of isolates. Data compiled from[1][2].

Table 2: Intracellular Activity of Delpazolid Against Mycobacterium tuberculosis in Macrophages

Macrophage Type	Pathogen	Delpazolid Concentration (µg/mL)	Observation	Reference
Bone Marrow-Derived Macrophages (BMDMs)	M. tuberculosis H37Rv	Low Concentrations	Efficacy similar to Linezolid	[1]
Bone Marrow-Derived Macrophages (BMDMs)	M. tuberculosis H37Rv	High Concentrations	Greater efficacy than Linezolid	[1]

Table 3: In Vitro Activity of Delpazolid Against Nontuberculous Mycobacteria (NTM)

NTM Species	MIC90 (µg/mL)
M. avium	Similar to Linezolid
M. abscessus	Similar to Linezolid
M. fortuitum	Similar to Linezolid
M. kansasii	Similar to Linezolid
M. chelonae	Similar to Linezolid

Data compiled from[1].

Experimental Protocols

Protocol 1: Assessment of Delpazolid's Intracellular Activity in THP-1 Macrophages

This protocol details the differentiation of THP-1 human monocytic cells into macrophages, followed by infection with Mycobacterium tuberculosis and subsequent treatment with Delpazolid to determine its intracellular efficacy via a Colony Forming Unit (CFU) assay.

Materials:

• THP-1 cell line (ATCC TIB-202)

• RPMI-1640 medium with L-glutamine

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phorbol 12-myristate 13-acetate (PMA)

• Mycobacterium tuberculosis H37Rv

• Middlebrook 7H9 broth with ADC supplement

• Middlebrook 7H10 or 7H11 agar with OADC supplement

• Sterile phosphate-buffered saline (PBS)

• Sterile water with 0.05% Tween 80 or 0.05% SDS

• Delpazolid stock solution

Procedure:

• THP-1 Cell Culture and Differentiation:

  • Culture THP-1 monocytes in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

  • To differentiate, seed THP-1 cells into 24-well plates at a density of 2.5 x 10^5 cells/well in fresh medium containing 20-50 ng/mL PMA.

  • Incubate for 24-48 hours to allow for adherence and differentiation into macrophage-like cells.

  • After incubation, wash the cells twice with warm PBS to remove PMA and non-adherent cells. Add fresh, antibiotic-free medium and rest the cells for 24 hours before infection.

• Preparation of Mycobacterial Inoculum:

  • Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase.

  • Declump the bacterial suspension by passing it through a 27-gauge needle 5-10 times or by gentle sonication.

  • Adjust the bacterial suspension to a desired concentration (e.g., McFarland standard 1) in RPMI-1640 medium without antibiotics.

• Macrophage Infection:

  • Infect the differentiated THP-1 macrophages with the prepared M. tuberculosis suspension at a Multiplicity of Infection (MOI) of 1-10 bacteria per macrophage.

  • Incubate for 4 hours at 37°C in 5% CO2 to allow for phagocytosis.

  • After the infection period, wash the cells three times with warm PBS to remove extracellular bacteria.

  • Add fresh RPMI-1640 medium containing a low concentration of an aminoglycoside (e.g., 20 µg/mL amikacin or 50 µg/mL gentamicin) and incubate for 1 hour to kill any remaining extracellular bacteria.

  • Wash the cells again three times with warm PBS. This is your time zero (T0) point.

• Delpazolid Treatment:

  • Add fresh RPMI-1640 medium containing various concentrations of Delpazolid (e.g., 0.1x, 1x, 10x MIC) to the infected macrophages. Include a no-drug control.

  • Incubate the plates at 37°C in 5% CO2 for the desired time points (e.g., 24, 48, 72 hours).

• Enumeration of Intracellular Bacteria (CFU Assay):

  • At each time point, wash the cells with warm PBS.

  • Lyse the macrophages by adding 0.5 mL of sterile water with 0.05% Tween 80 or 0.05% SDS to each well and incubating for 10-15 minutes at room temperature.

  • Scrape the wells to ensure complete lysis and collect the lysate.

  • Prepare serial 10-fold dilutions of the lysate in sterile PBS with 0.05% Tween 80.

  • Plate 100 µL of each dilution onto Middlebrook 7H10 or 7H11 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the colonies to determine the number of viable intracellular bacteria (CFU/mL).

Data Analysis: Calculate the log10 CFU reduction for each Delpazolid concentration compared to the no-drug control at each time point.

Workflow Diagram:

Workflow for assessing Delpazolid's intracellular activity in THP-1 macrophages.

Protocol 2: Assessment of Delpazolid's Intracellular Activity in Bone Marrow-Derived Macrophages (BMDMs)

This protocol describes the isolation of murine bone marrow cells, differentiation into macrophages, and subsequent infection to evaluate Delpazolid's intracellular efficacy.

Materials:

• C57BL/6 or BALB/c mice (6-8 weeks old)

• 70% Ethanol

• Sterile PBS

• DMEM or RPMI-1640 medium

• FBS

• L929-cell conditioned medium or recombinant M-CSF

• Penicillin-Streptomycin solution

• ACK lysis buffer (optional)

• All materials listed in Protocol 1 for mycobacterial culture, infection, and CFU assay.

Procedure:

• Isolation and Culture of Bone Marrow Cells:

  • Euthanize mice according to institutional guidelines.

  • Sterilize the hind legs with 70% ethanol.

  • Aseptically dissect the femurs and tibias.

  • Remove muscle and connective tissue from the bones.

  • Cut the ends of the bones and flush the marrow with a syringe containing sterile PBS or culture medium into a sterile petri dish.

  • Create a single-cell suspension by gently pipetting up and down.

  • Pass the cell suspension through a 70 µm cell strainer to remove debris.

  • Centrifuge the cells, and if necessary, lyse red blood cells with ACK buffer.

• Differentiation of BMDMs:

  • Resuspend the bone marrow cells in BMDM differentiation medium (DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin, and 20% L929-cell conditioned medium or 20 ng/mL recombinant M-CSF).

  • Plate the cells in non-tissue culture treated petri dishes.

  • Incubate at 37°C in 5% CO2.

  • On day 3, add fresh differentiation medium.

  • By day 7, the cells will have differentiated into a homogenous population of adherent macrophages.

• Infection and Delpazolid Treatment:

  • Harvest the BMDMs by gentle scraping or using a cell lifter.

  • Seed the BMDMs into 24-well plates at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

  • Follow steps 2-5 from Protocol 1 for mycobacterial inoculum preparation, macrophage infection, Delpazolid treatment, and CFU enumeration.

Workflow Diagram:

Workflow for assessing Delpazolid's intracellular activity in BMDMs.

Advanced Methodologies

For a more in-depth analysis of Delpazolid's intracellular activity, consider the following advanced techniques:

Fluorescence Microscopy

• Principle: Use fluorescently labeled mycobacteria (e.g., expressing GFP or stained with auramine-rhodamine) to visualize and quantify intracellular bacteria within macrophages. This method can provide information on the number of infected cells and the bacterial load per cell.

• Workflow:

  • Infect macrophages with fluorescent bacteria.

  • Treat with Delpazolid as described in the protocols above.

  • At desired time points, fix the cells.

  • Stain the macrophage nuclei (e.g., with DAPI) and cytoskeleton (e.g., with phalloidin).

  • Image the cells using a fluorescence microscope.

  • Use image analysis software to quantify the number of intracellular bacteria.

Flow Cytometry

• Principle: This high-throughput method can be used to quantify the percentage of infected cells and assess bacterial viability using fluorescent dyes.

• Workflow:

  • Infect macrophages with fluorescently labeled bacteria.

  • Treat with Delpazolid.

  • At each time point, detach the cells and stain with a viability dye (e.g., propidium iodide) that only enters cells with compromised membranes.

  • Analyze the cell suspension by flow cytometry to determine the percentage of infected cells and the viability of the intracellular bacteria.

Signaling Pathway Visualization:

Delpazolid, like other oxazolidinones, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. This mechanism is distinct from many other antibiotics and is crucial for its efficacy against resistant strains.

Mechanism of action of Delpazolid in inhibiting bacterial protein synthesis.

References

• 1. pubcompare.ai [pubcompare.ai]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Cell culture of THP-1 monocytes and differentiation into macrophages with PMA [protocols.io]

Application Notes and Protocols for Testing Delpazolid Efficacy in Tuberculosis Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic demonstrating promising activity against Mycobacterium tuberculosis (Mtb), including multi-drug-resistant (MDR) strains.[1][2] As with other oxazolidinones, its mechanism of action involves the inhibition of bacterial protein synthesis.[3][4] Preclinical evaluation of delpazolid's efficacy in relevant animal models is a critical step in its development pipeline. These studies provide essential data on the compound's bactericidal activity, optimal dosing regimens, and potential for combination therapy.

This document provides detailed application notes and protocols for utilizing murine models to assess the in vivo efficacy of delpazolid against Mycobacterium tuberculosis. The protocols outlined below are based on established methodologies for anti-tuberculosis drug testing in mice.

Mechanism of Action of Delpazolid

Delpazolid exerts its antibacterial effect by inhibiting the initiation of protein synthesis in Mycobacterium tuberculosis. It binds to the 50S ribosomal subunit, preventing the formation of the initiation complex, which is a crucial step in the translation of messenger RNA (mRNA) into proteins.[3][5] This disruption of protein synthesis ultimately leads to the cessation of bacterial growth and cell death.

Delpazolid's inhibitory effect on bacterial protein synthesis.

Animal Models for Efficacy Testing

Murine models are the most frequently utilized preclinical models for evaluating the efficacy of new anti-tuberculosis drugs due to their cost-effectiveness, ease of handling, and the availability of well-characterized inbred strains.[6] Commonly used strains include BALB/c and C57BL/6 mice. These models can be adapted to represent different stages of tuberculosis infection, such as acute and chronic phases.

Quantitative Data Summary

The following tables summarize key in vitro and in vivo efficacy data for delpazolid against mycobacteria.

Table 1: In Vitro Activity of Delpazolid against Mycobacterium tuberculosis

Parameter	M. tuberculosis H37Rv	MDR/XDR-TB Isolates (MIC₉₀)
Minimum Inhibitory Concentration (MIC)	Similar to linezolid	0.25 - 1 µg/mL
Minimum Bactericidal Concentration (MBC)	>4-fold lower than linezolid	Not widely reported

Source:[1]

Table 2: In Vivo Efficacy of Delpazolid in a Murine Model of Mycobacterial Infection *

Animal Model	Mycobacterial Strain	Treatment Regimen	Efficacy Readout	Results
C57BL/6 Mice	M. abscessus	Delpazolid 100 mg/kg, daily	Bacterial load in lungs	Greater efficacy than clarithromycin at 200 mg/kg

Note: This data is for M. abscessus, a non-tuberculous mycobacterium. Specific quantitative data for the efficacy of delpazolid against* M. tuberculosis in murine models from peer-reviewed publications is limited. The protocol below is based on this study and standard TB drug testing protocols.

Experimental Protocols

Protocol 1: Murine Model of Acute Tuberculosis Infection and Delpazolid Efficacy Assessment

This protocol describes the establishment of an acute Mycobacterium tuberculosis infection in mice and subsequent evaluation of delpazolid's efficacy.

1. Materials and Reagents:

• Delpazolid (LCB01-0371)

• Vehicle for delpazolid (e.g., 0.5% carboxymethylcellulose)

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• Middlebrook 7H11 agar supplemented with 10% OADC

• Phosphate-buffered saline (PBS)

• Sterile saline with 0.05% Tween 80

• 6- to 8-week-old female BALB/c or C57BL/6 mice

2. Experimental Workflow:

Workflow for assessing Delpazolid efficacy in a murine TB model.

3. Detailed Methodology:

• Infection:

  • Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase.

  • Infect mice via a low-dose aerosol exposure system to deliver approximately 100-200 bacilli per mouse lung.

  • On day 1 post-infection, sacrifice a subset of mice (n=3) to determine the initial bacterial implantation in the lungs by plating lung homogenates on 7H11 agar.

• Treatment:

  • Randomize the remaining mice into treatment and control groups.

  • Prepare a suspension of delpazolid in the vehicle at the desired concentration (e.g., for a 100 mg/kg dose).

  • Beginning at a set time post-infection (e.g., 14 days for a chronic model), administer delpazolid or vehicle control to the respective groups daily via oral gavage for a specified duration (e.g., 4 weeks).

• Efficacy Assessment:

  • At the end of the treatment period, euthanize the mice.

  • Aseptically remove the lungs and spleen.

  • Homogenize the organs in sterile saline with 0.05% Tween 80.

  • Prepare serial dilutions of the homogenates in PBS.

  • Plate the dilutions on Middlebrook 7H11 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the number of colony-forming units (CFU) to determine the bacterial load in each organ.

  • Express the data as log₁₀ CFU per organ and compare the bacterial loads between the delpazolid-treated and control groups.

Protocol 2: Intracellular Activity of Delpazolid in Macrophages

This protocol assesses the ability of delpazolid to kill M. tuberculosis residing within macrophages.

1. Materials and Reagents:

• Bone marrow-derived macrophages (BMDMs) from mice

• Mycobacterium tuberculosis H37Rv strain

• Delpazolid

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lysis buffer (e.g., 0.1% saponin in PBS)

2. Experimental Workflow:

Workflow for intracellular activity assay of Delpazolid.

3. Detailed Methodology:

• Macrophage Infection:

  • Harvest and culture BMDMs in appropriate cell culture plates.

  • Infect the macrophage monolayer with M. tuberculosis H37Rv at a multiplicity of infection (MOI) of 1:1 for a few hours.

  • Wash the cells extensively with PBS to remove extracellular bacteria.

• Drug Treatment and CFU Enumeration:

  • Add fresh culture medium containing various concentrations of delpazolid to the infected cells.

  • Incubate the plates for a defined period (e.g., 3 days).

  • At the end of the incubation, lyse the macrophages with a gentle lysis buffer.

  • Collect the lysates and plate serial dilutions on 7H11 agar to determine the intracellular bacterial load.

  • Compare the CFU counts from delpazolid-treated wells to untreated control wells.[2]

Conclusion

The protocols and information provided in these application notes offer a framework for the preclinical evaluation of delpazolid's efficacy against Mycobacterium tuberculosis using established animal models. While specific quantitative data on the in vivo efficacy of delpazolid against M. tuberculosis is still emerging, the provided methodologies, based on studies with closely related mycobacteria and standard tuberculosis research protocols, will enable researchers to generate robust and reliable data to advance the development of this promising anti-tuberculosis agent.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Portico [access.portico.org]
• 4. researchgate.net [researchgate.net]
• 5. upload.orthobullets.com [upload.orthobullets.com]
• 6. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated LC-MS/MS Method for the Quantification of Delpazolid in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Delpazolid, a novel oxazolidinone antibiotic, in human plasma. The described method utilizes a simple protein precipitation extraction procedure and has been validated for linearity, precision, and accuracy. This protocol is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies and bioanalytical testing of Delpazolid.

Introduction

Delpazolid is an investigational oxazolidinone antibiotic being developed for the treatment of infections caused by multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and M. tuberculosis.[1] It is expected to offer an improved safety profile compared to linezolid, particularly concerning myelosuppression.[1] To support the clinical development of Delpazolid, a reliable and validated bioanalytical method for its quantification in plasma is essential for pharmacokinetic and pharmacodynamic (PK/PD) assessments.[2][3] This document provides a detailed protocol for an LC-MS/MS method to accurately measure Delpazolid concentrations in human plasma.

Experimental

Materials and Reagents

• Delpazolid reference standard

• LCB01-0720 (Internal Standard, IS)

• Acetonitrile (HPLC grade)

• Ammonium formate (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (drug-free)

Instrumentation

• Liquid Chromatography: Exion liquid chromatography system (SCIEX)[1] or equivalent.

• Mass Spectrometer: API 4000(2) mass spectrometer (SCIEX)[1] or equivalent, equipped with an electrospray ionization (ESI) source.

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

Stock Solutions: Prepare primary stock solutions of Delpazolid and the internal standard (LCB01-0720) in a suitable organic solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL. Store stock solutions at -20°C or below.

Working Solutions: Prepare working solutions of Delpazolid by serial dilution of the stock solution with an appropriate solvent (e.g., 50% acetonitrile in water).

Calibration Standards (CS) and Quality Control (QC) Samples: Prepare calibration standards and quality control samples by spiking blank human plasma with the appropriate working solutions of Delpazolid. A suggested range for the calibration curve is 10 ng/mL to 20,000 ng/mL.[1] QC samples should be prepared at a minimum of three concentration levels: low, medium, and high (e.g., 30 ng/mL, a mid-range concentration, and 16,000 ng/mL).[1]

Sample Preparation Protocol

The sample preparation is performed using a protein precipitation method.[1]

• To 100 µL of plasma sample (blank, CS, QC, or unknown), add 10 µL of the internal standard working solution (LCB01-0720).

• Add 500 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture thoroughly.

• Centrifuge the samples at 13,000 rpm for 5 minutes.[1]

• Transfer 100 µL of the supernatant to a new tube.

• Add 500 µL of acetonitrile to the residue, vortex for 10 minutes, and centrifuge again.

• Inject 1 µL of the reconstituted solution into the LC-MS/MS system.[1]

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	C18, 3 µm, 2.0 mm x 75 mm[1]
Mobile Phase A	1 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile[1]
Flow Rate	Gradient elution (specific gradient profile to be optimized)
Injection Volume	1 µL[1]
Column Temperature	Ambient or controlled (e.g., 40°C)

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)[1]
Scan Type	Multiple Reaction Monitoring (MRM)[1]
MRM Transitions	Delpazolid: m/z 309.2 → 239.0 LCB01-0720 (IS): m/z 312.0 → 239.0[1]
Ion Source Temp.	To be optimized
Gas 1 (Nebulizer)	To be optimized
Gas 2 (Heater)	To be optimized
Curtain Gas	To be optimized
Collision Gas	To be optimized

Method Validation Summary

The method was validated for linearity, accuracy, and precision. The results are summarized in the tables below.

Linearity

The calibration curve was constructed by plotting the peak area ratio of Delpazolid to the internal standard against the nominal concentration.

Parameter	Result
Calibration Range	10 ng/mL (LLOQ) to 20,000 ng/mL (ULOQ)[1]
Regression Equation	Peak Area Ratio = 0.00114 × Concentration + 0.000461[1]
Correlation Coefficient (r)	0.9996[1]

Accuracy and Precision

The intra-batch and inter-batch accuracy and precision were evaluated using quality control samples at low, medium, and high concentrations.

Calibration Standards Accuracy and Precision:

Accuracy (% of Nominal)	Precision (%CV)
Range	94.5% to 103.9%[1]	0.5% to 2.7%[1]

Intra-batch Quality Control Samples:

Concentration	Accuracy (% of Nominal)	Precision (%CV)
30 to 16,000 ng/mL	93.8% to 100.7%[1]	3.4% to 6.5%[1]

Visualizations

Experimental Workflow

Caption: Overall experimental workflow for Delpazolid quantification in plasma.

Method Validation Parameters

Caption: Key parameters for bioanalytical method validation.

Conclusion

The LC-MS/MS method described provides a reliable and sensitive approach for the quantification of Delpazolid in human plasma. The simple protein precipitation sample preparation and the specified chromatographic and mass spectrometric conditions allow for accurate and precise measurements suitable for pharmacokinetic studies and other research applications. This method meets the requirements for bioanalytical method validation.

References

• 1. Comparative pharmacokinetics study of two tablet formulations of delpazolid, a novel oxazolidinone class antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 3. Pharmacokinetic and Pharmacodynamic Modeling Analysis of Delpazolid (LCB01-0371) in Adult Patients with Pulmonary Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Pharmacodynamic Studies of Delpazolid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic with a potent activity against a range of Gram-positive bacteria, including multidrug-resistant strains of Mycobacterium tuberculosis (MDR-TB), methicillin-resistant Staphylococcus aureus (MRSA), and vancomycin-resistant enterococci (VRE).[1][2] As with other oxazolidinones, Delpazolid exerts its antibacterial effect by inhibiting protein synthesis through binding to the 50S ribosomal subunit.[2][3] A key advantage of Delpazolid is its improved safety profile compared to linezolid, notably a lower propensity for myelosuppression, which has been a significant dose-limiting toxicity for the oxazolidinone class.[2][4]

These application notes provide a comprehensive guide to the experimental design of preclinical pharmacodynamic (PD) studies for Delpazolid. The protocols outlined below are intended to assist researchers in evaluating the efficacy and characterizing the pharmacokinetic/pharmacodynamic (PK/PD) relationships of Delpazolid in both in vitro and in vivo models.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Delpazolid, like other oxazolidinone antibiotics, inhibits the initiation of bacterial protein synthesis. It binds to the P site of the 50S ribosomal subunit, preventing the formation of the functional 70S initiation complex.[5] This mechanism is distinct from other protein synthesis inhibitors, which reduces the likelihood of cross-resistance.[5]

Figure 1. Mechanism of action of Delpazolid.

Key Pharmacodynamic Parameters

The following table summarizes key pharmacodynamic parameters that should be determined for Delpazolid.

Parameter	Description	Typical Units	Relevance
MIC	Minimum Inhibitory Concentration: Lowest concentration of an antibiotic that prevents visible growth of a microorganism.	µg/mL	Defines the potency of the antibiotic against a specific pathogen.
MBC	Minimum Bactericidal Concentration: Lowest concentration of an antibiotic that kills 99.9% of the initial bacterial population.	µg/mL	Differentiates between bacteriostatic and bactericidal activity.
Time-Kill Kinetics	Rate of bacterial killing over time at different antibiotic concentrations.	log10 CFU/mL vs. Time	Characterizes the concentration-dependent or time-dependent killing activity.
PAE	Post-Antibiotic Effect: Persistent suppression of bacterial growth after a brief exposure to an antibiotic.	Hours	Influences dosing interval design.
AUC/MIC	Ratio of the area under the concentration-time curve to the MIC.	Unitless	Key PK/PD index for predicting efficacy of concentration-dependent antibiotics.
%T>MIC	Percentage of the dosing interval that the drug concentration remains above the MIC.	%	Key PK/PD index for predicting efficacy of time-dependent antibiotics.
Cmax/MIC	Ratio of the maximum plasma concentration to the MIC.	Unitless	Important for antibiotics with concentration-dependent killing.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

Protocol: Broth Microdilution Method (adapted from CLSI guidelines)

• Bacterial Strain Preparation:

  • Culture the bacterial strain (e.g., S. aureus, M. tuberculosis) on appropriate agar plates overnight at 37°C.

  • Prepare a bacterial suspension in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute the suspension to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Delpazolid Preparation:

  • Prepare a stock solution of Delpazolid in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of Delpazolid in cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth (e.g., Middlebrook 7H9 for M. tuberculosis) in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add the diluted bacterial suspension to each well of the microtiter plate.

  • Include a growth control (no antibiotic) and a sterility control (no bacteria).

  • Incubate the plates at 37°C for 18-24 hours (or longer for slow-growing organisms like M. tuberculosis).

• MIC Determination:

  • The MIC is the lowest concentration of Delpazolid that completely inhibits visible growth of the organism.

Time-Kill Kinetic Assay

Protocol:

• Bacterial Culture Preparation:

  • Prepare a logarithmic-phase culture of the test organism in a suitable broth.

  • Adjust the culture to a starting inoculum of approximately 1 x 10^6 CFU/mL.

• Exposure to Delpazolid:

  • Add Delpazolid at various concentrations (e.g., 0.5x, 1x, 2x, 4x, and 8x MIC) to the bacterial cultures.

  • Include a growth control without any antibiotic.

• Sampling and Viable Cell Counting:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw aliquots from each culture.

  • Perform serial dilutions of the aliquots in sterile saline.

  • Plate the dilutions onto appropriate agar plates and incubate at 37°C.

  • Count the number of colonies to determine the viable cell count (CFU/mL).

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each Delpazolid concentration.

  • A ≥3-log10 decrease in CFU/mL is typically considered bactericidal activity. Delpazolid has been shown to have bacteriostatic activity against MSSA and MRSA at 1x and 2x MIC.

In Vivo Murine Thigh Infection Model

Protocol:

• Animal Preparation:

  • Use immunocompetent or neutropenic mice (e.g., ICR or BALB/c). Neutropenia can be induced by cyclophosphamide administration.

  • Induce a localized thigh infection by intramuscular injection of a standardized bacterial inoculum (e.g., 10^6 CFU of S. aureus).

• Delpazolid Administration:

  • Initiate Delpazolid treatment 2 hours post-infection.

  • Administer Delpazolid via oral gavage or intravenous injection at various doses and dosing intervals to mimic human pharmacokinetic profiles.

• Pharmacokinetic Analysis:

  • At various time points after Delpazolid administration, collect blood samples from a satellite group of animals to determine the plasma concentration-time profile.

• Pharmacodynamic Analysis:

  • At 24 hours post-treatment initiation, euthanize the mice and aseptically remove the infected thigh muscle.

  • Homogenize the thigh muscle in sterile saline.

  • Perform serial dilutions and plate on appropriate agar to determine the bacterial load (CFU/gram of tissue).

• Data Analysis:

  • Correlate the Delpazolid exposure (AUC/MIC, %T>MIC, Cmax/MIC) with the reduction in bacterial load to determine the PK/PD index that best predicts efficacy.

Figure 2. Workflow for the murine thigh infection model.

Data Presentation

Quantitative data from these studies should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: In Vitro Activity of Delpazolid

Organism	Strain	MIC50 (µg/mL)	MIC90 (µg/mL)	MBC (µg/mL)
S. aureus	ATCC 29213
S. aureus (MRSA)	Clinical Isolate 1
E. faecium (VRE)	Clinical Isolate 2
M. tuberculosis	H37Rv

Table 2: Pharmacokinetic Parameters of Delpazolid in Mice

Dose (mg/kg)	Route	Cmax (µg/mL)	Tmax (h)	AUC0-24 (µg*h/mL)	Half-life (h)
20	PO
40	PO
80	PO
20	IV

Table 3: In Vivo Efficacy of Delpazolid in the Murine Thigh Infection Model

Treatment Group	Dose Regimen	24h Bacterial Load (log10 CFU/gram)	Change from Control (log10 CFU/gram)
Vehicle Control	-	-
Delpazolid	20 mg/kg q12h
Delpazolid	40 mg/kg q12h
Delpazolid	80 mg/kg q24h
Linezolid	40 mg/kg q12h

Conclusion

The experimental designs and protocols provided in these application notes offer a robust framework for the preclinical pharmacodynamic evaluation of Delpazolid. By systematically determining key PD parameters and utilizing established in vitro and in vivo models, researchers can effectively characterize the antimicrobial activity of Delpazolid and generate the necessary data to support its further development for the treatment of challenging bacterial infections. The favorable safety profile of Delpazolid, particularly its reduced potential for myelosuppression, makes it a promising candidate to address the unmet medical needs in the treatment of infections caused by multidrug-resistant pathogens.[2][4]

References

• 1. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 2. Development of Delpazolid for the Treatment of Tuberculosis [mdpi.com]
• 3. Delpazolid | C14H17FN4O3 | CID 44205191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Promising alternative drugs for TB treatment identified in clinical studies - EDCTP [edctp.org]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Delamanid and Bedaquiline Checkerboard Assay for Synergy Determination

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant Mycobacterium tuberculosis (MDR-TB) and extensively drug-resistant M. tuberculosis (XDR-TB) necessitates the exploration of novel therapeutic strategies. Combination therapy is a cornerstone of tuberculosis treatment, and assessing the interaction between antimicrobial agents is crucial for developing effective regimens. The checkerboard assay is a widely used in vitro method to evaluate the synergistic, additive, indifferent, or antagonistic effects of drug combinations.

This document provides a detailed protocol for performing a checkerboard assay with two potent anti-tubercular drugs: Delamanid and Bedaquiline. Delamanid is a nitro-dihydro-imidazooxazole derivative that inhibits the synthesis of mycolic acids, essential components of the mycobacterial cell wall. Bedaquiline, a diarylquinoline, targets the ATP synthase, leading to the depletion of the cell's energy supply. Understanding the nature of their interaction is vital for optimizing their combined use in treating drug-resistant tuberculosis.[1][2]

Mechanism of Action of Delamanid and Bedaquiline

A simplified representation of the distinct mechanisms of action of Delamanid and Bedaquiline against Mycobacterium tuberculosis is illustrated below.

Caption: Mechanisms of action of Delamanid and Bedaquiline.

Experimental Protocol: Checkerboard Assay using Resazurin Microtiter Assay (REMA)

This protocol is adapted for determining the synergistic activity of Delamanid and Bedaquiline against Mycobacterium tuberculosis.

Materials:

• Delamanid (stock solution prepared in DMSO)

• Bedaquiline (stock solution prepared in DMSO)

• Mycobacterium tuberculosis strain (e.g., H37Rv or clinical isolates)

• Middlebrook 7H9 broth supplemented with 0.1% casitone, 10% OADC (Oleic Albumin Dextrose Catalase), and 0.5% glycerol (7H9-S)[3]

• Sterile 96-well microtiter plates (flat-bottom)

• Resazurin sodium salt solution (0.02% w/v in sterile distilled water)

• Sterile DMSO (for drug dilutions and as a control)

• Incubator (37°C)

• Biosafety cabinet (Class II or higher)

• Multichannel pipette

Experimental Workflow:

Caption: Experimental workflow for the checkerboard assay.

Procedure:

• Preparation of Mycobacterium tuberculosis Inoculum:

  • Culture M. tuberculosis in 7H9-S broth until it reaches the mid-log phase.

  • Adjust the turbidity of the bacterial suspension to a McFarland standard of 1.0.

  • Dilute this suspension 1:20 in 7H9-S broth to obtain the final inoculum.

• Preparation of Drug Dilutions:

  • Prepare stock solutions of Delamanid and Bedaquiline in DMSO.

  • Perform serial two-fold dilutions of each drug in 7H9-S broth to achieve a range of concentrations. The concentration range should span the expected Minimum Inhibitory Concentration (MIC) of each drug. Based on published data, suggested ranges are:

    • Delamanid: 0.001 to 0.5 µg/mL[4][5]

    • Bedaquiline: 0.003 to 1.0 µg/mL[3]

  • The final concentrations in the wells will be half of the prepared concentrations.

• Checkerboard Plate Setup:

  • Add 50 µL of 7H9-S broth to each well of a 96-well plate.

  • Along the x-axis (e.g., columns 2-11), add 50 µL of each Delamanid dilution in decreasing concentration.

  • Along the y-axis (e.g., rows B-G), add 50 µL of each Bedaquiline dilution in decreasing concentration.

  • This will result in a matrix of wells containing combinations of both drugs.

  • Include control wells:

    • Drug A (Delamanid) only: Wells in a designated row (e.g., row H) with serial dilutions of Delamanid.

    • Drug B (Bedaquiline) only: Wells in a designated column (e.g., column 12) with serial dilutions of Bedaquiline.

    • Growth Control: At least one well with no drug.

    • Sterility Control: At least one well with no bacteria.

    • Solvent Control: Wells with the highest concentration of DMSO used.

• Inoculation:

  • Add 100 µL of the prepared M. tuberculosis inoculum to each well, except for the sterility control wells.

• Incubation:

  • Seal the plates and incubate at 37°C for 7 days.

• Resazurin Addition and Reading:

  • After 7 days of incubation, add 30 µL of the resazurin solution to each well.

  • Re-incubate the plates at 37°C for 24-48 hours.

  • A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth. The MIC is the lowest concentration of the drug(s) that prevents this color change (i.e., the well remains blue).

Data Presentation and Analysis

Summarize the quantitative data in the following tables for clear comparison.

Table 1: Minimum Inhibitory Concentrations (MICs) of Delamanid and Bedaquiline Alone and in Combination

Drug(s)	MIC (µg/mL)
Delamanid (alone)
Bedaquiline (alone)
Delamanid in combination with Bedaquiline
Bedaquiline in combination with Delamanid

Table 2: Fractional Inhibitory Concentration (FIC) Index Calculation and Interpretation

Drug Combination	FIC of Delamanid (A)	FIC of Bedaquiline (B)	FIC Index (FICI)	Interpretation
Delamanid + Bedaquiline

Calculation of the Fractional Inhibitory Concentration (FIC) Index:

The FIC index (FICI) is calculated to determine the nature of the drug interaction.[6][7][8]

• FIC of Drug A (Delamanid): (MIC of Drug A in combination) / (MIC of Drug A alone)

• FIC of Drug B (Bedaquiline): (MIC of Drug B in combination) / (MIC of Drug B alone)

• FICI = FIC of Drug A + FIC of Drug B

Interpretation of the FIC Index:

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Studies have shown a synergistic effect between Delamanid and Bedaquiline against both drug-sensitive and drug-resistant strains of M. tuberculosis, with reported FICI values of 0.5 and 0.24 for INH- and RIF-monoresistant and XDR isolates, respectively.[1][2]

Conclusion

The checkerboard assay using the REMA method is a reliable and cost-effective technique for evaluating the in vitro interaction between Delamanid and Bedaquiline against Mycobacterium tuberculosis. The data generated from this assay can provide valuable insights for the development of more effective combination therapies for the treatment of multidrug-resistant tuberculosis. The observed synergy between Delamanid and Bedaquiline in previous studies highlights the potential of this combination in clinical practice.[1][2]

References

• 1. Frontiers | Mechanism of Action, Resistance, Synergism, and Clinical Implications of Delamanid Against Multidrug-Resistant Mycobacterium tuberculosis [frontiersin.org]
• 2. Mechanism of Action, Resistance, Synergism, and Clinical Implications of Delamanid Against Multidrug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. journals.asm.org [journals.asm.org]
• 5. MIC of Delamanid (OPC-67683) against Mycobacterium tuberculosis Clinical Isolates and a Proposed Critical Concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. journals.asm.org [journals.asm.org]
• 8. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]

Delpazolid Susceptibility Testing for Non-Tuberculous Mycobacteria: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-tuberculous mycobacteria (NTM) are a diverse group of environmental organisms that can cause a wide range of infections in humans, particularly pulmonary disease. The treatment of NTM infections is often challenging due to the intrinsic resistance of many species to a variety of antimicrobial agents. Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic that has shown promising in vitro activity against various Gram-positive bacteria, including Mycobacterium tuberculosis. This document provides detailed application notes and protocols for the susceptibility testing of Delpazolid against clinically relevant NTM species. The provided methodologies are based on established standards for NTM susceptibility testing and published research findings.

Mechanism of Action

Delpazolid, like other oxazolidinones, inhibits bacterial protein synthesis.[1] It binds to the 50S ribosomal subunit's 23S rRNA, specifically within domain V at the peptidyl transferase center.[2][3] This interaction prevents the formation of the initiation complex, a critical step in the commencement of protein synthesis.[1][4] The unique mechanism of action of oxazolidinones results in a low frequency of cross-resistance with other antibiotic classes.[5]

Figure 1: Mechanism of action of Delpazolid.

Quantitative Data Summary

The in vitro activity of Delpazolid against various NTM species has been evaluated in several studies. The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data for Delpazolid and comparator oxazolidinones.

Table 1: MIC and MBC values of Delpazolid and other Oxazolidinones against clinical NTM isolates [6]

NTM Species (n)	Antibiotic	MIC (µg/mL)	MBC (µg/mL)
Range	MIC50
M. avium (52)	Delpazolid	2->64	32
Linezolid	2->64	32
Sutezolid	0.5-16	4
M. intracellulare (68)	Delpazolid	4->64	32
Linezolid	4->64	32
Sutezolid	0.5->64	2
M. kansasii (31)	Delpazolid	0.5-16	4
Linezolid	0.25-8	2
Sutezolid	0.03-1	0.25
M. abscessus (50)	Delpazolid	1-32	8
Linezolid	1-64	16
Sutezolid	1-32	8
M. massiliense (38)	Delpazolid	1-16	4
Linezolid	1-32	8
Sutezolid	0.5-8	2

Table 2: MIC values of Delpazolid and other Oxazolidinones against slowly growing mycobacteria (SGM) [7]

NTM Species (n)	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)
M. intracellulare (48)	Delpazolid	32	>32
Linezolid	32	>32
Tedizolid	32	>32
Sutezolid	2	4
M. avium (41)	Delpazolid	32	32
Linezolid	32	>32
Tedizolid	32	>32
Sutezolid	4	8
M. kansasii (42)	Delpazolid	1	2
Linezolid	2	2
Tedizolid	0.125	2
Sutezolid	0.125	0.25

Experimental Protocols

Broth Microdilution Susceptibility Testing for NTM

This protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI) documents M24 and M62 for the susceptibility testing of mycobacteria.[8][9]

1. Materials

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton broth (CAMHB)

• Oleic acid-albumin-dextrose-catalase (OADC) supplement (for some species)

• Delpazolid powder

• Sterile deionized water

• Sterile glass beads (3-5 mm)

• Vortex mixer

• Spectrophotometer or McFarland standards

• Pipettes and sterile tips

• Incubator (30°C and 35-37°C)

• Pure cultures of NTM isolates on solid media (e.g., Middlebrook 7H10 or 7H11 agar)

2. Preparation of Delpazolid Stock Solution

• Prepare a stock solution of Delpazolid at a concentration of 1280 µg/mL in sterile deionized water.

• Sterilize the stock solution by filtration through a 0.22 µm filter.

• Store the stock solution in small aliquots at -70°C until use.

3. Inoculum Preparation

• From a pure culture of the NTM isolate on solid medium, transfer several colonies to a sterile tube containing 3-5 mL of sterile saline or Middlebrook 7H9 broth with 3-5 sterile glass beads.

• Vortex vigorously for 1-2 minutes to break up clumps.

• Allow the large particles to settle for 30-60 minutes.

• Transfer the supernatant to a new sterile tube.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-5 x 107 CFU/mL) by adding sterile saline or broth.

• Dilute the adjusted suspension 1:100 in CAMHB to achieve a final inoculum concentration of approximately 1-5 x 105 CFU/mL.

4. Plate Preparation and Inoculation

• Prepare serial two-fold dilutions of Delpazolid in CAMHB in the 96-well microtiter plates to achieve final concentrations ranging from 64 µg/mL to 0.06 µg/mL. Each well should contain 100 µL of the diluted antibiotic.

• Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for each isolate tested.

• Inoculate each well (except the sterility control) with 100 µL of the final bacterial inoculum. The final volume in each well will be 200 µL.

5. Incubation

• Seal the microtiter plates with an adhesive seal or place them in a plastic bag to prevent evaporation.

• Incubate the plates at the appropriate temperature for the NTM species being tested:

  • Rapidly growing mycobacteria (RGM): 30°C for 3-5 days.

  • Slowly growing mycobacteria (SGM): 35-37°C for 7-14 days.

  • For M. marinum, incubate at 30°C.

6. Reading and Interpretation of Results

• The MIC is defined as the lowest concentration of Delpazolid that completely inhibits visible growth of the mycobacteria.

• Read the plates in a well-lit area against a dark background.

• The growth control well should show distinct turbidity or a pellet of growth at the bottom.

• The sterility control well should remain clear.

Figure 2: Broth microdilution workflow for NTM.

Determination of Minimum Bactericidal Concentration (MBC)

1. Procedure

• Following the determination of the MIC, take a 10 µL aliquot from each well showing no visible growth, as well as from the growth control well.

• Spot-plate each aliquot onto a quadrant of a sterile Middlebrook 7H10 or 7H11 agar plate.

• Incubate the agar plates at the appropriate temperature until growth is visible in the spot from the growth control well.

• The MBC is defined as the lowest concentration of Delpazolid that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum. This is practically determined as the lowest concentration with no visible growth on the agar plate.

Quality Control

For each batch of susceptibility tests, it is essential to include quality control (QC) strains with known MIC values for Delpazolid. Recommended QC strains for NTM susceptibility testing include Mycobacterium peregrinum ATCC 700686 for rapidly growing mycobacteria and Mycobacterium avium ATCC 700898 for slowly growing mycobacteria. The obtained MIC values for the QC strains should fall within the established acceptable range.

Conclusion

Delpazolid demonstrates significant in vitro activity against a range of non-tuberculous mycobacteria. The standardized broth microdilution method is the recommended procedure for determining the susceptibility of clinical NTM isolates to Delpazolid. Adherence to established protocols and the use of appropriate quality control measures are crucial for obtaining accurate and reproducible results. The data and protocols presented in this document are intended to guide researchers, scientists, and drug development professionals in the evaluation of Delpazolid as a potential therapeutic agent for NTM infections. Further clinical studies are warranted to establish the in vivo efficacy and safety of Delpazolid for the treatment of NTM diseases.

References

• 1. upload.orthobullets.com [upload.orthobullets.com]
• 2. Oxazolidinones Inhibit Cellular Proliferation via Inhibition of Mitochondrial Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxazolidinone Resistance Mutations in 23S rRNA of Escherichia coli Reveal the Central Region of Domain V as the Primary Site of Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro Activity of Oxazolidinone against Nontuberculous Mycobacteria, Including Macrolide-Resistant Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro Antimicrobial Activity Comparison of Linezolid, Tedizolid, Sutezolid and Delpazolid Against Slowly Growing Mycobacteria Isolated in Beijing, China - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimycobacterial Susceptibility Testing of Nontuberculous Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. M24 | Susceptibility Testing of Mycobacteria, Nocardia spp., and Other Aerobic Actinomycetes [clsi.org]

Application Notes and Protocols for Evaluating Delpazolid Using Macrophage Infection Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the evaluation of Delpazolid, a novel oxazolidinone antibiotic, using in vitro macrophage infection models. This document outlines the mechanism of action of Delpazolid, protocols for key experiments, and methods for data analysis and visualization.

Introduction to Delpazolid and Macrophage Infection Models

Delpazolid (LCB01-0371) is a promising oxazolidinone antibiotic with potent activity against various Gram-positive bacteria, including multidrug-resistant Mycobacterium tuberculosis (MDR-TB).[1] Like other oxazolidinones, its primary mechanism of action is the inhibition of bacterial protein synthesis.[1] Macrophages are primary host cells for intracellular pathogens like Mycobacterium tuberculosis. Therefore, macrophage infection models are crucial for evaluating the intracellular efficacy of new antimicrobial agents like Delpazolid, providing a more biologically relevant assessment than standard in vitro susceptibility testing.

Mechanism of Action of Delpazolid

Delpazolid exerts its antibacterial effect by binding to the 50S ribosomal subunit of the bacterial ribosome, preventing the formation of the initiation complex essential for protein synthesis. This mechanism is distinct from many other antibiotic classes, making it effective against strains resistant to other drugs. While its primary target is the pathogen, like other oxazolidinones, Delpazolid may also have immunomodulatory effects on the host macrophage, potentially influencing cytokine production and other immune responses.

Quantitative Data Summary

The following tables summarize the in vitro and intracellular activity of Delpazolid from comparative studies.

Table 1: In Vitro Activity of Delpazolid against M. tuberculosis

Compound	Strain	MIC (µg/mL)
Delpazolid	M. tuberculosis H37Rv	0.25
Linezolid	M. tuberculosis H37Rv	0.5

MIC: Minimum Inhibitory Concentration

Table 2: Intracellular Activity of Delpazolid against M. tuberculosis in Bone Marrow-Derived Macrophages (BMDMs)

Treatment	Concentration (µg/mL)	Log10 CFU Reduction (Day 3 post-infection)
Delpazolid	1	~1.5
Delpazolid	10	~2.5
Linezolid	1	~1.5
Linezolid	10	~2.0
Solvent Control	-	0

CFU: Colony Forming Units. Data is approximated from graphical representations in cited literature.[1]

Experimental Protocols

Preparation of Macrophages

This protocol describes the preparation of bone marrow-derived macrophages (BMDMs). Alternatively, immortalized macrophage cell lines such as THP-1 or J774 can be used.

Materials:

• Femurs and tibias from C57BL/6 mice

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• L-glutamine

• Penicillin-Streptomycin

• Macrophage Colony-Stimulating Factor (M-CSF)

• Sterile dissection tools

• Cell scrapers

• Centrifuge

Protocol:

• Euthanize mice and sterilize the hind legs with 70% ethanol.

• Aseptically dissect femurs and tibias.

• Flush the bone marrow from both ends of the bones using a syringe with RPMI-1640 medium.

• Create a single-cell suspension by passing the bone marrow through a 70 µm cell strainer.

• Centrifuge the cells, discard the supernatant, and resuspend the pellet in BMDM differentiation medium (RPMI-1640, 10% FBS, 2 mM L-glutamine, 1% Penicillin-Streptomycin, and 20 ng/mL M-CSF).

• Plate the cells in non-tissue culture treated dishes and incubate at 37°C in a 5% CO2 incubator.

• After 3 days, add fresh differentiation medium.

• On day 7, harvest the differentiated macrophages by gentle scraping.

Macrophage Infection Assay

This protocol outlines the infection of macrophages with Mycobacterium tuberculosis.

Materials:

• Differentiated BMDMs or macrophage cell line

• Mycobacterium tuberculosis H37Rv culture

• Complete medium (without antibiotics)

• Phosphate Buffered Saline (PBS)

• 24-well tissue culture plates

Protocol:

• Seed the macrophages into 24-well plates at a density of 2 x 10^5 cells per well and allow them to adhere overnight.

• Prepare a single-cell suspension of M. tuberculosis H37Rv from a mid-log phase culture.

• Infect the macrophages at a Multiplicity of Infection (MOI) of 10 (10 bacteria per macrophage).

• Incubate for 4 hours at 37°C to allow for phagocytosis.

• Wash the cells three times with PBS to remove extracellular bacteria.

• Add fresh complete medium containing a low concentration of gentamicin (50 µg/mL) for 1 hour to kill any remaining extracellular bacteria.

• Wash the cells again with PBS and add fresh medium. This is time point 0.

Intracellular Bacterial Killing Assay

This assay measures the efficacy of Delpazolid in killing intracellular bacteria.

Materials:

• Infected macrophages

• Delpazolid stock solution

• Sterile water

• 7H11 agar plates

• PBS with 0.05% Tween 80

Protocol:

• To the infected macrophage cultures, add fresh medium containing different concentrations of Delpazolid (e.g., 0.1, 1, 10 µg/mL). Include a solvent control (e.g., DMSO) and a positive control (e.g., Linezolid).

• Incubate the plates at 37°C.

• At desired time points (e.g., 0, 24, 48, 72 hours), lyse the macrophages in three wells per condition with 0.5 mL of sterile water for 15 minutes.

• Prepare serial dilutions of the cell lysates in PBS with 0.05% Tween 80.

• Plate the dilutions on 7H11 agar plates.

• Incubate the plates at 37°C for 3-4 weeks.

• Count the Colony Forming Units (CFUs) to determine the number of viable intracellular bacteria.

Visualizations

Experimental Workflow

Caption: Workflow for evaluating Delpazolid's intracellular activity.

Delpazolid's Mechanism of Action

Caption: Inhibition of bacterial protein synthesis by Delpazolid.

Hypothetical Macrophage Signaling Modulation

Caption: Potential immunomodulatory effects of Delpazolid on macrophage signaling.

References

• 1. Linezolid and Its Immunomodulatory Effect: In Vitro and In Vivo Evidence - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Delpazolid Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to investigating the mechanisms of resistance to Delpazolid, a novel oxazolidinone antibiotic. The protocols outlined below detail key experimental techniques, from generating resistant mutants to identifying the specific genetic and molecular changes that confer resistance.

Introduction to Delpazolid and Oxazolidinone Resistance

Delpazolid is a member of the oxazolidinone class of antibiotics, which inhibit bacterial protein synthesis.[1][2] Like other oxazolidinones, its primary target is the 50S ribosomal subunit, where it binds to the peptidyl transferase center (PTC) and interferes with the formation of the initiation complex.[2][3] This action prevents the translation of messenger RNA (mRNA) into protein, thereby halting bacterial growth.[1][3]

Resistance to oxazolidinones, including Delpazolid, typically arises from specific genetic alterations that modify the drug's target site. The most well-characterized mechanisms involve point mutations in the gene encoding 23S ribosomal RNA (rRNA), a key component of the 50S subunit.[4][5][6][7][8] Additionally, mutations in the genes for ribosomal proteins L3 (rplC) and L4 (rplD) can also confer resistance.[4][5]

Quantitative Data: Delpazolid Susceptibility

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of Delpazolid against various bacterial strains, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) Mycobacterium tuberculosis. This data is crucial for establishing baseline susceptibility and quantifying the level of resistance in newly generated mutants.

Table 1: Comparative MICs of Delpazolid and Linezolid against M. tuberculosis Isolates [4][5]

Isolate Type	Drug	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)	Resistance Rate (%)
MDR-TB	Delpazolid	0.25	0.5	0.83
Linezolid	0.5	1.0	6.7
XDR-TB	Delpazolid	0.5	1.0	4.2
Linezolid	0.125	0.25	Not specified
Overall	Delpazolid	0.25	0.5	2.9
Linezolid	0.25	0.25	5.4

Table 2: Delpazolid MICs against Non-tuberculous Mycobacteria (NTM) [1][9]

NTM Species	Delpazolid MIC Range (μg/mL)
M. avium	Similar to Linezolid
M. abscessus	Similar to Linezolid
M. fortuitum	4-fold lower than Linezolid
M. kansasii	Similar to Linezolid
M. chelonae	Similar to Linezolid

Experimental Protocols

This section provides detailed methodologies for key experiments to elucidate Delpazolid resistance mechanisms.

In Vitro Evolution of Delpazolid-Resistant Mutants

This protocol describes how to generate Delpazolid-resistant bacterial strains in a controlled laboratory setting.

Objective: To select for spontaneous mutants with increased resistance to Delpazolid.

Materials:

• Bacterial strain of interest (e.g., Mycobacterium smegmatis, Staphylococcus aureus)

• Appropriate liquid culture medium (e.g., Middlebrook 7H9, Tryptic Soy Broth)

• Agar plates of the corresponding medium

• Delpazolid stock solution of known concentration

• Sterile culture tubes and flasks

• Incubator

• Spectrophotometer

Procedure:

• Prepare Inoculum: Grow a culture of the parent bacterial strain to the mid-logarithmic phase.

• Determine Initial MIC: Perform a standard MIC assay (e.g., broth microdilution) to determine the baseline susceptibility of the parental strain to Delpazolid.

• Serial Passage: a. Inoculate a series of culture tubes containing fresh liquid medium with increasing concentrations of Delpazolid (e.g., 0.25x, 0.5x, 1x, 2x, 4x, 8x the initial MIC). b. Inoculate the tubes with a standardized bacterial suspension (e.g., 10⁵ CFU/mL). c. Incubate the tubes under appropriate conditions (e.g., 37°C with shaking). d. After 24-48 hours (or until growth is observed), transfer an aliquot from the tube with the highest concentration of Delpazolid that shows growth to a new series of tubes with fresh medium and incrementally higher Delpazolid concentrations. e. Repeat this serial passage for a sufficient number of generations (e.g., 20-30 passages) to select for stable resistant mutants.

• Isolate Single Colonies: Plate the culture from the highest tolerated Delpazolid concentration onto agar plates containing the same concentration of the drug.

• Confirm Resistance: Pick individual colonies and re-test their MIC for Delpazolid to confirm the resistant phenotype.

• Stock Resistant Mutants: Prepare glycerol stocks of the confirmed resistant mutants and store them at -80°C for further analysis.

Workflow for in vitro evolution of Delpazolid resistance.

Whole-Genome Sequencing (WGS) of Resistant Mutants

This protocol outlines the steps for identifying genetic mutations in Delpazolid-resistant strains.

Objective: To identify single nucleotide polymorphisms (SNPs), insertions, and deletions in the genomes of resistant mutants compared to the parental strain.

Materials:

• Parental and Delpazolid-resistant bacterial strains

• DNA extraction kit (appropriate for the bacterial species)

• Qubit fluorometer and reagents

• Next-generation sequencing (NGS) platform (e.g., Illumina)

• Library preparation kit for NGS

• Bioinformatics software for sequence analysis

Procedure:

• Genomic DNA Extraction: a. Grow overnight cultures of the parental and resistant strains. b. Extract high-quality genomic DNA using a commercial kit according to the manufacturer's instructions.[10] c. Treat the extracted DNA with RNase to remove RNA contamination.[10]

• DNA Quantification and Quality Control: a. Quantify the DNA concentration using a Qubit fluorometer. b. Assess DNA purity using a NanoDrop spectrophotometer (A260/A280 ratio of ~1.8).

• Library Preparation: a. Prepare sequencing libraries from the extracted DNA using a compatible library preparation kit (e.g., Illumina Nextera XT). b. This process typically involves DNA fragmentation, adapter ligation, and PCR amplification.

• Sequencing: a. Sequence the prepared libraries on an NGS platform, generating paired-end reads.

• Bioinformatics Analysis: a. Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads. b. Read Mapping: Align the reads from the resistant and parental strains to a reference genome using a tool like BWA or Bowtie2. c. Variant Calling: Identify SNPs and indels in the resistant strains compared to the parental strain using a variant caller like GATK or Samtools. d. Annotation: Annotate the identified variants to determine their location (e.g., in which gene) and predicted effect (e.g., missense, nonsense mutation). e. Focus on Resistance Genes: Pay close attention to mutations in the 23S rRNA gene, and the rplC and rplD genes.

Workflow for identifying resistance mutations via WGS.

RNA Sequencing (RNA-seq) for Transcriptomic Analysis

This protocol details the investigation of changes in gene expression in response to Delpazolid treatment.

Objective: To identify genes and pathways that are up- or down-regulated in the presence of Delpazolid, providing insights into the bacterial stress response and potential resistance mechanisms.

Materials:

• Bacterial strains (parental and resistant)

• Liquid culture medium

• Delpazolid

• RNA extraction kit with DNase treatment

• RNA quality assessment tool (e.g., Bioanalyzer)

• rRNA depletion kit

• RNA-seq library preparation kit

• NGS platform

Procedure:

• Cell Culture and Treatment: a. Grow bacterial cultures to mid-log phase. b. Treat the cultures with a sub-inhibitory concentration of Delpazolid (e.g., 0.5x MIC) for a defined period (e.g., 1-4 hours). Include an untreated control.

• RNA Extraction: a. Harvest the bacterial cells and immediately stabilize the RNA (e.g., using RNAprotect Bacteria Reagent). b. Extract total RNA using a suitable kit, including a DNase treatment step to remove contaminating genomic DNA.

• RNA Quality Control: a. Assess RNA integrity and quantity using a Bioanalyzer or similar instrument.

• rRNA Depletion: a. Remove the highly abundant ribosomal RNA from the total RNA samples using a commercial rRNA depletion kit.[3]

• RNA-seq Library Preparation and Sequencing: a. Prepare sequencing libraries from the rRNA-depleted RNA. This involves RNA fragmentation, cDNA synthesis, adapter ligation, and amplification. b. Sequence the libraries on an NGS platform.

• Data Analysis: a. Quality Control and Read Mapping: As with WGS, perform quality control and align reads to the reference genome. b. Differential Gene Expression Analysis: Use tools like DESeq2 or edgeR to identify genes that are significantly up- or down-regulated in Delpazolid-treated samples compared to controls. c. Pathway Analysis: Perform gene ontology (GO) and pathway enrichment analysis (e.g., using KEGG) to understand the biological processes affected by Delpazolid treatment.

Proteomic Analysis of Delpazolid Resistance

This protocol describes the use of mass spectrometry to identify changes in protein expression associated with Delpazolid resistance.

Objective: To identify proteins that are differentially expressed in resistant strains, which may include efflux pumps, modifying enzymes, or altered ribosomal proteins.

Materials:

• Parental and resistant bacterial strains

• Cell lysis buffer

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE equipment

• In-gel digestion reagents (trypsin)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Proteomics data analysis software (e.g., MaxQuant, Proteome Discoverer)

Procedure:

• Protein Extraction: a. Grow bacterial cultures and harvest the cells. b. Lyse the cells using mechanical (e.g., bead beating) or chemical methods to extract total protein.

• Protein Quantification: a. Determine the protein concentration of the lysates.

• Protein Digestion: a. Separate proteins by SDS-PAGE or use a solution-based digestion approach. b. Excise protein bands or use the entire lysate and perform in-gel or in-solution digestion with trypsin to generate peptides.

• LC-MS/MS Analysis: a. Analyze the resulting peptide mixtures by LC-MS/MS. The mass spectrometer will fragment the peptides and measure the mass-to-charge ratio of the fragments.

• Data Analysis: a. Protein Identification: Search the MS/MS spectra against a protein database of the target organism to identify the proteins present in the sample. b. Quantitative Analysis: Use label-free quantification or isotopic labeling methods (e.g., SILAC, TMT) to determine the relative abundance of proteins between the parental and resistant strains. c. Identify Differentially Expressed Proteins: Identify proteins with statistically significant changes in abundance.

Workflow for proteomic analysis of resistance.

Ribosome Profiling

This protocol allows for a high-resolution view of translation dynamics in the presence of Delpazolid.

Objective: To map the precise locations of ribosomes on mRNA transcripts to understand how Delpazolid affects translation elongation.

Materials:

• Bacterial cultures

• Translation inhibitors (if needed, though flash-freezing is preferred)

• Lysis buffer

• RNase I

• Sucrose gradients or cushions for ribosome isolation

• RNA purification reagents

• Library preparation reagents for small RNAs

• NGS platform

Procedure:

• Cell Lysis and Ribosome Isolation: a. Rapidly harvest and lyse bacterial cells, often by flash-freezing in liquid nitrogen to halt translation.[11][12] b. Treat the lysate with RNase I to digest mRNA not protected by ribosomes. c. Isolate monosomes by sucrose gradient centrifugation or pelleting through a sucrose cushion.[11]

• Footprint Extraction: a. Extract the ribosome-protected mRNA fragments (footprints) from the isolated ribosomes.

• Library Preparation and Sequencing: a. Prepare a sequencing library from the ~30 nucleotide footprints. This involves ligation of adapters to the 3' and 5' ends, reverse transcription, and PCR amplification. b. Sequence the library on an NGS platform.

• Data Analysis: a. Read Processing and Mapping: Remove adapter sequences and map the footprint reads to the bacterial genome. b. Analysis of Ribosome Occupancy: Analyze the distribution of ribosome footprints along transcripts. An accumulation of footprints at specific codons or regions in Delpazolid-treated cells indicates sites of drug-induced ribosomal stalling.[13][14]

Delpazolid Resistance Signaling Pathway

Delpazolid resistance is primarily mediated by alterations in the drug's target, the bacterial ribosome. The following diagram illustrates the key components involved.

Mechanism of Delpazolid action and resistance.

References

• 1. mdpi.com [mdpi.com]
• 2. Portico [access.portico.org]
• 3. rna-seqblog.com [rna-seqblog.com]
• 4. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Resistance mutations in 23 S rRNA identify the site of action of the protein synthesis inhibitor linezolid in the ribosomal peptidyl transferase center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oxazolidinone Resistance Mutations in 23S rRNA of Escherichia coli Reveal the Central Region of Domain V as the Primary Site of Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mutations in 23S rRNA at the peptidyl transferase center and their relationship to linezolid binding and cross-resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A step-by-step beginner’s protocol for whole genome sequencing of human bacterial pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for Ribosome Profiling in Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol for Ribosome Profiling in Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Context-specific inhibition of mitochondrial ribosomes by phenicol and oxazolidinone antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. escholarship.org [escholarship.org]

Technical Notes & Optimization

Optimizing Delpazolid Dosage in In Vitro Experiments: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Delpazolid in in vitro experiments. The information is presented in a question-and-answer format to directly address specific issues and facilitate troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Delpazolid?

A1: Delpazolid is an oxazolidinone antibiotic that inhibits bacterial protein synthesis.[1][2] It specifically binds to the 50S ribosomal subunit, preventing the formation of the initiation complex, a critical step in the translation process.[1] This action halts the production of essential bacterial proteins, leading to either inhibition of growth (bacteriostatic) or cell death (bactericidal), depending on the bacterial species and drug concentration.

Q2: Which bacterial species is Delpazolid most effective against in vitro?

A2: Delpazolid demonstrates potent in vitro activity against a broad spectrum of Gram-positive bacteria, including multidrug-resistant strains. It is particularly effective against Mycobacterium tuberculosis (MDR-TB and XDR-TB), methicillin-resistant Staphylococcus aureus (MRSA), and vancomycin-resistant enterococci (VRE).[1][2][3]

Q3: How does the in vitro activity of Delpazolid compare to Linezolid?

A3: Delpazolid's in vitro activity is often comparable or, in some cases, superior to Linezolid, another oxazolidinone antibiotic.[1][2] Notably, Delpazolid may exhibit a lower minimum bactericidal concentration (MBC) against certain strains of M. tuberculosis and has shown a lower propensity for inducing resistance in some studies.[2] One study identified a novel mutation in the rplD gene that conferred resistance to Linezolid but not to Delpazolid in M. tuberculosis.[4][5]

Q4: What is the recommended solvent for preparing Delpazolid stock solutions for in vitro assays?

A4: For in vitro assays, Delpazolid can be dissolved in dimethyl sulfoxide (DMSO). It is crucial to note the final concentration of DMSO in the assay should be kept low (typically ≤0.5%) to avoid solvent-induced cellular toxicity or inhibition of bacterial growth.

Troubleshooting Guide

Q1: My Minimum Inhibitory Concentration (MIC) values for Delpazolid are inconsistent across experiments. What are the potential causes?

A1: Inconsistent MIC values can arise from several factors:

• Inoculum Preparation: Variation in the density of the bacterial inoculum is a common source of error. Ensure you are using a standardized inoculum prepared to a specific McFarland standard (e.g., 0.5) and that the final concentration in the wells is consistent.

• Media Composition: The type and preparation of the culture medium can influence the activity of the antibiotic. Use the recommended broth medium for the specific bacterial species you are testing and ensure its quality and consistency.

• Incubation Conditions: Variations in incubation time, temperature, and atmospheric conditions (e.g., CO2 levels) can affect bacterial growth and, consequently, the MIC reading. Adhere strictly to the recommended incubation parameters for your organism.

• Plate Reading: Subjectivity in visually determining the endpoint of growth inhibition can lead to variability. It is advisable to have two independent researchers read the plates. Using a plate reader to measure optical density can provide a more objective measure of growth.

• Drug Adsorption: Delpazolid, like other compounds, may adsorb to the plastic of the microtiter plates. Using low-binding plates can help mitigate this issue.

Q2: I am observing bacterial growth at concentrations of Delpazolid that are expected to be inhibitory. What could be the reason?

A2: This could be due to several factors:

• Bacterial Resistance: The bacterial strain you are using may have inherent or acquired resistance to oxazolidinones. This can be due to mutations in the 23S rRNA gene, which is the binding site for Delpazolid.[4]

• Drug Degradation: Ensure that your Delpazolid stock solution is stored correctly (typically at -20°C or lower) and has not undergone multiple freeze-thaw cycles, which can lead to degradation.

• Inoculum Effect: A higher than recommended bacterial inoculum can sometimes overcome the inhibitory effect of the antibiotic, leading to apparent resistance.

Q3: I am performing an intracellular activity assay and see high levels of macrophage cell death. How can I troubleshoot this?

A3: High levels of cell death in an intracellular assay could be due to:

• Drug Cytotoxicity: While Delpazolid is reported to have an improved safety profile over Linezolid, high concentrations may still be toxic to eukaryotic cells. It is essential to perform a cytotoxicity assay (e.g., MTT or LDH assay) on your specific macrophage cell line to determine the non-toxic concentration range of Delpazolid.

• Solvent Toxicity: As mentioned previously, the concentration of the solvent (e.g., DMSO) used to dissolve Delpazolid should be kept at a non-toxic level for the macrophage cells.

• Bacterial Load: A very high multiplicity of infection (MOI) can lead to macrophage lysis due to the intracellular bacterial burden. Optimizing the MOI is a critical step in setting up the assay.

Data Presentation

Table 1: Minimum Inhibitory Concentration (MIC) of Delpazolid against Mycobacterium tuberculosis

Bacterial Strain	Delpazolid MIC (µg/mL)	Linezolid MIC (µg/mL)	Reference
M. tuberculosis H37Rv	0.5 - 1.0	0.5 - 1.0	[3]
MDR-TB Isolates (MIC90)	0.25 - 0.5	1.0	[4]
XDR-TB Isolates (MIC90)	1.0	0.25	[4]

Table 2: Minimum Inhibitory Concentration (MIC) of Delpazolid against other Gram-Positive Bacteria

Bacterial Strain	Delpazolid MIC90 (µg/mL)	Linezolid MIC90 (µg/mL)	Reference
Methicillin-resistant Staphylococcus aureus (MRSA)	2.0	2.0	[6]
Vancomycin-resistant Enterococcus faecium	1.0	2.0
Streptococcus pneumoniae	0.5	1.0

Experimental Protocols

Broth Microdilution MIC Assay for Mycobacterium tuberculosis

This protocol is adapted from Clinical and Laboratory Standards Institute (CLSI) guidelines for mycobacterial susceptibility testing.

Materials:

• Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase)

• 96-well microtiter plates

• Delpazolid stock solution (in DMSO)

• M. tuberculosis culture

• 0.5 McFarland standard

• Sterile saline or PBS with 0.05% Tween 80

Procedure:

• Prepare Delpazolid Dilutions:

  • Perform serial two-fold dilutions of the Delpazolid stock solution in Middlebrook 7H9 broth in the 96-well plate to achieve the desired concentration range (e.g., 0.015 to 16 µg/mL).

  • Include a drug-free well as a positive control for bacterial growth and a well with only broth as a negative control (sterility control).

• Prepare Inoculum:

  • Grow M. tuberculosis in Middlebrook 7H9 broth to mid-log phase.

  • Adjust the bacterial suspension to a 0.5 McFarland standard using sterile saline or PBS with Tween 80.

  • Dilute the adjusted inoculum 1:20 in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation:

  • Add the diluted bacterial suspension to each well of the microtiter plate containing the Delpazolid dilutions and the positive control well.

• Incubation:

  • Seal the plates and incubate at 37°C for 7-14 days, or until growth is clearly visible in the positive control well.

• Reading and Interpretation:

  • The MIC is defined as the lowest concentration of Delpazolid that completely inhibits visible growth of M. tuberculosis.

Time-Kill Assay

Materials:

• Appropriate broth medium for the test organism

• Delpazolid stock solution

• Bacterial culture in log phase of growth

• Sterile saline or PBS

• Agar plates

Procedure:

• Prepare Test Cultures:

  • Prepare tubes with broth containing Delpazolid at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC).

  • Include a drug-free tube as a growth control.

• Inoculation:

  • Inoculate each tube with the bacterial culture to a final density of approximately 5 x 10^5 CFU/mL.

• Sampling and Plating:

  • At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each tube.

  • Perform serial dilutions of the aliquot in sterile saline or PBS.

  • Plate the dilutions onto agar plates.

• Incubation and Colony Counting:

  • Incubate the plates at the optimal temperature for the organism until colonies are visible.

  • Count the number of colonies (CFU) on the plates from each time point and dilution.

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each Delpazolid concentration and the growth control. A ≥3-log10 decrease in CFU/mL is generally considered bactericidal activity.[7]

Intracellular Activity Assay in Macrophages

Materials:

• Macrophage cell line (e.g., RAW 264.7 or THP-1)

• Cell culture medium (e.g., DMEM or RPMI-1640) with fetal bovine serum (FBS)

• Delpazolid stock solution

• Bacterial culture

• Sterile PBS

• Lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• Agar plates

Procedure:

• Cell Seeding:

  • Seed macrophages into 24-well plates and allow them to adhere and grow to a confluent monolayer.

• Infection:

  • Opsonize the bacteria in serum (if necessary for the bacterial species).

  • Infect the macrophage monolayer at a specific multiplicity of infection (MOI, e.g., 10:1 bacteria to macrophage ratio) for a defined period (e.g., 1-2 hours).

  • Wash the cells with sterile PBS to remove extracellular bacteria.

• Antibiotic Treatment:

  • Add fresh cell culture medium containing Delpazolid at various concentrations to the infected cells.

  • Include a drug-free control.

• Incubation:

  • Incubate the plates for the desired duration (e.g., 24 or 48 hours).

• Cell Lysis and Plating:

  • At the end of the incubation, wash the cells again with PBS.

  • Lyse the macrophages with the lysis buffer to release the intracellular bacteria.

  • Perform serial dilutions of the lysate and plate on agar plates.

• Colony Counting and Analysis:

  • Incubate the plates and count the CFU to determine the number of viable intracellular bacteria.

  • Compare the CFU counts in the Delpazolid-treated wells to the drug-free control to determine the intracellular killing activity.

Mandatory Visualizations

Caption: Delpazolid's mechanism of action: Inhibition of bacterial protein synthesis.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Caption: Troubleshooting logic for inconsistent MIC results.

References

• 1. repub.eur.nl [repub.eur.nl]
• 2. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 3. Development of Delpazolid for the Treatment of Tuberculosis [mdpi.com]
• 4. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. emerypharma.com [emerypharma.com]

Overcoming solubility issues with Delpazolid in culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Delpazolid in experimental settings. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly those related to solubility in culture media.

Troubleshooting Guide: Overcoming Delpazolid Solubility Issues

Issue: Precipitation or cloudiness is observed after adding Delpazolid to my culture medium.

This is a common issue stemming from Delpazolid's hydrophobic nature.[1] The following steps provide a systematic approach to troubleshooting and resolving this problem.

Step 1: Review Your Stock Solution Preparation

• Question: How was the Delpazolid stock solution prepared?

• Recommendation: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing Delpazolid stock solutions.[2][3][4] Ensure you are using a high-quality, anhydrous grade of DMSO, as hygroscopic DMSO can negatively impact solubility.[2] For optimal dissolution, warming and sonication of the DMSO stock solution may be necessary.[2]

Step 2: Check the Final Concentration of Delpazolid and Solvent in the Culture Medium

• Question: What is the final concentration of Delpazolid and the organic solvent (e.g., DMSO) in your culture medium?

• Recommendation: It is crucial to maintain a low final concentration of the organic solvent in the culture medium to avoid both direct cellular toxicity and precipitation of the compound.[5][6][7] The final concentration of DMSO should ideally be kept below 1%, and preferably under 0.1%, to minimize its effects on cells.[6][7] If the Delpazolid concentration required for your experiment is high, you may need to explore alternative solubilization strategies.

Step 3: Consider Alternative Solubilization Protocols

• Question: Have you tried using co-solvents or excipients to improve solubility in your aqueous culture medium?

• Recommendation: For challenging applications, several protocols can enhance the solubility of Delpazolid in aqueous solutions. These often involve a multi-step process of dilution. Below are some published protocols that have been shown to yield clear solutions.

  Detailed Experimental Protocols for Enhanced Delpazolid Solubilization

  Protocol 1: Co-Solvent System (DMSO/PEG300/Tween-80)

  This protocol is designed to create a clear solution of at least 2.5 mg/mL.

  • Prepare a stock solution of Delpazolid in DMSO (e.g., 25 mg/mL).

  • In a sterile tube, add 100 µL of the DMSO stock solution.

  • Add 400 µL of PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix until the solution is homogenous.

  • Add 450 µL of saline to reach a final volume of 1 mL.

  Protocol 2: Cyclodextrin-Based Formulation

  This protocol also yields a clear solution of at least 2.5 mg/mL.

  • Prepare a stock solution of Delpazolid in DMSO (e.g., 25 mg/mL).

  • Prepare a 20% solution of SBE-β-CD (Sulfobutylether-β-cyclodextrin) in saline.

  • In a sterile tube, add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-β-CD solution.

  • Mix thoroughly until the solution is clear.

  Protocol 3: Corn Oil Formulation

  This protocol is suitable for in vivo studies but may not be appropriate for all cell culture applications. It yields a clear solution of at least 2.5 mg/mL.

  • Prepare a stock solution of Delpazolid in DMSO (e.g., 25 mg/mL).

  • In a sterile tube, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

  • Mix thoroughly until the solution is homogenous.

Step 4: Evaluate Culture Media Components

• Question: Could components in the culture medium be contributing to the precipitation?

• Recommendation: High concentrations of salts, proteins (from serum), and other supplements in the culture medium can sometimes lead to the precipitation of dissolved compounds.[8][9] If you suspect this is the case, consider the following:

  • Serum Concentration: Try reducing the serum percentage in your medium, if experimentally feasible.

  • Media Formulation: Test the solubility of Delpazolid in a simpler basal medium (e.g., PBS or saline) to see if the complex components of your complete medium are the issue.

  • pH: Ensure the pH of your culture medium is stable, as pH shifts can affect the solubility of compounds.[8]

Step 5: Consider the Salt Form of Delpazolid

• Question: Are you using the free base or a salt form of Delpazolid?

• Recommendation: The hydrochloride salt of Delpazolid is reported to be freely soluble in water.[10] If you are consistently facing solubility issues with the free base form in aqueous media, using the hydrochloride salt could be a viable alternative.

Quantitative Data Summary

The following tables provide a summary of the solubility and activity of Delpazolid.

Table 1: Delpazolid Solubility Data

Solvent/System	Concentration	Observations	Reference
DMSO	30 mg/mL (97.30 mM)	Ultrasonic and warming needed.[2][3][4]	[2][3][4]
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 2.5 mg/mL (8.11 mM)	Clear solution.	[2]
10% DMSO / 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (8.11 mM)	Clear solution.	[2]
10% DMSO / 90% Corn Oil	≥ 2.5 mg/mL (8.11 mM)	Clear solution.	[2]
Water (Hydrochloride Salt)	Freely Soluble (>25%)	[10]

Table 2: In Vitro Activity of Delpazolid

Organism	MIC90	Reference
Methicillin-susceptible S. aureus (MSSA)	2 µg/mL	[2][3]
Methicillin-resistant S. aureus (MRSA)	2 µg/mL	[2][3]
M. tuberculosis H37Rv	Similar to Linezolid	[1]
MDR/XDR TB Isolates	0.25 and 1 µg/mL, respectively	[1]

Intracellular Activity	Concentration	Effect	Reference
Intracellular M. tuberculosis	0.1, 1, and 10 µg/mL	Dramatically decreases the number of intracellular mycobacteria.	[11]
Intracellular M. abscessus	0.1, 1, and 10 µg/mL	Dramatically decreases the number of intracellular mycobacteria.	[3][12]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Delpazolid?

A1: Delpazolid is an oxazolidinone antibiotic. Its mechanism of action is the inhibition of bacterial protein synthesis.[1] It binds to the 50S ribosomal subunit, preventing the formation of the initiation complex essential for the translation process.[10] This is similar to other oxazolidinone antibiotics like linezolid.[1]

Q2: My Delpazolid solution in DMSO appears to have a precipitate after storage. What should I do?

A2: Delpazolid can precipitate out of solution at lower temperatures. Gently warm the stock solution and use sonication to redissolve the compound.[2] To prevent this, store stock solutions at the recommended temperature (-20°C or -80°C for long-term storage) and ensure the vial is tightly sealed to prevent moisture absorption by the DMSO.[2][3][4] It is also advisable to prepare smaller aliquots to avoid repeated freeze-thaw cycles.[2][13]

Q3: Is it necessary to filter-sterilize my Delpazolid stock solution in DMSO?

A3: Generally, compounds dissolved in pure solvents like DMSO or ethanol do not require filter sterilization as these solvents are themselves antimicrobial.[13] However, if you are preparing a stock solution in an aqueous buffer or if your downstream application is particularly sensitive to contamination, filter sterilization using a 0.22 µm syringe filter is recommended.[13][14] Ensure the filter material is compatible with DMSO.

Q4: Can I use a solvent other than DMSO to dissolve Delpazolid?

A4: While DMSO is the most commonly cited solvent for the free base form of Delpazolid, other organic solvents might be used, though with potentially lower solubility. If using an alternative solvent, it is critical to perform a solvent tolerance study with your specific cell line to determine the maximum concentration that does not induce toxicity.[5][7] For aqueous applications, using the hydrochloride salt of Delpazolid, which is water-soluble, is a strong alternative.[10]

Q5: How should I prepare my Delpazolid working solution from the DMSO stock for my cell culture experiment?

A5: The best practice is to perform a serial dilution. First, dilute your concentrated DMSO stock solution to an intermediate concentration in your culture medium. Then, add a small volume of this intermediate solution to your final culture volume to achieve the desired working concentration. This gradual dilution helps to minimize the risk of precipitation that can occur when a highly concentrated organic stock is rapidly introduced into an aqueous environment.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. glpbio.com [glpbio.com]
• 4. glpbio.com [glpbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of the use of the solvent dimethyl sulfoxide in chemiluminescent studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cell Culture Academy [procellsystem.com]
• 9. cellculturedish.com [cellculturedish.com]
• 10. Portico [access.portico.org]
• 11. researchgate.net [researchgate.net]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 14. researchgate.net [researchgate.net]

Troubleshooting inconsistent Delpazolid MIC results

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on obtaining consistent and reliable Minimum Inhibitory Concentration (MIC) results for Delpazolid. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Delpazolid and what is its mechanism of action?

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic. Similar to other oxazolidinones like linezolid, it inhibits bacterial protein synthesis. This occurs by binding to the 50S ribosomal subunit, which prevents the formation of the initiation complex necessary for translation.

Q2: Which organisms is Delpazolid active against?

Delpazolid has demonstrated activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and is particularly noted for its efficacy against multidrug-resistant Mycobacterium tuberculosis (MDR-TB) and extensively drug-resistant Mycobacterium tuberculosis (XDR-TB).

Q3: What are the typical MIC values for Delpazolid?

MIC values for Delpazolid can vary depending on the bacterial species and resistance profile. The following table summarizes some reported MIC90 values (the concentration at which 90% of isolates are inhibited).

Organism	Resistance Profile	Delpazolid MIC90 (µg/mL)	Linezolid MIC90 (µg/mL)
M. tuberculosis	MDR-TB	0.5	1.0
M. tuberculosis	XDR-TB	1.0	0.25

Data from a study on M. tuberculosis isolates in China.

A proposed epidemiological cutoff value (ECOFF) for Delpazolid against M. tuberculosis is 2.0 µg/mL.

Troubleshooting Inconsistent Delpazolid MIC Results

Inconsistent MIC results can arise from a variety of factors, ranging from technical errors in the experimental setup to the biological properties of the test organism. This guide provides a systematic approach to troubleshooting these issues.

Diagram: Troubleshooting Workflow for Inconsistent MICs

Caption: A stepwise guide to troubleshooting inconsistent Delpazolid MIC results.

1. Quality Control (QC) Verification

• Problem: MIC values for your quality control (QC) strain are out of the expected range.

• Solution:

  • Recommended QC Strains: While specific QC ranges for Delpazolid have not been formally established by CLSI or EUCAST, standard strains used for other oxazolidinones are recommended. These include:

    • Staphylococcus aureus ATCC 29213

    • Enterococcus faecalis ATCC 29212

    • Streptococcus pneumoniae ATCC 49619

    • Mycobacterium tuberculosis H37Rv (for TB-specific assays)

  • Check Control Growth: Ensure the positive control (no antibiotic) shows robust growth and the negative control (no bacteria) is sterile.

  • Review Strain Handling: Verify the passage number and storage conditions of your QC strains. Excessive subculturing can lead to mutations and altered MICs.

2. Experimental Protocol Review

• Problem: Results are inconsistent across different experiments or laboratories.

• Solution: Strict adherence to a standardized protocol is crucial. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide guidelines for broth microdilution and agar dilution methods.

  • Key Parameters to Standardize:

    • Media: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for most bacteria. For fastidious organisms or M. tuberculosis, specialized media and supplements (e.g., OADC for TB) are necessary.

    • Inoculum Preparation: The inoculum density is a critical factor. The standard is to adjust the suspension to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 105 CFU/mL in the test wells. Both higher and lower inocula can significantly alter MIC values, a phenomenon known as the "inoculum effect".

    • Incubation: Incubation time and temperature must be consistent. For most bacteria, this is 16-20 hours at 35°C. For slow-growing organisms like M. tuberculosis, incubation can be 7 days or longer.

    • Delpazolid Preparation: Ensure Delpazolid is dissolved in an appropriate solvent (e.g., DMSO) and that the final concentration of the solvent in the assay does not exceed recommended limits (typically ≤1%) as it can affect bacterial growth.

3. Technical Factors Affecting MIC Results

Potential Issue	Recommended Action
Incorrect Inoculum Density	Always prepare a fresh inoculum and standardize it using a nephelometer or a McFarland standard. Verify the CFU/mL of your inoculum periodically through plating and colony counting.
Reagent Instability	Prepare fresh dilutions of Delpazolid for each experiment. Verify the potency of the antibiotic powder.
Inaccurate Pipetting	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
"Skipped" Wells	This may indicate contamination, improper inoculation, or issues with the antibiotic dilution. Repeat the assay with fresh materials.
"Trailing" Endpoints	This phenomenon, where reduced but persistent growth is seen over a range of concentrations, can be an issue with bacteriostatic agents. Read the MIC at the lowest concentration that causes a significant inhibition of growth (e.g., ~80% reduction) as per CLSI/EUCAST guidelines for specific drug-bug combinations. Reading at 24 hours instead of 48 hours may also provide more consistent results for some organisms.

4. Biological Factors Affecting MIC Results

• Problem: A specific isolate consistently yields a higher or variable MIC compared to reference strains.

• Solution: This may be indicative of a resistance mechanism.

  • Resistance Mutations: For oxazolidinones like Delpazolid, resistance is often associated with mutations in the 23S rRNA gene or in ribosomal proteins L3 (rplC) and L4 (rplD). If you observe high MICs, consider sequencing these genes to identify potential mutations.

  • Heteroresistance: The bacterial population may contain a subpopulation of resistant cells. This can lead to the appearance of "inner colonies" within a zone of inhibition in disk diffusion or trailing growth in broth microdilution.

  • Contamination: Ensure the purity of your isolate by streaking on an agar plate. Mixed cultures will lead to unreliable and inconsistent MIC results.

Diagram: Delpazolid's Mechanism of Action and Resistance

Caption: Delpazolid inhibits protein synthesis by binding to the 50S ribosomal subunit.

Detailed Experimental Protocol: Broth Microdilution for Delpazolid MIC Testing

This protocol is based on CLSI guidelines (M07) and published studies on Delpazolid.

• Preparation of Delpazolid Stock Solution:

  • Weigh a sufficient amount of Delpazolid powder.

  • Dissolve in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 2.56 mg/mL). Store at -20°C or lower.

• Preparation of Microdilution Plates:

  • Perform serial two-fold dilutions of the Delpazolid stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL or 100 µL, depending on the desired final assay volume.

  • The typical concentration range to test is 0.06 to 32 µg/mL.

  • Include a growth control well (broth with inoculum, no drug) and a sterility control well (broth only).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture on a non-selective agar plate, pick several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL).

  • Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 105 CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add the diluted bacterial suspension to each well (except the sterility control) of the microtiter plate. The final volume will be double the initial volume (e.g., 50 µL of drug dilution + 50 µL of inoculum = 100 µL total).

  • Seal the plates or cover with a lid to prevent evaporation.

  • Incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of Delpazolid that completely inhibits visible growth.

  • Use a reading aid, such as a viewing box with a mirror, to facilitate the observation of growth (or lack thereof).

  • For oxazolidinones, disregard pinpoint growth at the bottom of the well when determining the MIC for certain Gram-positive organisms.

This technical support center provides a starting point for troubleshooting Delpazolid MIC testing. For further assistance, please consult the latest CLSI and EUCAST documentation.

How to minimize Delpazolid degradation in experimental setups

This technical support center provides guidance to researchers, scientists, and drug development professionals on minimizing the degradation of Delpazolid in experimental setups. The information is presented in a question-and-answer format to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Delpazolid degradation?

A1: Delpazolid, as an oxazolidinone antibiotic, is susceptible to degradation primarily through two pathways:

• Photodegradation: Exposure to light, particularly UV light, can induce chemical changes in the molecule. The mechanism for related oxazolidinones involves reductive defluorination and solvolysis.[1][2] This can lead to a loss of therapeutic activity.

• Oxidative Degradation: Delpazolid can be degraded by oxidation. This process is influenced by several factors, including pH, the presence of metal ions, and temperature.[3] For other oxazolidinones, oxidative degradation is believed to occur via a hydrogen abstraction pathway.[3]

Q2: How should I store Delpazolid to ensure its stability?

A2: Proper storage is crucial for maintaining the integrity of Delpazolid. The following table summarizes the recommended storage conditions.

Formulation	Storage Temperature	Duration
Powder	-20°C	3 years
Powder	4°C	2 years
In Solvent	-80°C	2 years
In Solvent	-20°C	1 year

Source: MedchemExpress.com[1]

It is also recommended to protect Delpazolid from light during storage.

Q3: What solvents are recommended for dissolving Delpazolid?

A3: DMSO is a commonly used solvent for Delpazolid. For in vitro studies, a stock solution can be prepared in DMSO. It is important to use newly opened, anhydrous DMSO as the presence of water can impact solubility.[1] For in vivo experiments, it is best to prepare the working solution fresh on the same day of use.[1]

Q4: Can I use Delpazolid in aqueous solutions? What precautions should I take?

A4: Yes, Delpazolid can be used in aqueous solutions. However, the stability of oxazolidinones in aqueous solutions can be affected by pH. For a related oxazolidinone, degradation was studied over a pH range of 2 to 10, with different degradation products forming under acidic versus neutral/basic conditions.[3] It is advisable to prepare fresh aqueous solutions and use them promptly. If the experiment requires incubation over a longer period, the stability of Delpazolid in the specific buffer system and pH should be validated.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with Delpazolid.

Problem 1: Inconsistent or lower-than-expected activity of Delpazolid in my experiments.

Possible Cause	Troubleshooting Steps
Degradation due to light exposure.	- Protect all Delpazolid solutions from light by using amber-colored tubes or wrapping containers in aluminum foil.- Minimize the exposure of experimental setups (e.g., cell culture plates) to direct light.
Degradation in solution.	- Prepare fresh stock solutions and working solutions immediately before use.- Avoid repeated freeze-thaw cycles of stock solutions by aliquoting them after preparation.
Oxidative degradation.	- If your experimental buffer contains metal ions, consider using a chelating agent to minimize metal-catalyzed oxidation.[3]- Ensure the pH of your experimental system is stable and appropriate for Delpazolid. Significant shifts in pH can alter the rate and products of degradation.[3]
Improper storage.	- Verify that Delpazolid powder and stock solutions are stored at the recommended temperatures (see FAQ 2).

Problem 2: I observe precipitates in my Delpazolid solution.

Possible Cause	Troubleshooting Steps
Low solubility in the chosen solvent or buffer.	- For DMSO stock solutions, gentle warming and sonication can aid dissolution. Ensure you are using high-quality, anhydrous DMSO.[1]- When preparing aqueous working solutions, ensure the final concentration of Delpazolid does not exceed its solubility limit in that specific medium.
pH-dependent precipitation.	- Check the pH of your solution. Changes in pH can affect the solubility of Delpazolid.

Problem 3: My cell-based assay results with Delpazolid are not reproducible.

Possible Cause	Troubleshooting Steps
Degradation of Delpazolid in cell culture medium.	- Minimize the exposure of the cell culture plates to light during incubation.- Determine the stability of Delpazolid in your specific cell culture medium over the time course of your experiment. This can be done by incubating Delpazolid in the medium under the same conditions as your assay and then measuring its concentration at different time points using a suitable analytical method like HPLC.
Interaction with components of the cell culture medium.	- Some components in cell culture media can potentially interact with and degrade therapeutic compounds. If you suspect this is the case, you may need to test the stability of Delpazolid in a simpler buffer system first.

Experimental Protocols

Protocol 1: Preparation of Delpazolid Stock Solution

• Weigh the required amount of Delpazolid powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• To aid dissolution, gently warm the solution and sonicate until the powder is completely dissolved.[1]

• Aliquot the stock solution into smaller volumes in light-protecting tubes.

• Store the aliquots at -80°C for up to 2 years or -20°C for up to 1 year.[1]

Protocol 2: General Workflow for an In Vitro Experiment (e.g., MIC Assay)

This workflow is designed to minimize Delpazolid degradation.

Workflow for a typical in vitro experiment with Delpazolid.

Logical Relationships

The following diagram illustrates the key factors influencing Delpazolid degradation and the strategies to mitigate them.

Factors affecting Delpazolid stability and mitigation strategies.

References

• 1. Photochemistry of oxazolidinone antibacterial drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing unexpected cytotoxicity in Delpazolid cell-based assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected cytotoxicity in cell-based assays with Delpazolid.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Delpazolid and how can it cause cytotoxicity?

Delpazolid is an oxazolidinone antibiotic that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1] In eukaryotic cells, it can also inhibit mitochondrial protein synthesis, which is a known potential cause of cytotoxicity for this class of drugs.[2] This is due to the similarity between bacterial ribosomes and mitochondrial ribosomes.

Q2: Is Delpazolid expected to be cytotoxic to mammalian cells?

While the primary target of Delpazolid is bacterial, it can exhibit cytotoxicity to mammalian cells, particularly at higher concentrations, due to its effect on mitochondrial protein synthesis.[2] However, Delpazolid has been developed to have an improved safety profile and lower mitochondrial toxicity compared to other oxazolidinones like linezolid.[3][4] Therefore, unexpected or excessive cytotoxicity at low concentrations warrants further investigation.

Q3: What are the common causes of unexpected cytotoxicity in cell-based assays?

Unexpected cytotoxicity can arise from several factors, including:

• Compound-specific properties: Autofluorescence or color of the compound interfering with assay readouts, or direct chemical reaction with assay reagents.[5][6][7][8][9][10]

• Experimental procedure issues: Incorrect cell seeding density, contamination of cell cultures, improper incubation times, or errors in reagent preparation.[4][11][12][13][14][15]

• Assay-specific artifacts: For example, some compounds can reduce MTT tetrazolium salts non-enzymatically, leading to false viability readings.[8][16][17]

• Cell line-specific sensitivity: Different cell lines can have varying sensitivities to a compound.

Q4: How can I differentiate between true cytotoxicity and assay artifacts?

It is crucial to use orthogonal assays that measure different cellular parameters. For example, if you observe cytotoxicity with a metabolic assay (like MTT or MTS), you can validate the results with an assay that measures membrane integrity (like LDH release or a dye exclusion assay) or a direct cell counting method.[5] Including proper controls, such as wells with the compound but without cells, can also help identify compound interference.

Troubleshooting Guide

This guide provides a structured approach to troubleshoot unexpected cytotoxicity observed in Delpazolid cell-based assays.

Issue 1: Higher than expected cytotoxicity observed.

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
On-target mitochondrial toxicity	- Review the literature for expected IC50 values of Delpazolid in your cell line.[2] - Consider if the observed cytotoxicity is within the expected range for oxazolidinones.
Cell Culture Issues	- Check for Contamination: Visually inspect cultures for turbidity or changes in media color. Perform mycoplasma testing.[13][14] - Verify Cell Health and Passage Number: Ensure cells are healthy, in the logarithmic growth phase, and within a low passage number.[13] - Optimize Cell Seeding Density: Perform a cell titration experiment to determine the optimal seeding density for your assay duration.[11]
Compound-Related Issues	- Verify Delpazolid Concentration and Purity: Confirm the correct stock concentration and ensure the compound has not degraded. - Assess Compound Solubility: Poor solubility can lead to precipitation and non-uniform cell exposure, causing apparent cytotoxicity.[3][18] Check the solubility of Delpazolid in your culture medium.
Assay-Specific Artifacts	- Run Compound Interference Controls: Include wells with Delpazolid in cell-free media to check for direct effects on the assay reagents. - Use an Orthogonal Assay: Confirm the results with a different cytotoxicity assay that has a distinct mechanism (e.g., switch from a metabolic assay to a membrane integrity assay).

Issue 2: Inconsistent or non-reproducible cytotoxicity results.

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Inconsistent Cell Seeding	- Use a calibrated multichannel pipette or an automated cell dispenser for plating. - Ensure a homogenous cell suspension before plating.
Edge Effects in Multi-well Plates	- Avoid using the outer wells of the plate, as they are more prone to evaporation. - Fill the outer wells with sterile PBS or media to maintain humidity.[19]
Variable Incubation Times	- Ensure consistent incubation times for all plates and experimental repeats.
Reagent Preparation and Handling	- Prepare fresh reagents for each experiment. - Ensure complete solubilization of assay reagents and Delpazolid.

Issue 3: Unexpected dose-response curve (e.g., non-sigmoidal, hormetic effect).

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Compound Autofluorescence/Color	- If using a fluorescence or absorbance-based assay, check for Delpazolid's intrinsic fluorescence or absorbance at the assay wavelengths.[6][20][21] - Use a plate reader to scan the emission spectrum of Delpazolid in your assay medium.
Compound Interference with Assay Chemistry	- Some compounds can directly reduce tetrazolium salts (MTT, MTS) or inhibit reporter enzymes (e.g., luciferase in ATP-based assays).[7][8][9][10][16][17][22] - Run cell-free controls with varying concentrations of Delpazolid to assess interference.
Complex Biological Response	- At low concentrations, some compounds can induce a proliferative or protective response (hormesis), leading to a U-shaped dose-response curve.[23] - Consider the biological context of your experiment and cell line.

Quantitative Data Summary

The following table summarizes key quantitative data for Delpazolid from the literature.

Parameter	Cell Line	Value	Reference
Mitochondrial Protein Synthesis IC50	K562, AC16 (human cell lines)	~3.4 µg/mL	[2]
MIC90 (MSSA & MRSA)	Staphylococcus aureus	2 µg/mL	[3][18][24][25]
Solubility in DMSO	N/A	30 mg/mL (97.30 mM)	[3][18][25]

Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted from standard MTT assay procedures.[1][24][26][27]

Materials:

• Cells and culture medium

• Delpazolid stock solution

• 96-well clear flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Treat cells with a serial dilution of Delpazolid and include vehicle-only controls. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Mix gently on an orbital shaker to dissolve the formazan crystals.

• Read the absorbance at 570 nm.

LDH Cytotoxicity Assay

This protocol is based on the principle of measuring lactate dehydrogenase (LDH) released from damaged cells.[16][28][29][30][31]

Materials:

• Cells and culture medium

• Delpazolid stock solution

• 96-well plates

• Commercially available LDH cytotoxicity assay kit (follow manufacturer's instructions)

• Microplate reader (absorbance at the wavelength specified by the kit)

Procedure:

• Plate cells and treat with Delpazolid as described for the MTT assay.

• Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• After the incubation period, carefully collect the cell culture supernatant.

• Follow the LDH assay kit protocol to mix the supernatant with the reaction mixture.

• Incubate as recommended and measure the absorbance.

• Calculate the percentage of cytotoxicity based on the absorbance values of the treated, spontaneous, and maximum release controls.

Calcein AM Cell Viability Assay

This assay uses a fluorescent dye to identify live cells.[32][33][34][35][36]

Materials:

• Cells and culture medium

• Delpazolid stock solution

• 96-well black, clear-bottom plates

• Calcein AM stock solution (in DMSO)

• Fluorescence microplate reader (Excitation ~490 nm, Emission ~520 nm)

Procedure:

• Seed cells in a 96-well black, clear-bottom plate and incubate for 24 hours.

• Treat cells with a serial dilution of Delpazolid.

• After the treatment period, wash the cells gently with PBS.

• Prepare a working solution of Calcein AM in PBS or serum-free medium (typically 1-5 µM).

• Add the Calcein AM working solution to each well and incubate for 15-30 minutes at 37°C, protected from light.

• Read the fluorescence intensity.

Visualizations

Caption: Mechanism of action of Delpazolid and its potential off-target effect on mitochondrial protein synthesis.

Caption: General experimental workflow for assessing Delpazolid cytotoxicity.

Caption: Decision tree for troubleshooting unexpected cytotoxicity in Delpazolid assays.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Delpazolid | 1219707-39-7 [chemicalbook.com]
• 4. What are some common sources of error in cell viability assays? | AAT Bioquest [aatbio.com]
• 5. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Interfering with Color Response by Porphyrin-Related Compounds in the MTT Tetrazolium-Based Colorimetric Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Avoiding the Interference of Doxorubicin with MTT Measurements on the MCF-7 Breast Cancer Cell Line [mdpi.com]
• 11. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. escolifesciences.com [escolifesciences.com]
• 13. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. How to Avoid Contamination in Cell Culture (Best Practices) [synapse.patsnap.com]
• 15. The Dos and Don'ts of Cell Culture | Lab Manager [labmanager.com]
• 16. scientificlabs.co.uk [scientificlabs.co.uk]
• 17. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. medchemexpress.com [medchemexpress.com]
• 19. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Compound-Mediated Assay Interferences in Homogeneous Proximity Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. glpbio.com [glpbio.com]
• 26. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 27. broadpharm.com [broadpharm.com]
• 28. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 29. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 30. LDH cytotoxicity assay [protocols.io]
• 31. cellbiologics.com [cellbiologics.com]
• 32. Experimental Protocol for Calcein AM Assay | AAT Bioquest [aatbio.com]
• 33. Cytotoxicity Assay - Calcein AM [protocols.io]
• 34. Calcein AM staining: A guide to cell viability | Abcam [abcam.com]
• 35. documents.thermofisher.com [documents.thermofisher.com]
• 36. cdn.gbiosciences.com [cdn.gbiosciences.com]

Improving the reproducibility of Delpazolid efficacy studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to improve the reproducibility of Delpazolid efficacy studies. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Delpazolid?

Delpazolid is an oxazolidolidinone antibiotic. Its primary mechanism of action is the inhibition of bacterial protein synthesis.[1][2] It binds to the 50S ribosomal subunit at the peptidyl transferase center, preventing the formation of the initiation complex necessary for translation.[3][4][5] This action halts the production of essential proteins, leading to a bacteriostatic or bactericidal effect, depending on the organism and drug concentration.[2]

Q2: What are the primary targets for Delpazolid?

Delpazolid is primarily active against Gram-positive bacteria, including multidrug-resistant strains of Mycobacterium tuberculosis (MDR-TB) and extensively drug-resistant M. tuberculosis (XDR-TB).[1][2][6] It has also demonstrated activity against other pathogens such as methicillin-resistant Staphylococcus aureus (MRSA).[7]

Q3: What are the known mechanisms of resistance to Delpazolid?

Resistance to oxazolidinones, including Delpazolid, can arise from mutations in the genes encoding the 23S rRNA and ribosomal proteins L3 (rplC) and L4 (rplD).[1][6] Notably, some mutations in the rplD gene have been shown to confer resistance to linezolid but not to Delpazolid, suggesting Delpazolid may be effective against some linezolid-resistant strains.[1][6]

Troubleshooting Guides

In Vitro Efficacy Studies (e.g., MIC Assays)

Issue 1: High variability in Minimum Inhibitory Concentration (MIC) results for M. tuberculosis.

• Possible Cause 1: Inconsistent Inoculum Preparation. The density of the bacterial suspension is critical for reproducible MICs.

  • Solution: Standardize your inoculum preparation method. Use a McFarland standard to adjust the turbidity of the bacterial suspension. For M. tuberculosis, which clumps, vortexing with glass beads can help create a more uniform suspension. Ensure the final inoculum concentration in the wells is consistent with established protocols (e.g., CLSI guidelines).

• Possible Cause 2: Variability in Growth Media. The composition of the growth medium can significantly impact the growth of M. tuberculosis and the activity of Delpazolid.

  • Solution: Use a consistent and standardized batch of Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase). Ensure the pH of the medium is correct and consistent across experiments.

• Possible Cause 3: Inherent Biological Variability. Mycobacterium tuberculosis is known for its slow and variable growth, even within the same strain.[8][9]

  • Solution: Increase the number of biological replicates for each experiment. When possible, include a well-characterized reference strain (e.g., H37Rv) as a control in every assay to monitor for inter-assay variability.

Issue 2: No or poor activity of Delpazolid observed.

• Possible Cause 1: Drug Instability. Improper storage or handling of Delpazolid can lead to degradation.

  • Solution: Store Delpazolid according to the manufacturer's instructions, typically protected from light and moisture. Prepare fresh stock solutions for each experiment and avoid repeated freeze-thaw cycles.

• Possible Cause 2: Emergence of Resistance. The bacterial isolate may have developed resistance to Delpazolid.

  • Solution: If you suspect resistance, perform genetic sequencing of the 23S rRNA, rplC, and rplD genes to check for known resistance mutations.[1][6] It is also advisable to test a susceptible control strain in parallel.

In Vivo Efficacy Studies (e.g., Mouse Models)

Issue 1: Inconsistent bacterial load reduction in treated animals.

• Possible Cause 1: Variability in Infection Inoculum. The number of viable bacteria in the inoculum can vary, leading to different starting bacterial burdens in the animals.

  • Solution: Prepare the bacterial inoculum from a fresh, mid-log phase culture. Plate serial dilutions of the inoculum to confirm the CFU count. Ensure a consistent route and volume of administration for infection.

• Possible Cause 2: Inconsistent Drug Administration. Improper drug formulation or administration can lead to variable drug exposure in the animals.

  • Solution: Ensure Delpazolid is properly solubilized or suspended for administration. Use precise dosing techniques (e.g., oral gavage with calibrated equipment). For oral dosing, be mindful of the animal's feeding status, as this can affect drug absorption.

• Possible Cause 3: Animal-to-Animal Variation. Individual animals can exhibit different physiological responses to both the infection and the treatment.

  • Solution: Increase the number of animals per treatment group to improve statistical power. Randomize animals into treatment groups to minimize bias. Monitor animal health and weight throughout the study, as these can be indicators of variability.

Data Presentation

Table 1: In Vitro Activity of Delpazolid against Mycobacterium tuberculosis

Strain	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
MDR-TB	-	0.5	[1]
XDR-TB	-	1.0	[1]
M. tuberculosis H37Rv	~0.5	-	[2]

MIC50 and MIC90 represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Table 2: Pharmacokinetic Parameters of Delpazolid

Species	Dose	Cmax (µg/mL)	Tmax (h)	Half-life (h)	Bioavailability (%)	Reference
Human	800 mg PO	11.74	~1	~3	~99%	[2][10]
Rat	60 mg/kg PO	-	-	-	>80%	[3]
Mouse	-	-	-	11-16 (post-antibiotic effect)	-	[3]

Cmax: Maximum plasma concentration, Tmax: Time to reach maximum plasma concentration, PO: Oral administration.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of Delpazolid against M. tuberculosis

• Bacterial Culture: Culture M. tuberculosis in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween 80, and 10% OADC at 37°C.

• Inoculum Preparation: Adjust the turbidity of a mid-log phase culture to a 0.5 McFarland standard. Dilute the suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Drug Dilution: Prepare a serial two-fold dilution of Delpazolid in a 96-well microplate.

• Inoculation: Add the prepared bacterial inoculum to each well of the microplate. Include a positive control (no drug) and a negative control (no bacteria).

• Incubation: Incubate the plates at 37°C for 7-14 days.

• Reading Results: The MIC is the lowest concentration of Delpazolid that inhibits visible growth of the bacteria. Growth can be assessed visually or by using a growth indicator such as resazurin.[11]

Protocol 2: Mouse Model of Tuberculosis Efficacy Study

• Infection: Infect female BALB/c mice via aerosol or intravenous injection with a low dose of M. tuberculosis (e.g., 100-200 CFU).

• Treatment: Begin treatment 2-4 weeks post-infection. Administer Delpazolid orally once or twice daily at the desired dose (e.g., 100 mg/kg). Include a vehicle control group and a positive control group (e.g., standard TB drug regimen).[12]

• Monitoring: Monitor the weight and clinical signs of the mice throughout the experiment.

• Endpoint Analysis: At selected time points (e.g., after 4 or 8 weeks of treatment), euthanize the mice and aseptically remove the lungs and/or spleen.

• Bacterial Load Determination: Homogenize the organs and plate serial dilutions on Middlebrook 7H11 agar. Incubate the plates at 37°C for 3-4 weeks and count the number of colonies to determine the bacterial load (CFU).

Visualizations

Caption: Mechanism of action of Delpazolid on the bacterial ribosome.

Caption: Workflow for a Minimum Inhibitory Concentration (MIC) assay.

Caption: Workflow for a mouse efficacy study of Delpazolid.

References

• 1. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Portico [access.portico.org]
• 4. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are 50S subunit inhibitors and how do they work? [synapse.patsnap.com]
• 6. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In-vitro Activity of Delpazolid and Comparator Agents Against Methicillin-resistant Staphylococcus aureus Involved in Bloodstream Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differences in Rate and Variability of Intracellular Growth of a Panel of Mycobacterium tuberculosis Clinical Isolates within a Human Monocyte Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Delpazolid stability in different laboratory storage conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Delpazolid under various laboratory storage conditions. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Delpazolid?

For long-term storage, solid Delpazolid should be stored at -20°C for up to one year or at -80°C for up to two years to ensure its stability.[1] For routine laboratory use, it is advisable to store it in a desiccator at 2-8°C to protect it from moisture.

Q2: How should I prepare and store Delpazolid stock solutions?

Delpazolid is soluble in dimethyl sulfoxide (DMSO).[1] To prepare a stock solution, dissolve the desired amount of Delpazolid in high-quality, anhydrous DMSO. It is recommended to prepare fresh working solutions for in vivo experiments on the day of use.[1] For short-term storage, stock solutions in DMSO can be stored at -20°C. To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller volumes.

Q3: I am having trouble dissolving Delpazolid in my aqueous buffer. What can I do?

Delpazolid has low aqueous solubility. To prepare aqueous solutions, the use of co-solvents is often necessary. Here are some suggested solvent systems:

• 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[1]

• 10% DMSO, 90% (20% SBE-β-CD in Saline)[1]

• 10% DMSO, 90% Corn Oil[1]

If precipitation occurs, gentle warming and/or sonication can aid in dissolution.[1] Always ensure the final solution is clear before use.

Q4: Is Delpazolid sensitive to light?

Q5: How does pH affect the stability of Delpazolid in aqueous solutions?

Specific data on the pH-stability profile of Delpazolid is not publicly available. However, oxazolidinone antibiotics, a class to which Delpazolid belongs, can be susceptible to hydrolysis under acidic or basic conditions. It is crucial to control the pH of your experimental solutions and assess the stability of Delpazolid in your specific buffer system if it will be stored for an extended period.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Inconsistent experimental results	Degradation of Delpazolid due to improper storage.	- Ensure solid Delpazolid is stored at the recommended temperature and protected from moisture.- Prepare fresh stock solutions in a high-quality solvent.- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Protect all solutions from light.
Precipitation of Delpazolid in aqueous solution	Poor solubility or change in solvent composition.	- Confirm the solubility of Delpazolid in your chosen solvent system.- Use co-solvents as recommended in the FAQs.- Ensure all components of the solvent system are thoroughly mixed before adding Delpazolid.- Gentle warming or sonication may help redissolve the compound.
Loss of Delpazolid potency over time in an aqueous buffer	pH-mediated hydrolysis or other degradation pathways.	- Determine the pH of your buffer and assess if it is within a stable range for oxazolidinones (near neutral pH is often a good starting point).- Prepare fresh solutions before each experiment.- If storage is necessary, conduct a preliminary stability study by analyzing the concentration of Delpazolid at different time points.
Appearance of unknown peaks in chromatography	Formation of degradation products.	- Review storage and handling procedures to identify potential causes of degradation (e.g., exposure to light, extreme pH, or high temperatures).- Perform a forced degradation study to intentionally generate degradation products and confirm if the unknown peaks correspond to them.- Use a validated stability-indicating analytical method to separate and quantify Delpazolid from its degradation products.

Summary of Delpazolid Stability Data

Due to the limited availability of public data, a comprehensive quantitative summary of Delpazolid's stability under various conditions cannot be provided at this time. The following table summarizes the available information on recommended storage.

Form	Storage Condition	Duration	Reference
Solid	-20°C	1 year	[1]
Solid	-80°C	2 years	[1]
Stock Solution (in DMSO)	-20°C	Not specified, short-term recommended	General lab practice
Working Solution (aqueous)	N/A	Prepare fresh	[1]

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a drug and to develop stability-indicating analytical methods.

• Preparation of Stock Solution: Prepare a stock solution of Delpazolid in a suitable solvent (e.g., DMSO or a mixture of acetonitrile and water).

• Stress Conditions:

  • Acid Hydrolysis: Treat the drug solution with 0.1 N HCl at room temperature and at an elevated temperature (e.g., 60°C).

  • Base Hydrolysis: Treat the drug solution with 0.1 N NaOH at room temperature and at an elevated temperature.

  • Oxidative Degradation: Treat the drug solution with a solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Thermal Degradation: Expose the solid drug and the drug solution to heat (e.g., 60°C).

  • Photodegradation: Expose the solid drug and the drug solution to a light source according to ICH Q1B guidelines (e.g., exposure to not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[2]

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration. Analyze the samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify the degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is crucial for accurately measuring the drug concentration without interference from degradation products.

• Column and Mobile Phase Selection: Start with a common reversed-phase column (e.g., C18) and a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Gradient Optimization: Develop a gradient elution program to ensure the separation of the parent drug from all potential degradation products generated during forced degradation studies.

• Wavelength Selection: Use a photodiode array (PDA) detector to determine the optimal wavelength for the detection of Delpazolid and its degradation products.

• Method Validation: Validate the developed method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Workflow for Delpazolid stability testing.

Caption: Potential degradation pathways for Delpazolid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.com [glpbio.com]

Technical Support Center: Controlling for Delpazolid's Effect on Mitochondrial Protein Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for managing the off-target effects of Delpazolid on mitochondrial protein synthesis during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of Delpazolid's effect on mitochondrial protein synthesis?

A1: Delpazolid, an oxazolidinone antibiotic, primarily functions by inhibiting bacterial protein synthesis.[1] However, due to the evolutionary similarities between bacterial and mitochondrial ribosomes, Delpazolid can also inhibit protein synthesis within the mitochondria of eukaryotic cells.[1][2] This off-target effect is a class-wide characteristic of oxazolidinones.[3] The inhibition of mitochondrial protein synthesis can lead to a reduction in the production of essential proteins encoded by mitochondrial DNA (mtDNA), particularly subunits of the electron transport chain (ETC) complexes required for oxidative phosphorylation.[1][4] This can result in mitochondrial dysfunction, which may manifest as adverse effects such as myelosuppression.[1]

Q2: How does Delpazolid's mitochondrial effect compare to that of Linezolid?

A2: Delpazolid and Linezolid exhibit similar inhibitory effects on mitochondrial protein synthesis in human cell lines.[1] However, a key differentiator is their pharmacokinetic profiles. Delpazolid is cleared from the bloodstream more rapidly than Linezolid.[1] This shorter exposure time is believed to allow for mitochondrial recovery, potentially resulting in a lower incidence of mitochondrial-related side effects compared to Linezolid in clinical applications.[1]

Q3: What are the key experimental approaches to measure Delpazolid-induced inhibition of mitochondrial protein synthesis?

A3: Several robust methods can be employed to quantify the impact of Delpazolid on mitochondrial protein synthesis:

• In-Cell ELISA for Mitochondrial Biogenesis: This method provides a relative quantification of a mitochondrially-encoded protein (e.g., Cytochrome c oxidase subunit I, COX-1) and a nuclear-encoded mitochondrial protein (e.g., Succinate dehydrogenase complex flavoprotein subunit A, SDHA). A decrease in the COX-1/SDHA ratio indicates specific inhibition of mitochondrial protein synthesis.[2][5]

• Radiolabeled Amino Acid Incorporation Assay: This classic technique directly measures the incorporation of a radiolabeled amino acid, such as [³⁵S]methionine, into newly synthesized proteins within isolated mitochondria.[6][7]

• Oxygen Consumption Rate (OCR) Assays: Using platforms like the Seahorse XF Analyzer, this functional assay measures the rate of oxygen consumption, a key indicator of mitochondrial respiration. Inhibition of mitochondrial protein synthesis leads to a time-dependent decrease in the activity of ETC complexes, resulting in reduced OCR.[3][8]

Quantitative Data Summary

The following table summarizes key quantitative data for Delpazolid and the comparator drug, Linezolid, related to their effects on mitochondrial protein synthesis and antibacterial activity.

Parameter	Delpazolid	Linezolid	Cell Line/Organism	Reference
Mitochondrial Protein Synthesis IC₅₀	~3.4 µg/mL	~3.4 µg/mL	K562, AC16	[1]
0.31 ± 0.02 µM (Tedizolid)	6.4 ± 1.2 µM	Isolated rat heart mitochondria	[9]
Antibacterial Activity (MIC₉₀)	0.5 µg/mL	1.0 µg/mL	M. tuberculosis (MDR-TB)	[10]
1.0 µg/mL	0.25 µg/mL	M. tuberculosis (XDR-TB)	[10]

Experimental Workflow & Signaling Pathway Diagrams

Caption: Experimental workflow for assessing Delpazolid's effect on mitochondrial protein synthesis.

Caption: Signaling pathway of Delpazolid-induced mitochondrial dysfunction.

Troubleshooting Guides

In-Cell ELISA for Mitochondrial Biogenesis (COX-1/SDHA Ratio)

Objective: To determine the relative levels of a mitochondrially-encoded protein (COX-1) and a nuclear-encoded mitochondrial protein (SDHA) in cultured cells following treatment with Delpazolid.

Detailed Protocol:

• Cell Seeding: Seed adherent cells (e.g., HepG2, K562) in a 96-well plate at a density that allows for several cell doublings during the experiment. Incubate overnight to allow for cell attachment.

• Drug Treatment: Treat cells with a serial dilution of Delpazolid. Include a vehicle control (e.g., DMSO) and a positive control for inhibition of mitochondrial protein synthesis (e.g., Chloramphenicol). Incubate for a period equivalent to several cell doublings (e.g., 3-5 days).

• Cell Fixation and Permeabilization:

  • Carefully remove the culture medium.

  • Fix the cells with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

  • Wash the wells with PBS.

  • Permeabilize the cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 20 minutes.

• Blocking: Block non-specific antibody binding by incubating with a blocking buffer (e.g., 5% BSA in PBS) for 1-2 hours at room temperature.

• Primary Antibody Incubation: Incubate the cells with primary antibodies against COX-1 and SDHA diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash the wells extensively with wash buffer (e.g., PBS with 0.05% Tween-20).

  • Incubate with species-specific secondary antibodies conjugated to distinct fluorophores (for fluorescent detection) or enzymes (for colorimetric detection) for 1-2 hours at room temperature, protected from light if using fluorophores.

• Detection and Analysis:

  • For fluorescent detection, wash the wells and read the plate on a fluorescent plate reader at the appropriate excitation/emission wavelengths.

  • For colorimetric detection, add the appropriate substrate and stop solution, then read the absorbance on a plate reader.

  • Normalize the COX-1 signal to the SDHA signal for each well.

  • Plot the normalized COX-1/SDHA ratio against the Delpazolid concentration to determine the IC₅₀.

Troubleshooting:

Problem	Possible Cause	Solution
High Background	Incomplete blocking or insufficient washing.	Increase blocking time or use a different blocking agent. Increase the number and duration of wash steps.
Non-specific antibody binding.	Titrate primary and secondary antibodies to determine the optimal concentration. Run a secondary antibody-only control.
Weak or No Signal	Low protein expression.	Ensure sufficient cell number and that cells have undergone several doublings during treatment.
Inefficient primary or secondary antibodies.	Use validated antibodies. Increase antibody concentration or incubation time.
Incorrect filter sets or wavelengths used for detection.	Verify the excitation and emission spectra of the fluorophores used.
High Well-to-Well Variability	Uneven cell seeding.	Ensure a single-cell suspension before seeding and use a multichannel pipette for even distribution.
Edge effects on the plate.	Avoid using the outer wells of the 96-well plate or fill them with PBS to maintain humidity.

[³⁵S]Methionine Incorporation Assay in Isolated Mitochondria

Objective: To directly measure the rate of new protein synthesis in isolated mitochondria by quantifying the incorporation of radiolabeled methionine.

Detailed Protocol:

• Mitochondria Isolation: Isolate mitochondria from cultured cells or animal tissue (e.g., rat liver or heart) using differential centrifugation. Ensure all steps are performed at 4°C to maintain mitochondrial integrity.

• Mitochondrial Protein Quantification: Determine the protein concentration of the isolated mitochondria using a standard protein assay (e.g., Bradford or BCA).

• In Vitro Translation Reaction:

  • Prepare a translation mix containing an energy-regenerating system (e.g., ATP, GTP, creatine phosphate, creatine kinase), a mix of all amino acids except methionine, and a buffer.

  • Add a cytoplasmic protein synthesis inhibitor (e.g., cycloheximide or emetine) to prevent contamination from cytosolic translation.

  • Aliquot the mitochondrial suspension into reaction tubes.

  • Add Delpazolid at various concentrations (and a vehicle control).

  • Initiate the reaction by adding [³⁵S]methionine.

• Incubation: Incubate the reaction tubes at 30°C for 60-90 minutes with gentle shaking.

• Protein Precipitation:

  • Stop the reaction by adding ice-cold trichloroacetic acid (TCA) to precipitate the proteins.

  • Incubate on ice for at least 30 minutes.

• Sample Collection and Washing:

  • Collect the protein precipitate by filtering the mixture through glass fiber filters.

  • Wash the filters extensively with cold TCA to remove unincorporated [³⁵S]methionine.

• Scintillation Counting:

  • Dry the filters and place them in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the rate of [³⁵S]methionine incorporation (e.g., in cpm/mg mitochondrial protein/hour).

  • Plot the incorporation rate against the Delpazolid concentration to determine the IC₅₀.

Troubleshooting:

Problem	Possible Cause	Solution
Low [³⁵S]Methionine Incorporation	Damaged or non-functional mitochondria.	Optimize the mitochondria isolation protocol to ensure integrity. Perform a quality control check (e.g., measure respiratory control ratio).
Inefficient translation mix.	Ensure all components of the translation mix are fresh and at the correct concentrations.
High Background Radioactivity	Incomplete removal of unincorporated [³⁵S]methionine.	Increase the number and volume of TCA washes.
Contamination with cytoplasmic ribosomes.	Ensure the concentration of the cytoplasmic protein synthesis inhibitor is sufficient.
Inconsistent Results	Pipetting errors with viscous mitochondrial suspension.	Gently mix the mitochondrial suspension before aliquoting. Use wide-bore pipette tips.
Variation in incubation time or temperature.	Ensure consistent timing and temperature control for all samples.

Oxygen Consumption Rate (OCR) Assay

Objective: To assess the functional consequences of Delpazolid treatment on mitochondrial respiration by measuring the rate of oxygen consumption.

Detailed Protocol:

• Cell Seeding and Treatment: Seed cells in a Seahorse XF cell culture microplate and allow them to attach. Treat with Delpazolid for the desired duration (e.g., 24-72 hours).

• Assay Medium Preparation: On the day of the assay, replace the culture medium with a specialized assay medium (e.g., XF Base Medium supplemented with substrates like glucose, pyruvate, and glutamine) and incubate in a non-CO₂ incubator for 1 hour.

• Seahorse XF Analyzer Setup: Hydrate the sensor cartridge overnight. Load the injection ports of the sensor cartridge with mitochondrial stress test compounds (e.g., oligomycin, FCCP, and a mixture of rotenone and antimycin A).

• Assay Execution:

  • Calibrate the Seahorse XF Analyzer.

  • Load the cell plate into the analyzer and initiate the assay protocol.

  • The instrument will measure the basal OCR, followed by sequential injections of the mitochondrial inhibitors to determine key parameters of mitochondrial function (ATP-linked respiration, maximal respiration, and non-mitochondrial respiration).

• Data Analysis:

  • Normalize the OCR data to cell number or protein concentration.

  • Analyze the different respiratory parameters to pinpoint the specific effects of Delpazolid on mitochondrial function. A decrease in basal and maximal respiration after prolonged Delpazolid treatment would be indicative of impaired ETC function due to inhibition of mitochondrial protein synthesis.

Troubleshooting:

Problem	Possible Cause	Solution
Low Basal OCR	Insufficient cell number.	Optimize cell seeding density for the specific cell type.
Unhealthy cells.	Ensure proper cell culture conditions and handling.
Poor Response to Mitochondrial Inhibitors	Incorrect inhibitor concentrations.	Titrate the concentrations of oligomycin and FCCP for the specific cell line.
Clogged injection ports.	Carefully inspect and clean the injection ports.
High Data Variability	Inconsistent cell plating.	Ensure even cell distribution in each well.
Temperature fluctuations.	Maintain a stable temperature throughout the assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. assaygenie.com [assaygenie.com]
• 5. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 6. medium.com [medium.com]
• 7. journals.asm.org [journals.asm.org]
• 8. A practical guide for the analysis, standardization, and interpretation of oxygen consumption measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Delpazolid Combination Studies: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers undertaking in vitro and in vivo combination studies with Delpazolid. It offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and summarized data to prevent common pitfalls and facilitate successful research outcomes.

Troubleshooting Guide & FAQs

This section addresses specific challenges that may arise during your Delpazolid combination experiments.

Question: My checkerboard assay results are showing inconsistent or uninterpretable Fractional Inhibitory Concentration (FIC) indices. What could be the cause?

Answer: Inconsistent FIC indices can stem from several factors:

• Inadequate Drug Solubilization: Delpazolid, like many oxazolidinones, can have solubility issues. Ensure complete solubilization of Delpazolid and the combination drug in your chosen solvent and that the final solvent concentration does not affect bacterial growth. It is recommended to prepare stock solutions in a suitable solvent like DMSO and then dilute them in the assay medium.

• Incorrect Plate Reading Time: Reading the plates too early or too late can lead to erroneous MIC and FIC values. It's crucial to establish the optimal incubation time for your specific bacterial strain and assay conditions.

• Microbial Contamination: Contamination of your bacterial culture or assay plates will invariably lead to unreliable results. Always practice strict aseptic techniques.

• Pipetting Errors: Inaccurate pipetting, especially during serial dilutions, is a common source of error. Ensure your pipettes are calibrated and use proper pipetting techniques.

Question: I am observing antagonism between Delpazolid and another anti-tubercular agent in my in vitro study, which is unexpected. How should I proceed?

Answer: An unexpected antagonistic interaction requires careful investigation:

• Verify Drug Concentrations: Double-check all calculations and dilutions to ensure the correct concentrations of both drugs were used in the assay.

• Assess Drug Stability: Confirm that both Delpazolid and the combination agent are stable in the assay medium and under the incubation conditions for the duration of the experiment.

• Consider the Mechanism of Action: Review the mechanisms of action of both drugs. Antagonism can occur if the drugs have opposing effects on the same target or pathway, or if one drug induces a resistance mechanism that affects the other.

• Repeat the Experiment: If the above factors have been ruled out, repeat the assay meticulously to confirm the antagonistic interaction.

Question: My time-kill curve assay shows bacterial regrowth after an initial killing phase with the Delpazolid combination. What does this signify?

Answer: Bacterial regrowth in a time-kill assay can indicate several phenomena:

• Emergence of Resistance: The initial killing phase may have eliminated the susceptible population, allowing a resistant subpopulation to grow.

• Drug Degradation: One or both of the drugs in the combination may be degrading over the course of the experiment, leading to a decrease in the effective concentration.

• Bacteriostatic vs. Bactericidal Effect: The combination may be primarily bacteriostatic at the tested concentrations, meaning it inhibits growth but does not kill the bacteria. Once the drug concentration falls below a certain threshold, regrowth can occur.

Question: We are planning a clinical trial with a Delpazolid combination therapy and are concerned about potential adverse events. What are the key safety signals to monitor?

Answer: Based on clinical trial data for Delpazolid and other oxazolidinones, key adverse events to monitor in combination studies include:

• Myelosuppression: This is a known class effect of oxazolidinones. Regular monitoring of complete blood counts (platelets, hemoglobin, and neutrophils) is essential.

• Peripheral and Optic Neuropathy: Long-term use of oxazolidinones has been associated with neuropathy. Regular neurological assessments are recommended.

• Gastrointestinal Disturbances: Nausea, diarrhea, and vomiting have been reported in clinical trials.

• QT Interval Prolongation: While Delpazolid is suggested to have a lower risk than some other anti-TB drugs, co-administration with other QT-prolonging agents like moxifloxacin and bedaquiline necessitates careful cardiac monitoring, including regular ECGs.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from in vitro and clinical studies of Delpazolid in combination with other anti-tubercular agents.

Table 1: In Vitro Synergy of Delpazolid Combinations against Mycobacterium tuberculosis

Combination Agent	Strain	Assay Type	FIC Index	Interaction	Reference
Bedaquiline	H37Rv	Checkerboard	-	Partial Synergy
Clofazimine	H37Rv	Checkerboard	-	Partial Synergy
Pyrazinamide	H37Rv	Checkerboard	-	Partial Synergy

Table 2: Adverse Events in Delpazolid Combination Clinical Trials (PanACEA-DECODE-01)

Adverse Event	Delpazolid Dose Group	Frequency	Severity
Gastritis	800 mg twice daily	1 participant	Serious
Anemia	800 mg twice daily	1 participant	Serious
Neutropenia	800 mg once daily	1 participant	Moderate, transient

Note: The PanACEA-DECODE-01 trial combined Delpazolid with bedaquiline, delamanid, and moxifloxacin.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used in Delpazolid combination studies.

Checkerboard Assay for Synergy Testing

Objective: To determine the in vitro interaction (synergy, additivity, indifference, or antagonism) between Delpazolid and a combination agent against Mycobacterium tuberculosis.

Methodology:

• Preparation of Drug Solutions:

  • Prepare stock solutions of Delpazolid and the combination drug in a suitable solvent (e.g., DMSO) at a concentration 100-fold higher than the highest concentration to be tested.

  • Perform serial two-fold dilutions of each drug in 96-well microtiter plates using appropriate broth medium (e.g., Middlebrook 7H9). One drug is diluted along the x-axis, and the other along the y-axis.

• Inoculum Preparation:

  • Prepare a standardized inoculum of M. tuberculosis (e.g., H37Rv) to a final concentration of approximately 5 x 10^5 CFU/mL in the assay wells.

• Incubation:

  • Incubate the plates at 37°C for 7-14 days.

• Reading Results:

  • Determine the Minimum Inhibitory Concentration (MIC) of each drug alone and in combination by visual inspection for turbidity or using a colorimetric indicator (e.g., resazurin).

• Data Analysis:

  • Calculate the Fractional Inhibitory Concentration (FIC) for each drug in the combination:

    • FIC of Drug A = MIC of Drug A in combination / MIC of Drug A alone

    • FIC of Drug B = MIC of Drug B in combination / MIC of Drug B alone

  • Calculate the FIC Index (FICI) by summing the individual FICs: FICI = FIC of Drug A + FIC of Drug B.

  • Interpret the FICI as follows:

    • Synergy: FICI ≤ 0.5

    • Additivity/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Time-Kill Curve Analysis

Objective: To assess the bactericidal or bacteriostatic activity of Delpazolid in combination with another agent over time.

Methodology:

• Preparation of Cultures:

  • Grow a mid-logarithmic phase culture of the test organism.

• Drug Exposure:

  • Inoculate flasks containing pre-warmed broth with the bacterial culture to a starting density of approximately 10^5 - 10^6 CFU/mL.

  • Add Delpazolid and the combination drug at desired concentrations (e.g., at their MICs, or multiples of their MICs). Include control flasks with no drug and each drug alone.

• Sampling and Plating:

  • At various time points (e.g., 0, 2, 4, 8, 24, and 48 hours), withdraw aliquots from each flask.

  • Perform serial dilutions of the samples and plate them on appropriate agar plates (e.g., Middlebrook 7H11).

• Incubation and Colony Counting:

  • Incubate the plates until colonies are visible and count the number of colony-forming units (CFU).

• Data Analysis:

  • Plot the log10 CFU/mL against time for each drug combination and control.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at a specific time point.

Visualizations

Delpazolid Mechanism of Action

References

• 1. academic.oup.com [academic.oup.com]
• 2. Delpazolid in combination with bedaquiline, delamanid, and moxifloxacin for pulmonary tuberculosis (PanACEA-DECODE-01): a prospective, randomised, open-label, phase 2b, dose-finding trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining Delpazolid Administration in Murine TB Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the administration of Delpazolid in murine tuberculosis (TB) models.

Frequently Asked Questions (FAQs)

Q1: What is Delpazolid and what is its mechanism of action against Mycobacterium tuberculosis?

A1: Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic.[1][2] Like other drugs in its class, Delpazolid inhibits bacterial protein synthesis, which ultimately halts the growth of or kills the bacteria.[1][3] Its mechanism involves binding to the 50S ribosomal subunit, preventing the formation of the initiation complex essential for the translation process.[3]

Q2: What are the reported advantages of Delpazolid over other oxazolidinones like Linezolid?

A2: Delpazolid has demonstrated a better safety profile in some studies, with a key advantage being a lower incidence of myelosuppression, a common side effect of long-term Linezolid use.[1][2] This is attributed to its more rapid clearance from plasma, which prevents accumulation.[1] Additionally, its hydrochloride salt form is highly soluble in water, which can be advantageous for formulation and administration.[3] In some murine infection models, Delpazolid has shown greater efficacy than Linezolid.[1]

Q3: What is the typical dosage range for Delpazolid in murine TB studies?

A3: While optimal dosage can vary based on the specific experimental design (e.g., acute vs. chronic infection model), studies on other oxazolidinones in murine TB models have used a range of doses. For instance, Linezolid has been tested at 25, 50, and 100 mg/kg of body weight. Given Delpazolid's comparable or slightly better activity, a similar dosage range can be considered as a starting point for dose-response studies.

Q4: How is Delpazolid typically administered to mice in TB efficacy studies?

A4: The most common route of administration for Delpazolid and other oxazolidinones in murine efficacy studies is oral gavage. This method allows for precise dosing.

Q5: What vehicle can be used to prepare Delpazolid for oral administration?

A5: The hydrochloride salt of Delpazolid is reported to be freely soluble in water (>25%), making sterile water for injection or phosphate-buffered saline (PBS) suitable vehicles.[3] For other oxazolidinones, vehicles such as 0.5% (wt/vol) carboxymethylcellulose (CMC) have also been used.

Troubleshooting Guides

Issue 1: Difficulty with Oral Gavage Administration

• Problem: Animal shows signs of distress (e.g., coughing, choking, resistance) during oral gavage.

• Possible Causes:

  • Improper restraint of the animal.

  • Incorrect placement of the gavage needle (e.g., in the trachea).

  • Gavage needle is too large for the animal.

  • Rapid injection of the solution.

• Solutions:

  • Proper Restraint: Ensure the mouse is firmly but gently restrained by the scruff of the neck, with its head and body in a straight line to facilitate the passage of the needle into the esophagus.

  • Correct Needle Placement: The gavage needle should be inserted gently into the side of the mouth and advanced along the roof of the mouth towards the esophagus. A slight swallowing reflex may be felt. If there is any resistance, do not force the needle. Withdraw and attempt again.

  • Appropriate Needle Size: Use a flexible, ball-tipped gavage needle appropriate for the size of the mouse (typically 20-22 gauge for adult mice).

  • Slow Administration: Inject the Delpazolid solution slowly to prevent regurgitation and aspiration.

  • Practice and Training: Ensure personnel are adequately trained in oral gavage techniques.

Issue 2: Inconsistent Efficacy Results

• Problem: High variability in bacterial load (CFU counts) between mice in the same treatment group.

• Possible Causes:

  • Inaccurate dosing due to improper gavage technique.

  • Variability in the initial infectious dose.

  • Issues with the Delpazolid formulation.

• Solutions:

  • Standardize Gavage Technique: Ensure all personnel are using a consistent and correct oral gavage technique to deliver the intended dose accurately.

  • Confirm Infectious Dose: After aerosol infection, a subset of mice should be euthanized on day 1 post-infection to determine the initial bacterial load in the lungs, ensuring consistency across experimental groups.

  • Formulation Preparation: Prepare the Delpazolid solution fresh daily, if possible. Ensure the drug is fully dissolved in the vehicle. If using a suspension, ensure it is homogenous before each administration.

Issue 3: Adverse Effects Observed in Treated Mice

• Problem: Mice treated with Delpazolid show signs of toxicity, such as weight loss, lethargy, or ruffled fur.

• Possible Causes:

  • The administered dose is too high.

  • Potential for compound-related toxicity.

• Solutions:

  • Dose-Response Study: Conduct a dose-response study to determine the maximum tolerated dose (MTD) in your specific mouse strain.

  • Monitor Animal Health: Closely monitor the animals daily for any clinical signs of toxicity. Record body weights regularly.

  • Hematological Analysis: As oxazolidinones can cause myelosuppression, consider performing complete blood counts (CBCs) at the end of the study to assess for anemia and thrombocytopenia.[4]

  • Histopathology: At the end of the experiment, collect major organs (liver, spleen, kidneys) for histopathological analysis to identify any potential organ-specific toxicity.

Quantitative Data Summary

Table 1: In Vitro Activity of Delpazolid against Mycobacterium tuberculosis

Compound	Strain	MIC (µg/mL)
Delpazolid	H37Rv	Similar to Linezolid
Delpazolid	MDR/XDR TB Isolates	MIC90: 0.25 - 1
Linezolid	MDR-TB	Resistance Rate: 6.7%
Delpazolid	MDR-TB	Resistance Rate: 0.8%

Data synthesized from multiple sources.[1][5]

Table 2: Pharmacokinetic Parameters of Delpazolid in Humans (Phase 1 Study)

Parameter	IV Infusion (400 mg)	Oral (800 mg)
Bioavailability	-	~99%
Protein Binding	-	37%
Clearance	Rapid	Rapid
Food Effect	-	None

Data from a Phase 1 clinical trial.[1][5]

Experimental Protocols

Protocol 1: Preparation and Oral Administration of Delpazolid

• Materials:

  • Delpazolid hydrochloride

  • Sterile water for injection or sterile phosphate-buffered saline (PBS)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Syringes (1 mL)

  • Flexible, ball-tipped oral gavage needles (20-22 gauge)

• Procedure:

  • Calculate the required amount of Delpazolid based on the desired dose (e.g., 100 mg/kg) and the body weight of the mice.

  • Prepare the dosing solution by dissolving the calculated amount of Delpazolid hydrochloride in the appropriate volume of sterile water or PBS to achieve the final desired concentration. Ensure the volume to be administered is within the recommended limits for oral gavage in mice (typically 5-10 mL/kg).

  • Vortex the solution until the Delpazolid is completely dissolved.

  • Weigh each mouse immediately before dosing to ensure accurate dose calculation.

  • Draw the calculated volume of the Delpazolid solution into a 1 mL syringe fitted with an oral gavage needle.

  • Restrain the mouse firmly by the scruff of the neck.

  • Gently insert the gavage needle into the side of the mouth and advance it along the roof of the mouth into the esophagus.

  • Slowly administer the solution.

  • Carefully withdraw the needle and return the mouse to its cage.

  • Monitor the mouse for at least 15 minutes for any signs of distress.

Protocol 2: Murine Model of Chronic Tuberculosis Infection and Efficacy Assessment

• Materials:

  • Female BALB/c or C57BL/6 mice (6-8 weeks old)

  • Mycobacterium tuberculosis H37Rv strain

  • Aerosol infection chamber

  • Middlebrook 7H9 broth with appropriate supplements

  • Middlebrook 7H11 agar plates with appropriate supplements

  • Sterile PBS

  • Tissue homogenizer

• Procedure:

  • Infection:

    • Prepare a mid-log phase culture of M. tuberculosis H37Rv.

    • Infect mice with a low dose of M. tuberculosis (e.g., 50-100 CFU) via an aerosol exposure system.

    • On day 1 post-infection, euthanize a subset of mice (n=3-4) to determine the initial bacterial load in the lungs by plating serial dilutions of lung homogenates on 7H11 agar.

  • Treatment:

    • Allow the infection to establish for a chronic phase (e.g., 4-6 weeks).

    • Initiate treatment with Delpazolid (prepared as in Protocol 1) and control agents (e.g., vehicle, Isoniazid). Administer the treatments daily or as per the experimental design for a specified duration (e.g., 4 weeks).

  • Efficacy Assessment (CFU Enumeration):

    • At the end of the treatment period, euthanize the mice.

    • Aseptically remove the lungs and spleen.

    • Homogenize the organs in a known volume of sterile PBS.

    • Prepare serial 10-fold dilutions of the organ homogenates in sterile PBS.

    • Plate the dilutions on 7H11 agar plates.

    • Incubate the plates at 37°C for 3-4 weeks.

    • Count the number of colonies to determine the bacterial load (CFU) per organ.

Visualizations

Caption: Delpazolid's mechanism of action on M. tuberculosis protein synthesis.

Caption: Experimental workflow for Delpazolid efficacy testing in a murine TB model.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Portico [access.portico.org]
• 4. Pharmacodynamic Correlates of Linezolid Activity and Toxicity in Murine Models of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein synthesis in Mycobacterium tuberculosis as a potential target for therapeutic interventions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Delpazolid Demonstrates Comparable In Vitro Activity to Linezolid Against Multidrug-Resistant Tuberculosis Isolates

A comprehensive analysis of experimental data indicates that delpazolid, a novel oxazolidinone, exhibits potent in vitro antibacterial activity against multidrug-resistant Mycobacterium tuberculosis (MDR-TB) isolates, comparable to that of linezolid. This comparison guide provides researchers, scientists, and drug development professionals with a detailed overview of the quantitative data, experimental protocols, and mechanisms of action for both antimicrobial agents.

Delpazolid and linezolid belong to the oxazolidinone class of antibiotics, which are crucial in the treatment of infections caused by drug-resistant bacteria.[1][2] Their primary mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit, thereby preventing the formation of the initiation complex necessary for translation.[2][3] This unique mechanism limits cross-resistance with other antibiotic classes.[2]

Comparative In Vitro Activity

A key study comparing the in vitro activity of delpazolid and linezolid against a panel of M. tuberculosis isolates, including multidrug-resistant (MDR-TB) and extensively drug-resistant (XDR-TB) strains, provides valuable insights into their relative potency. The minimum inhibitory concentration (MIC) is a critical measure of a drug's effectiveness, with lower values indicating greater potency.

The study's findings reveal that against MDR-TB isolates, delpazolid demonstrated a lower MIC90 (the concentration required to inhibit the growth of 90% of isolates) than linezolid.[4] Specifically, the MIC90 of delpazolid against MDR-TB was 0.5 mg/liter, whereas the MIC90 for linezolid was 1.0 mg/liter.[4] This suggests that delpazolid may be more potent against MDR-TB strains. Conversely, for XDR-TB isolates, linezolid showed a lower MIC90 (0.25 mg/liter) compared to delpazolid (1.0 mg/liter).[4]

A significant finding was the lower rate of resistance to delpazolid among MDR-TB isolates. Statistical analysis indicated a significantly greater proportion of linezolid-resistant isolates compared to delpazolid-resistant isolates within the MDR-TB group.[4]

Table 1: Comparative MIC90 Values of Delpazolid and Linezolid against M. tuberculosis Isolates

Drug	MDR-TB Isolates (mg/liter)	XDR-TB Isolates (mg/liter)
Delpazolid	0.5	1.0
Linezolid	1.0	0.25
Data sourced from a comparative in vitro study.[4]

Table 2: Resistance Rates of Delpazolid and Linezolid against Drug-Resistant M. tuberculosis Isolates

Drug	MDR-TB Isolates (%)	XDR-TB Isolates (%)
Delpazolid	0.83	4.2
Linezolid	Significantly higher than delpazolid	No significant difference from delpazolid
Data sourced from a comparative in vitro study.[4]

Mechanism of Action and Resistance

Both delpazolid and linezolid are oxazolidinones that inhibit bacterial protein synthesis. They bind to the 23S rRNA component of the 50S ribosomal subunit, preventing the formation of the 70S initiation complex, a critical step in protein synthesis.[2][3]

Resistance to oxazolidinones in M. tuberculosis is primarily associated with mutations in the genes encoding the 23S rRNA and ribosomal proteins L3 (rplC) and L4 (rplD).[4] Interestingly, one study identified a novel mutation in the rplD gene that conferred high-level resistance to linezolid but not to delpazolid, suggesting potential differences in the specific binding interactions of the two drugs.[4]

Caption: Mechanism of action of oxazolidinones.

Experimental Protocols

The determination of Minimum Inhibitory Concentrations (MICs) is a cornerstone of antimicrobial susceptibility testing. The data presented in this guide were primarily generated using the broth microdilution method, specifically the microplate Alamar blue assay (MABA).

Microplate Alamar Blue Assay (MABA) Protocol for M. tuberculosis

This protocol outlines the key steps for determining the MIC of antimicrobial agents against M. tuberculosis using the MABA.

• Preparation of Drug Solutions: Stock solutions of delpazolid and linezolid are prepared and serially diluted in Middlebrook 7H9 broth supplemented with oleic acid-albumin-dextrose-catalase (OADC).

• Inoculum Preparation: A suspension of the M. tuberculosis isolate is prepared from a fresh culture and its turbidity is adjusted to match a 0.5 McFarland standard. This suspension is then further diluted.

• Plate Inoculation: A 96-well microtiter plate is prepared with the serially diluted drug solutions. The prepared bacterial inoculum is added to each well. Control wells containing no drug are included.

• Incubation: The inoculated plates are sealed and incubated at 37°C for a specified period, typically 7 to 14 days.

• Addition of Alamar Blue: After the initial incubation period, a solution of Alamar blue is added to each well.

• Secondary Incubation: The plates are re-incubated for 24-48 hours.

• Reading of Results: The MIC is determined as the lowest drug concentration that prevents a color change of the Alamar blue indicator from blue (no growth) to pink (growth).

Caption: Workflow for MIC determination using MABA.

Conclusion

The available in vitro data suggests that delpazolid is a promising new agent for the treatment of MDR-TB, exhibiting comparable and, in some instances, superior activity to linezolid. The lower resistance rates observed for delpazolid in MDR-TB isolates are particularly noteworthy. Further clinical investigations are warranted to fully elucidate the therapeutic potential of delpazolid in the management of multidrug-resistant tuberculosis.

References

• 1. Frontiers | Linezolid resistance in multidrug-resistant mycobacterium tuberculosis: A systematic review and meta-analysis [frontiersin.org]
• 2. Linezolid resistance in patients with drug-resistant TB and treatment failure in South Africa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Linezolid resistance among multidrug resistant tuberculosis isolates: Insights from North Karnataka, India - IP Int J Med Microbiol Trop Dis [ijmmtd.org]
• 4. Linezolid resistance in multidrug-resistant mycobacterium tuberculosis: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Delpazolid and Sutezolid Against Nontuberculous Mycobacteria (NTM)

A comprehensive guide for researchers, scientists, and drug development professionals on the in vitro efficacy, mechanism of action, and experimental evaluation of two next-generation oxazolidinones.

This report provides a detailed comparative analysis of Delpazolid and Sutezolid, two oxazolidinone antibiotics, against various species of Nontuberculous Mycobacteria (NTM). This guide synthesizes available experimental data to offer a clear perspective on their potential as therapeutic agents for NTM infections.

In Vitro Activity: A Head-to-Head Comparison

The in vitro potency of Delpazolid and Sutezolid has been evaluated against a range of clinically significant NTM species, including both slow-growing mycobacteria (SGM) and rapid-growing mycobacteria (RGM). The primary metrics for comparison are the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC), which quantify the antimicrobial activity of these compounds.

Susceptibility in Slow-Growing Mycobacteria (SGM)

Against SGM species such as Mycobacterium avium, Mycobacterium intracellulare, and Mycobacterium kansasii, Sutezolid has consistently demonstrated superior in vitro activity compared to Delpazolid.[1][2][3] Studies have shown that the MIC₉₀ and MBC₉₀ values for Sutezolid are significantly lower, in some cases 4- to 16-fold lower, than those of Delpazolid and the first-generation oxazolidinone, Linezolid.[1] This suggests a potentially greater efficacy of Sutezolid in treating infections caused by these prevalent NTM species. Even in macrolide-resistant strains of M. avium and M. intracellulare, Sutezolid maintained the lowest MIC₉₀ and MBC₉₀ values.[1][2]

Susceptibility in Rapid-Growing Mycobacteria (RGM)

The landscape of in vitro activity shifts when considering RGM. For Mycobacterium abscessus, Delpazolid has shown the lowest MIC₉₀ among the oxazolidinones in some studies.[1] However, for both Mycobacterium abscessus and Mycobacterium massiliense, the MIC and MBC values for Delpazolid, Sutezolid, and Linezolid have been reported to be similar in other comprehensive evaluations.[1][2][3] For macrolide-resistant RGM, Sutezolid exhibited the lowest MBC₉₀, suggesting a potential bactericidal advantage.[1][2] Another study focusing on RGM found that Tedizolid, another oxazolidinone, showed the strongest activity against M. abscessus, while Delpazolid was most potent against M. fortuitum.[4]

Data Summary Tables

The following tables summarize the quantitative data on the in vitro activity of Delpazolid and Sutezolid against key NTM species.

Table 1: In Vitro Activity (MIC₉₀ in µg/mL) of Delpazolid and Sutezolid against NTM Species

NTM Species	Delpazolid (MIC₉₀)	Sutezolid (MIC₉₀)	Reference
M. avium	32	4	[1]
M. intracellulare	32	2	[1]
M. kansasii	16	1	[1]
M. abscessus	4	8	[1]
M. massiliense	8	8	[1]

Table 2: In Vitro Activity (MBC₉₀ in µg/mL) of Delpazolid and Sutezolid against NTM Species

NTM Species	Delpazolid (MBC₉₀)	Sutezolid (MBC₉₀)	Reference
M. avium	32	8	[1]
M. intracellulare	32	4	[1]
M. kansasii	16	1	[1]
M. abscessus	16	16	[1]
M. massiliense	16	8	[1]

Mechanism of Action: Targeting Protein Synthesis

Delpazolid and Sutezolid belong to the oxazolidinone class of antibiotics and share a common mechanism of action.[1][5][6] They are inhibitors of bacterial protein synthesis, a critical process for bacterial growth and survival.

The primary target of oxazolidinones is the 50S ribosomal subunit of the bacterial ribosome. Specifically, they bind to the 23S rRNA component of the 50S subunit at the peptidyl transferase center.[7][8][9] This binding event blocks the formation of the initiation complex, which is the first step in protein synthesis, thereby preventing the translation of messenger RNA (mRNA) into proteins.[6] A key feature of their mechanism is the inhibition of the formation of the first peptide bond, which distinguishes them from many other classes of protein synthesis inhibitors.

Mechanism of Action of Delpazolid and Sutezolid

Experimental Protocols

The in vitro data presented in this guide are primarily derived from standardized antimicrobial susceptibility testing methods. The following section details the typical experimental workflow for determining the MIC and MBC of Delpazolid and Sutezolid against NTM.

In Vitro Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized technique used to determine the MIC of an antimicrobial agent against a specific microorganism.[2][5]

Experimental Workflow:

• Inoculum Preparation: A standardized suspension of the NTM clinical isolate is prepared to a specific turbidity, typically a 0.5 McFarland standard. This suspension is then further diluted to achieve a target final inoculum concentration in the test wells.

• Drug Dilution Series: A serial two-fold dilution of Delpazolid and Sutezolid is prepared in a 96-well microtiter plate using an appropriate broth medium, such as cation-adjusted Mueller-Hinton broth supplemented with oleic acid-albumin-dextrose-catalase (OADC).

• Inoculation: Each well of the microtiter plate containing the drug dilutions is inoculated with the prepared NTM suspension. Control wells (growth control without drug and sterility control without inoculum) are also included.

• Incubation: The inoculated plates are incubated at the optimal temperature and for the required duration for the specific NTM species (e.g., several days for SGM and a shorter period for RGM).

• MIC Determination: The MIC is determined as the lowest concentration of the drug that completely inhibits visible growth of the NTM.

• MBC Determination: To determine the MBC, an aliquot from each well showing no visible growth is subcultured onto an appropriate agar medium (e.g., 7H10 agar with OADC). The plates are then incubated to allow for colony formation. The MBC is defined as the lowest concentration of the drug that results in a ≥99.9% reduction in the initial inoculum.[2][5]

Experimental Workflow for MIC/MBC Determination

Conclusion

The comparative analysis of Delpazolid and Sutezolid reveals distinct in vitro activity profiles against different NTM species. Sutezolid demonstrates superior potency against slow-growing mycobacteria, a key finding for the treatment of common NTM infections like those caused by the Mycobacterium avium complex. In contrast, the activity against rapid-growing mycobacteria is more varied, with Delpazolid showing promise against certain species. Both agents operate through the well-established mechanism of protein synthesis inhibition characteristic of oxazolidinones. The provided experimental protocols offer a foundation for the standardized evaluation of these and other novel antimicrobial agents against NTM. Further in vivo studies and clinical trials are warranted to translate these in vitro findings into effective therapeutic strategies for patients with NTM diseases.

References

• 1. In Vitro Activity of Oxazolidinone against Nontuberculous Mycobacteria, Including Macrolide-Resistant Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. In Vitro Activity of Oxazolidinone against Nontuberculous Mycobacteria, Including Macrolide-Resistant Clinical Isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. mdpi.com [mdpi.com]
• 7. Portico [access.portico.org]
• 8. journals.asm.org [journals.asm.org]
• 9. Mycobactericidal Activity of Sutezolid (PNU-100480) in Sputum (EBA) and Blood (WBA) of Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Delpazolid's Promise in Chronic Tuberculosis: A Comparative Efficacy Analysis

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the preclinical efficacy of Delpazolid in the context of chronic tuberculosis infection, benchmarked against key alternatives.

Delpazolid (LCB01-0371), a novel oxazolidinone antibiotic, is emerging as a significant candidate in the fight against tuberculosis (TB), particularly multi-drug-resistant strains (MDR-TB).[1] Its mechanism of action, like other oxazolidinones, involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[2] This guide provides a comparative analysis of Delpazolid's efficacy, supported by available experimental data, against other key anti-tubercular agents in a chronic infection model framework. While direct quantitative data for Delpazolid in a chronic murine TB model is not publicly available, this guide collates in vitro data, early bactericidal activity in humans, and detailed preclinical data from comparator drugs to offer a comprehensive evaluation for researchers.

Comparative Efficacy Data

The following tables summarize the available quantitative data for Delpazolid and its comparators.

Table 1: In Vitro Activity against Mycobacterium tuberculosis

Compound	Class	MIC90 (μg/mL) for MDR/XDR-TB Isolates	Key Findings
Delpazolid	Oxazolidinone	0.25 - 1	Lower resistance rates compared to linezolid in some studies.[1]
Linezolid	Oxazolidinone	Not explicitly stated for MDR/XDR, but used as a comparator.	A key repurposed drug for MDR-TB, but with known toxicities.
Sutezolid	Oxazolidinone	Not explicitly stated in these sources.	Shows potent activity against M. tuberculosis.
Pretomanid	Nitroimidazole	Not explicitly stated in these sources.	Active against both replicating and non-replicating M. tuberculosis.

Table 2: Efficacy in Preclinical and Clinical Models

Compound	Model System	Treatment Regimen	Efficacy Outcome (Reduction in Bacterial Load)
Delpazolid	Human (Phase 2a, 14-day EBA study)	800 mg QD	Average daily decline of 0.044 ± 0.016 log CFU/mL in sputum.[3][4]
Delpazolid	Human (Phase 2a, 14-day EBA study)	400 mg BID	Average daily decline of 0.053 ± 0.017 log CFU/mL in sputum.[3][4]
Delpazolid	Human (Phase 2a, 14-day EBA study)	800 mg BID	Average daily decline of 0.043 ± 0.016 log CFU/mL in sputum.[3][4]
Linezolid	Murine Chronic TB Model	100 mg/kg, 5 days/week for 4 weeks	~1.5 log10 CFU reduction in lungs.
Sutezolid	Murine Chronic TB Model	Not explicitly stated in these sources.	Has demonstrated superior efficacy to linezolid in some murine models.
Pretomanid	Murine Chronic TB Model	100 mg/kg/day	Significant CFU reduction in lungs and spleen, comparable to isoniazid.

Note: Direct comparative studies of Delpazolid in a chronic murine TB model with CFU data are not publicly available. The human early bactericidal activity (EBA) data is provided as an indicator of its antimycobacterial effect.

Experimental Protocols

A standardized experimental protocol for evaluating drug efficacy in a murine model of chronic tuberculosis infection is outlined below. This protocol is based on methodologies reported in preclinical studies of anti-tubercular agents.

Murine Model of Chronic Tuberculosis Infection

• Animal Model: BALB/c or C57BL/6 mice are commonly used strains for TB research.

• Infection: Mice are infected via aerosol exposure with a low dose of Mycobacterium tuberculosis (e.g., H37Rv strain) to establish a pulmonary infection. This typically results in the implantation of approximately 100-200 bacilli in the lungs.

• Establishment of Chronic Infection: The infection is allowed to progress for a period of 4 to 6 weeks. During this time, the bacterial load in the lungs reaches a stable plateau, and granulomatous lesions develop, mimicking chronic human tuberculosis.

• Treatment Initiation: After the establishment of chronic infection, mice are randomized into treatment and control groups.

• Drug Administration: The test compound (e.g., Delpazolid) and comparator drugs are administered orally or via an appropriate route at specified doses and frequencies for a defined duration (typically 4 to 8 weeks). A vehicle control group receives the administration vehicle alone.

• Efficacy Assessment: At specified time points during and after treatment, cohorts of mice are euthanized. The lungs and spleens are aseptically harvested, homogenized, and serial dilutions are plated on selective agar (e.g., Middlebrook 7H11).

• Data Analysis: After incubation, colony-forming units (CFU) are counted to determine the bacterial load in each organ. The efficacy of the treatment is measured by the reduction in the mean log10 CFU counts compared to the untreated control group.

Visualizing the Process

Mechanism of Action: Oxazolidinone Antibiotics

Caption: Delpazolid's mechanism of action.

Experimental Workflow for Efficacy Testing

Caption: Murine model experimental workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. Portico [access.portico.org]
• 3. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Delpazolid's Edge: A Comparative Analysis of Cross-Resistance with Other Oxazolidinones

For Immediate Release

DAEJEON, South Korea – November 12, 2025 – A comprehensive review of cross-resistance studies between the novel oxazolidinone, delpazolid, and its predecessors—linezolid, tedizolid, and sutezolid—reveals a promising profile for delpazolid in overcoming certain resistance mechanisms. This guide synthesizes available in vitro data to provide researchers, scientists, and drug development professionals with a clear comparison of their performance against clinically relevant bacterial pathogens.

Key Findings in Cross-Resistance

Oxazolidinones represent a critical class of antibiotics for treating infections caused by multidrug-resistant Gram-positive bacteria. Their mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit. However, the emergence of resistance, primarily through mutations in the 23S rRNA gene (e.g., G2576T) and ribosomal proteins L3 and L4, as well as the acquisition of the cfr gene, poses a significant challenge to their clinical efficacy.

Delpazolid has demonstrated comparable or superior activity to linezolid against various pathogens. Notably, studies on Mycobacterium tuberculosis have identified a key differentiation in their resistance profiles. While mutations in the 23S rRNA gene can confer cross-resistance to both delpazolid and linezolid, a specific mutation in the ribosomal protein L4 (rplD gene) has been shown to confer resistance to linezolid but not to delpazolid, suggesting delpazolid may remain effective against certain linezolid-resistant strains[1].

Comparative In Vitro Activity

The following tables summarize the minimum inhibitory concentration (MIC) data for delpazolid and other oxazolidinones against various bacterial species, including strains with defined resistance mechanisms where data is available.

Table 1: Comparative MICs (μg/mL) of Oxazolidinones against Mycobacterium tuberculosis

Organism	Oxazolidinone	MIC₅₀	MIC₉₀
MDR-TB	Delpazolid	-	0.5
Linezolid	-	1.0
XDR-TB	Delpazolid	-	1.0
Linezolid	-	0.25
H37Rv	Delpazolid	0.25-0.5	-
Linezolid	0.25-0.5	-
Tedizolid	0.12-0.25	-
Sutezolid	0.06-0.12	-

Data sourced from multiple in vitro studies. MIC values can vary based on testing methodology and specific strains.

Table 2: Comparative MICs (μg/mL) of Oxazolidinones against Slowly Growing Mycobacteria (SGM)

Organism	Oxazolidinone	MIC₅₀	MIC₉₀
M. avium	Delpazolid	32	>32
Linezolid	16	32
Tedizolid	32	>32
Sutezolid	4	8
M. intracellulare	Delpazolid	8	16
Linezolid	8	16
Tedizolid	8	16
Sutezolid	2	4

Data highlights sutezolid's potent activity against these SGM strains.

Table 3: Comparative MICs (μg/mL) of Delpazolid and Linezolid against Methicillin-Resistant Staphylococcus aureus (MRSA) Bloodstream Isolates

Oxazolidinone	MIC₅₀	MIC₉₀
Delpazolid	1	2
Linezolid	1	2

While MIC₅₀ and MIC₉₀ values are similar, delpazolid demonstrated greater potency against a larger percentage of isolates compared to linezolid in this study[2].

Note: There is a current lack of publicly available data on the in vitro activity of delpazolid against linezolid-resistant Staphylococcus aureus and Enterococcus species with specific resistance mechanisms such as the G2576T mutation in the 23S rRNA gene or the presence of the cfr gene. Further research in this area is crucial for a complete understanding of delpazolid's cross-resistance profile.

Experimental Protocols

The determination of Minimum Inhibitory Concentrations (MICs) is a critical component of cross-resistance studies. The following is a generalized protocol for the broth microdilution method, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution MIC Testing Protocol

• Preparation of Antimicrobial Solutions:

  • Stock solutions of delpazolid and other oxazolidinones are prepared according to the manufacturer's instructions.

  • Serial two-fold dilutions of each antibiotic are made in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve the desired final concentration range in the microtiter plates.

• Inoculum Preparation:

  • Bacterial isolates are cultured on an appropriate agar medium for 18-24 hours.

  • Several colonies are suspended in a sterile saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • The standardized suspension is further diluted in CAMHB to a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Aliquots of the prepared bacterial inoculum are added to each well of the microtiter plate containing the serially diluted antibiotics.

  • A growth control well (no antibiotic) and a sterility control well (no bacteria) are included on each plate.

  • The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

  • The results are interpreted according to the established breakpoints for each antibiotic, if available.

Visualizing the Experimental Workflow

To provide a clearer understanding of the process for assessing cross-resistance, the following diagram illustrates the typical experimental workflow.

Experimental workflow for assessing oxazolidinone cross-resistance.

Conclusion

The available data suggests that delpazolid holds promise as a valuable addition to the oxazolidinone class, particularly in its potential to circumvent certain linezolid resistance mechanisms. Its comparable or enhanced in vitro activity against key pathogens underscores its potential clinical utility. However, further comprehensive studies are imperative to fully elucidate its cross-resistance profile against a broader range of linezolid-resistant Gram-positive bacteria with well-characterized resistance determinants. Such data will be instrumental in guiding the future clinical development and positioning of delpazolid in the fight against antimicrobial resistance.

References

• 1. Comparison of In Vitro Activity and MIC Distributions between the Novel Oxazolidinone Delpazolid and Linezolid against Multidrug-Resistant and Extensively Drug-Resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-vitro Activity of Delpazolid and Comparator Agents Against Methicillin-resistant Staphylococcus aureus Involved in Bloodstream Infection - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head In Vitro Comparison of Delpazolid and Tedizolid

In the landscape of oxazolidinone antibiotics, delpazolid and tedizolid represent significant advancements, offering potent activity against a range of Gram-positive pathogens. This guide provides a detailed in vitro comparison of these two agents, presenting key performance data, experimental methodologies, and visual representations of their mechanism of action and experimental workflows to inform researchers, scientists, and drug development professionals.

Mechanism of Action: A Shared Pathway

Both delpazolid and tedizolid exert their antibacterial effects through the inhibition of bacterial protein synthesis.[1] As oxazolidinones, they bind to the 50S subunit of the bacterial ribosome, preventing the formation of the 70S initiation complex, a critical step in the translation process.[1][2] This shared mechanism of action is depicted in the signaling pathway diagram below.

Caption: Mechanism of action for Delpazolid and Tedizolid.

Quantitative Data: In Vitro Susceptibility

The following table summarizes the minimum inhibitory concentration (MIC) values for delpazolid and tedizolid against a panel of clinically relevant Gram-positive bacteria. The data is compiled from various in vitro studies. Tedizolid generally exhibits lower MIC values, indicating greater potency, against many of the tested organisms.[3][4][5][6][7][8][9][10]

Bacterial Species	Delpazolid MIC (µg/mL)	Tedizolid MIC (µg/mL)
Staphylococcus aureus (MSSA)	0.5 (MIC₉₀)	0.12 - 0.5 (MIC₉₀)
Staphylococcus aureus (MRSA)	0.5 (MIC₉₀)	0.12 - 0.5 (MIC₉₀)
Enterococcus faecalis	Not widely reported	0.25 - 0.5 (MIC₉₀)
Enterococcus faecium (VRE)	Not widely reported	0.25 - 0.5 (MIC₉₀)
Streptococcus pneumoniae	1 (MIC₉₀)	≤0.5 (MIC range)
Mycobacterium abscessus	2-fold lower than linezolid	1 (MIC₅₀), 2 (MIC₉₀)
Mycobacterium fortuitum	4-fold lower than linezolid	Similar to linezolid
Mycobacterium tuberculosis (MDR/XDR)	0.5 (MIC₉₀)	Not widely reported

Experimental Protocols

The in vitro activity of delpazolid and tedizolid is primarily assessed by determining the Minimum Inhibitory Concentration (MIC) using standardized methods such as broth microdilution and agar dilution, as recommended by the Clinical and Laboratory Standards Institute (CLSI).[11][12][13]

Broth Microdilution MIC Assay Protocol

This method involves preparing serial dilutions of the antibiotics in a liquid growth medium in a 96-well microtiter plate.

• Preparation of Antibiotic Stock Solutions: Prepare stock solutions of delpazolid and tedizolid in a suitable solvent, typically dimethyl sulfoxide (DMSO), at a high concentration.

• Serial Dilution: Perform a two-fold serial dilution of each antibiotic in cation-adjusted Mueller-Hinton broth (CAMHB) directly in the wells of a 96-well plate to achieve a range of final concentrations.

• Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard. This is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is read as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Caption: Workflow for Broth Microdilution MIC Determination.

Agar Dilution MIC Assay Protocol

In this method, the antibiotics are incorporated into an agar medium at various concentrations.

• Preparation of Antibiotic-Containing Agar Plates: Prepare a series of agar plates (e.g., Mueller-Hinton agar) each containing a specific concentration of delpazolid or tedizolid. A control plate with no antibiotic is also prepared.

• Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard.

• Inoculation: Using a multipoint inoculator, spot a standardized volume of the bacterial suspension onto the surface of each agar plate.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic that prevents the growth of a visible colony.

Conclusion

Both delpazolid and tedizolid are potent oxazolidinone antibiotics with a shared mechanism of action. In vitro data suggests that tedizolid generally exhibits greater potency against a broad range of Gram-positive bacteria compared to what has been reported for delpazolid in the available literature. However, delpazolid shows promising activity against certain mycobacterial species. The choice between these agents for further development or clinical use will depend on the specific target pathogen, resistance patterns, and the overall clinical context. The standardized protocols outlined here are crucial for generating reliable and comparable in vitro susceptibility data to guide these decisions.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Tedizolid | C17H15FN6O3 | CID 11234049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. In vitro susceptibility of methicillin-resistant Staphylococcus aureus isolates from skin and soft tissue infections to vancomycin, daptomycin, linezolid and tedizolid | The Brazilian Journal of Infectious Diseases [bjid.org.br]
• 4. jmilabs.com [jmilabs.com]
• 5. In Vitro Activities of Tedizolid and Linezolid against Gram-Positive Cocci Associated with Acute Bacterial Skin and Skin Structure Infections and Pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In Vitro Activity of Tedizolid in Comparison with Other Oral and Intravenous Agents Against a Collection of Community-Acquired Methicillin-Resistant Staphylococcus aureus (2014-2015) in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive Clinical Isolates from a Phase 2 Study of Oral Tedizolid Phosphate (TR-701) in Patients with Complicated Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jmilabs.com [jmilabs.com]
• 10. primescholars.com [primescholars.com]
• 11. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 12. researchgate.net [researchgate.net]
• 13. downloads.regulations.gov [downloads.regulations.gov]

Delpazolid: A New Oxazolidinone's In Vitro Potency and its Correlation with In Vivo Therapeutic Outcomes

A comprehensive analysis of delpazolid's performance against susceptible and drug-resistant Mycobacterium tuberculosis, benchmarked against the established oxazolidinone, linezolid. This guide synthesizes key experimental data to provide researchers, scientists, and drug development professionals with a clear comparison of these critical anti-tuberculosis agents.

Delpazolid (LCB01-0371) is a novel oxazolidinone antibiotic demonstrating potent in vitro activity against a range of bacteria, including drug-resistant strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. As with other oxazolidinones, its mechanism of action involves the inhibition of bacterial protein synthesis. This guide provides a detailed comparison of delpazolid and linezolid, focusing on the correlation between in vitro susceptibility, as determined by Minimum Inhibitory Concentration (MIC), and in vivo efficacy derived from preclinical and clinical studies.

In Vitro Susceptibility: A Head-to-Head Comparison

Delpazolid has shown comparable or slightly better in vitro efficacy against Gram-positive bacteria than linezolid. Against M. tuberculosis H37Rv, delpazolid exhibits a similar MIC to linezolid; however, its minimum bactericidal concentration (MBC) is reported to be more than fourfold lower. This suggests a greater bactericidal potential for delpazolid.

In studies with multidrug-resistant (MDR) and extensively drug-resistant (XDR) TB isolates, delpazolid has demonstrated significant promise. The MIC90 values for delpazolid against MDR and XDR-TB isolates have been reported as 0.25 µg/mL and 1 µg/mL, respectively. Notably, in a study of MDR-TB isolates from China, the resistance rate to delpazolid was 0.8%, significantly lower than the 6.7% resistance rate observed for linezolid.

Organism/Strain	Delpazolid MIC (µg/mL)	Linezolid MIC (µg/mL)	Reference
M. tuberculosis H37Rv	Similar to Linezolid	Similar to Delpazolid
MDR-TB Isolates (MIC90)	0.25	1.0
XDR-TB Isolates (MIC90)	1.0	0.25
M. abscessus (MIC50)	1.2	N/A
Methicillin-resistant S. aureus (MRSA) (MIC90)	2	N/A

Parameter	Delpazolid	Linezolid	Reference
Minimum Bactericidal Concentration (vs. Mtb H37Rv)	>4-fold lower than Linezolid	N/A
Resistance Rate (MDR-TB isolates, China)	0.8%	6.7%

In Vivo Efficacy: From Animal Models to Clinical Trials

Preclinical studies in murine models of tuberculosis have substantiated the in vitro findings. In various infection models, including systemic, soft tissue, lung, and thigh infections in mice, delpazolid demonstrated greater efficacy than linezolid.

Clinical trials have further elucidated the in vivo potential of delpazolid. A Phase 2a early bactericidal activity (EBA) study in patients with pulmonary tuberculosis evaluated several dosing regimens of delpazolid. The average daily decline in log-colony forming units (CFU) in sputum was measured over 14 days.

Treatment Group	Average Daily Decline in log-CFU (± SD)	Reference
Delpazolid 800 mg once daily (QD)	0.044 ± 0.016
Delpazolid 400 mg twice daily (BID)	0.053 ± 0.017
Delpazolid 800 mg BID	0.043 ± 0.016
Delpazolid 1200 mg QD	0.019 ± 0.017
Linezolid 600 mg BID (Active Control)	0.154 ± 0.023
HRZE (Standard Regimen) (Active Control)	0.192 ± 0.028

These results indicate that while the standard HRZE regimen and linezolid showed greater early bactericidal activity in this study, delpazolid demonstrated a dose-dependent bactericidal effect. Furthermore, delpazolid has been generally well-tolerated in clinical trials, with a notable absence of significant myelosuppression, a key dose-limiting toxicity associated with prolonged linezolid use.

Mechanism of Action: Targeting Bacterial Protein Synthesis

Delpazolid, like other oxazolidinones, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. This binding occurs at the peptidyl transferase center (PTC), preventing the formation of the initiation complex and thereby halting protein synthesis. While the primary binding site is within the 23S rRNA, some evidence suggests there may be subtle differences in the binding of delpazolid and linezolid, which could account for the observed differences in activity and resistance profiles.

Mechanism of Delpazolid Action.

Experimental Protocols

In Vitro Susceptibility Testing: Microplate Alamar Blue Assay (MABA)

The in vitro activity of delpazolid and comparator drugs against M. tuberculosis is commonly determined using the Microplate Alamar Blue Assay (MABA).

• Preparation of Mycobacterial Suspension: A suspension of the M. tuberculosis strain is prepared in an appropriate broth, such as Middlebrook 7H9, and the turbidity is adjusted to a McFarland standard of 1.0. This suspension is then diluted to achieve the desired inoculum size.

• Drug Dilution: Serial twofold dilutions of delpazolid and comparator drugs are prepared in a 96-well microplate.

• Inoculation: The mycobacterial suspension is added to each well containing the drug dilutions. Control wells with no drug are also included.

• Incubation: The microplates are incubated at 37°C for a period of 5-7 days.

• Addition of Alamar Blue: After the initial incubation, a solution of Alamar Blue reagent is added to each well.

• Re-incubation and Reading: The plates are re-incubated for 24-48 hours. A color change from blue (no growth) to pink (growth) indicates mycobacterial viability. The MIC is defined as the lowest drug concentration that prevents this color change.

In Vivo Efficacy Murine Model

The in vivo efficacy of delpazolid is typically evaluated in a murine model of chronic tuberculosis.

• Infection: BALB/c or C57BL/6 mice are infected with a low-dose aerosol of M. tuberculosis H37Rv to establish a chronic lung infection.

• Treatment Initiation: Treatment with delpazolid, a comparator drug (e.g., linezolid), or a vehicle control is initiated several weeks post-infection, once a stable bacterial load is established in the lungs.

• Drug Administration: Drugs are typically administered orally via gavage, once or twice daily, for a specified duration (e.g., 4-8 weeks).

• Assessment of Bacterial Load: At various time points during and after treatment, cohorts of mice are euthanized, and their lungs and spleens are aseptically removed and homogenized.

• CFU Enumeration: Serial dilutions of the organ homogenates are plated on selective agar (e.g., Middlebrook 7H11). The plates are incubated at 37°C for 3-4 weeks, and the number of colony-forming units (CFU) is counted to determine the bacterial load.

• Data Analysis: The reduction in bacterial load (log10 CFU) in the treated groups is compared to the vehicle control group to determine the in vivo efficacy of the drug.

Drug Development Workflow.

Conclusion

The available data strongly suggest a good correlation between the in vitro susceptibility of M. tuberculosis to delpazolid and its in vivo efficacy. Delpazolid demonstrates potent in vitro activity against both drug-susceptible and, importantly, multidrug-resistant strains, often exceeding that of linezolid. These in vitro advantages translate to significant in vivo bactericidal activity in animal models and early clinical trials. While further clinical studies are needed to fully establish its role in tuberculosis treatment regimens, delpazolid's favorable safety profile, particularly the reduced potential for myelosuppression, positions it as a promising alternative to linezolid for the treatment of drug-resistant tuberculosis. The continued investigation and development of delpazolid are critical steps toward shorter, safer, and more effective treatment regimens for this global health threat.

A Comparative In Vitro Analysis of Mitochondrial Toxicity: Delpazolid vs. Linezolid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro mitochondrial toxicity profiles of delpazolid and linezolid, two members of the oxazolidinone class of antibiotics. The information presented is based on available experimental data to assist researchers in understanding the potential mitochondrial liabilities of these compounds.

Executive Summary

Both delpazolid and linezolid are potent antibiotics that function by inhibiting bacterial protein synthesis. However, their mechanism of action extends to mitochondrial ribosomes, which share structural similarities with their bacterial counterparts. This off-target effect can lead to mitochondrial dysfunction, a key concern in drug development. In vitro studies on human cell lines have indicated that delpazolid exhibits inhibitory effects on mitochondrial protein synthesis that are similar to those of linezolid.[1] Despite this, delpazolid's pharmacokinetic profile, characterized by more rapid clearance, may result in lower instances of myelosuppression by allowing for mitochondrial recovery between doses.[1]

Data Presentation: In Vitro Mitochondrial Toxicity

Parameter	Delpazolid	Linezolid	Source
Mechanism of Action	Inhibition of mitochondrial protein synthesis via binding to the large ribosomal subunit.	Inhibition of mitochondrial protein synthesis via binding to the large ribosomal subunit.	[1][2]
Inhibition of Mitochondrial Protein Synthesis	Effects are reported to be similar to linezolid in human cell lines (K562 and AC16).	IC50 values for inhibition of CYTox I expression are approximately 9 to 14 μM.	[1][2]
Effect on Cytochrome c Oxidase (Complex IV)	Not explicitly quantified in direct comparison.	Causes a concentration-dependent decrease in the expression of CYTox I, a subunit of Complex IV.	[2]
Cellular Proliferation	Not explicitly quantified in direct comparison.	Can cause a time- and concentration-dependent inhibition of cell proliferation, linked to mitochondrial protein synthesis inhibition.
Reported Mitochondrial Damage Limit (IC50)	3.4 µg/mL	3.4 µg/mL	[1]

Note: Direct comparative in vitro studies with quantitative data for delpazolid are limited. The information presented is synthesized from available literature.

Experimental Protocols

The following are detailed methodologies for key experiments that can be employed to compare the in vitro mitochondrial toxicity of delpazolid and linezolid. These protocols are based on established methods used for assessing the mitochondrial toxicity of oxazolidinones.

Inhibition of Mitochondrial Protein Synthesis (Cytochrome c Oxidase Subunit I Expression)

• Cell Culture: Human cell lines, such as HL-60 promyelocytes or K562 myelogenous leukemia cells, are cultured in appropriate media.

• Drug Exposure: Cells are incubated with varying concentrations of delpazolid and linezolid for a specified period (e.g., 72 hours).

• Western Blot Analysis:

  • Following drug exposure, cells are harvested, and mitochondrial fractions are isolated.

  • Protein concentrations are determined using a standard assay (e.g., BCA assay).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against a mitochondrially-encoded protein (e.g., CYTox I) and a nuclear-encoded mitochondrial protein as a loading control (e.g., Tom20).

  • After washing, the membrane is incubated with a secondary antibody conjugated to horseradish peroxidase.

  • The signal is detected using an enhanced chemiluminescence (ECL) system, and band intensities are quantified to determine the relative expression of CYTox I.[2]

Cytochrome c Oxidase Activity Assay

• Cell Preparation: Cells are treated with delpazolid and linezolid as described above.

• Assay Procedure:

  • A commercially available cytochrome c oxidase assay kit is used.

  • Cell lysates are prepared, and the activity of cytochrome c oxidase (Complex IV) is measured spectrophotometrically by monitoring the oxidation of reduced cytochrome c at a specific wavelength (e.g., 550 nm).

  • The results are normalized to the total protein content of the cell lysates.[2]

Assessment of Mitochondrial Respiration (Seahorse XF Analyzer)

• Cell Culture: Cells are seeded in a Seahorse XF microplate.

• Drug Treatment: Cells are exposed to delpazolid and linezolid for a defined period.

• Seahorse Assay:

  • The Seahorse XF analyzer is used to measure the oxygen consumption rate (OCR) in real-time.

  • A mitochondrial stress test is performed by sequentially injecting an ATP synthase inhibitor (oligomycin), an uncoupler (e.g., FCCP), and a Complex I/III inhibitor (e.g., rotenone/antimycin A).

  • This allows for the determination of key parameters of mitochondrial respiration, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.[2]

Visualizations

Caption: Mechanism of Oxazolidinone Mitochondrial Toxicity.

Caption: Experimental Workflow for In Vitro Comparison.

References

• 1. Inhibition of Mammalian Mitochondrial Protein Synthesis by Oxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitochondrial Alterations (Inhibition of Mitochondrial Protein Expression, Oxidative Metabolism, and Ultrastructure) Induced by Linezolid and Tedizolid at Clinically Relevant Concentrations in Cultured Human HL-60 Promyelocytes and THP-1 Monocytes - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Synergistic Potential of Delpazolid and Rifampicin in Tuberculosis Treatment: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative assessment of the potential synergistic effects between the oxazolidinone antibiotic Delpazolid and the frontline anti-tuberculosis drug, rifampicin. While direct experimental data on this specific combination is not yet prominent in published literature, this document synthesizes available data from analogous drug pairings, outlines detailed experimental protocols for assessing synergy, and offers a framework for future research.

Currently, there is a recognized gap in the literature regarding the direct synergistic interaction between Delpazolid and rifampicin against Mycobacterium tuberculosis. However, studies on Delpazolid in combination with other anti-tuberculosis agents and of rifampicin with other oxazolidinones, such as linezolid, provide valuable insights into the potential for synergistic activity.

Performance of Delpazolid in Combination with Other Anti-TB Drugs

Delpazolid (LCB01-0371), a novel oxazolidinone, has been evaluated for synergistic effects with existing anti-tuberculosis medications.[1][2] A checkerboard assay against M. tuberculosis H37Rv revealed partial synergism with clofazimine, bedaquiline, and pyrazinamide.[1]

Table 1: In Vitro Interaction of Delpazolid with Select Anti-Tuberculosis Drugs against M. tuberculosis H37Rv

Combination Drug	MIC of Combination Drug (µg/mL)	MIC of Delpazolid (µg/mL)	Interaction Profile
Clofazimine	0.5	1	Partial Synergism
Bedaquiline	0.12	1	Partial Synergism
Pyrazinamide	50	1	Partial Synergism

Source: Data synthesized from checkerboard assay results mentioned in literature.[1]

Follow-up in vitro time-kill assays further explored these combinations. When Delpazolid was combined with bedaquiline or clofazimine at half their individual minimum inhibitory concentrations (MIC), regrowth of M. tuberculosis H37Rv was not observed.[1] A combination of 1x MIC of Delpazolid (1 µg/mL) and 0.5x MIC of clofazimine (0.25 µg/mL) resulted in a 2 log reduction in colony-forming units (CFU).[1]

Performance of Rifampicin in Combination with Linezolid

As Delpazolid is an oxazolidinone, its potential interactions with rifampicin can be contextualized by examining studies of linezolid, another drug in the same class. The combination of rifampicin and linezolid has been studied against various strains of M. tuberculosis.

Table 2: Summary of Rifampicin and Linezolid Combination Studies

Study Focus	Method	Key Findings	Reference
In vitro activity against M. tuberculosis clinical isolates	Modified Checkerboard Assay (REDCA), Time-Kill Curve Assay	The combination demonstrated a bacteriostatic effect on the reference strain and susceptible isolates. For rifampicin-resistant isolates, the combination did not enhance the killing of the bacillus.	[3]
Pharmacokinetic Interaction	In vivo mouse model	Co-administration with rifampicin has been shown to reduce the blood concentration of linezolid. This is a critical consideration for clinical applications.	[4]

| Mechanism of Synergy against Gram-Negative Bacteria | Checkerboard Assays | While not focused on M. tuberculosis, this study highlights that rifampicin's properties make it prone to synergistic interactions with drugs like linezolid, particularly when bacterial membrane permeability is altered. |[5] |

These findings suggest that while a rifampicin-oxazolidinone combination can be effective, the nature of the interaction may be complex, ranging from bacteriostatic to potential pharmacokinetic conflicts.

Experimental Protocols for Assessing Synergy

To directly evaluate the synergistic potential of Delpazolid and rifampicin, standardized in vitro methods such as the checkerboard assay and time-kill curve analysis are essential.

Checkerboard Assay

The checkerboard assay is a widely used method to determine the in vitro synergistic activity of two antimicrobial agents.[6][7][8]

Detailed Methodology:

• Preparation of Drug Solutions: Stock solutions of Delpazolid and rifampicin are prepared at concentrations significantly higher than their expected MICs. A series of twofold dilutions for each drug are then prepared.

• Plate Setup: In a 96-well microtiter plate, the dilutions of Delpazolid are dispensed horizontally, while the dilutions of rifampicin are dispensed vertically. This creates a matrix of wells containing various concentrations of both drugs. Control wells with each drug alone and no drugs are also included.

• Inoculation: Each well is inoculated with a standardized suspension of M. tuberculosis (e.g., 5 x 10^5 CFU/mL).[8]

• Incubation: The plate is incubated at 37°C for a defined period (e.g., 7-14 days for M. tuberculosis).

• Reading Results: The MIC is determined as the lowest concentration of a drug (alone or in combination) that inhibits visible bacterial growth.

• Data Analysis: The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify the interaction.

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • FICI = FIC of Drug A + FIC of Drug B

The interpretation of the FICI value determines the nature of the drug interaction.[9][10]

Diagram 1: Checkerboard assay workflow and FICI interpretation.

Time-Kill Curve Assay

Time-kill curve assays provide dynamic information about the bactericidal or bacteriostatic activity of antimicrobial agents over time.[11][12]

Detailed Methodology:

• Inoculum Preparation: An exponential-phase culture of M. tuberculosis is diluted to a starting concentration of approximately 5 x 10^5 CFU/mL in an appropriate broth medium.[11]

• Drug Exposure: The bacterial suspension is exposed to Delpazolid and rifampicin, both alone and in combination, at specific concentrations (e.g., 0.5x, 1x, or 2x MIC). A growth control without any drug is also included.

• Sampling: Aliquots are removed from each culture at various time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours).

• Quantification of Viable Bacteria: Serial dilutions of the collected samples are plated on appropriate agar medium. After incubation, the number of colonies is counted to determine the CFU/mL at each time point.

• Data Analysis: The results are plotted as log10 CFU/mL versus time.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active single agent at a specific time point.

  • Bactericidal activity is often defined as a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.

Diagram 2: Workflow for a time-kill curve assay.

Conclusion and Future Directions

While direct evidence for the synergistic activity of Delpazolid and rifampicin is currently lacking, the available data on analogous drug combinations provide a strong rationale for further investigation. The partial synergy of Delpazolid with other anti-TB drugs and the known interactions of rifampicin with linezolid suggest that a combination therapy could be beneficial. However, the potential for antagonistic pharmacokinetic interactions, as seen with linezolid, underscores the need for careful evaluation.

Future research should prioritize conducting checkerboard and time-kill assays to directly quantify the in vitro interaction between Delpazolid and rifampicin against both drug-susceptible and drug-resistant strains of M. tuberculosis. Subsequent in vivo studies in animal models would be crucial to assess the efficacy and pharmacokinetic profile of this combination, ultimately determining its potential role in future tuberculosis treatment regimens.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Activity of rifampicin and linezolid combination in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of a rifampicin pre-treatment on linezolid pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 9. Synergistic effect of two combinations of antituberculous drugs against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synergistic Drug Combinations for Tuberculosis Therapy Identified by a Novel High-Throughput Screen - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in Combination with Other Antimicrobial Agents against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dynamic Time-Kill Curve Characterization of Spectinamide Antibiotics 1445 and 1599 for the Treatment of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Delpazolid: A New Oxazolidinone with a Promising Myelosuppression Profile

A Comparative Guide for Researchers and Drug Development Professionals

The oxazolidinone class of antibiotics has been a cornerstone in the treatment of multidrug-resistant Gram-positive infections. However, their clinical utility, particularly for long-term therapy, has been hampered by dose-dependent myelosuppression, a form of bone marrow suppression that can lead to anemia, thrombocytopenia, and neutropenia. Delpazolid (LCB01-0371), a novel oxazolidinone, has been developed with the aim of providing a safer alternative with a reduced potential for this significant adverse effect. This guide provides a comparative analysis of delpazolid's myelosuppression potential against other key oxazolidinones, supported by available experimental data.

Lower Myelosuppression Potential: Evidence from Clinical and Preclinical Studies

Clinical data from Phase 1 and Phase 2a trials suggest that delpazolid has a favorable safety profile with regard to myelosuppression. In a Phase 1 trial, delpazolid was administered for three weeks with no reported instances of myelosuppression-related adverse events.[1] Furthermore, a Phase 2a study in patients with tuberculosis indicated that delpazolid could potentially replace linezolid and shorten treatment duration, partly due to its reduced toxicity.[1]

The primary mechanism behind oxazolidinone-induced myelosuppression is the inhibition of mitochondrial protein synthesis in hematopoietic progenitor cells.[2] This off-target effect is due to the similarity between bacterial and mitochondrial ribosomes. Delpazolid's design appears to mitigate this effect. While direct comparative preclinical studies with quantitative data on myelosuppression are not extensively published, the available information points towards delpazolid having a lower propensity for this toxicity compared to linezolid and tedizolid. LegoChem Biosciences has reported that in contrast to linezolid and tedizolid, which demonstrated 25% and 80% myelosuppression in mice and 35% and 60% in rats, respectively, no myelosuppression was observed with delpazolid administration for up to 3 weeks in these animal models.[3]

Comparative Data on Myelosuppression Potential

To facilitate a clear comparison, the following tables summarize the available data on the myelosuppressive potential of delpazolid and its key alternatives.

Drug	Preclinical Myelosuppression Data (Mice)	Preclinical Myelosuppression Data (Rats)	Clinical Myelosuppression Observations
Delpazolid	No myelosuppression reported after 3 weeks of administration.[3]	No myelosuppression reported after 3 weeks of administration.[3]	No myelosuppression-related adverse events in Phase 1 (up to 21 days) and Phase 2a trials.[1]
Linezolid	25% myelosuppression reported.[3]	35% myelosuppression reported.[3]	Known to cause dose- and duration-dependent myelosuppression, particularly thrombocytopenia.[4]
Tedizolid	80% myelosuppression reported.[3]	60% myelosuppression reported.[3]	Generally considered to have a lower incidence of myelosuppression than linezolid in short-term studies, but the risk remains.[5]

Experimental Methodologies for Assessing Myelosuppression

The evaluation of myelosuppression for oxazolidinones involves a combination of in vitro and in vivo experimental models.

In Vitro Colony-Forming Unit (CFU) Assays

These assays are critical for assessing the direct impact of a drug on the proliferation and differentiation of hematopoietic progenitor cells.

Experimental Protocol: CFU Assay for Myelosuppression

• Cell Source: Bone marrow is harvested from preclinical animal models (e.g., mice, rats) or human donors.

• Cell Isolation: Mononuclear cells are isolated from the bone marrow aspirate using density gradient centrifugation.

• Cell Culture: The isolated cells are plated in a semi-solid methylcellulose-based medium supplemented with a cocktail of cytokines (e.g., erythropoietin, thrombopoietin, stem cell factor, interleukins) to promote the growth of specific hematopoietic lineages.

• Drug Exposure: The cells are incubated with varying concentrations of the test compounds (e.g., delpazolid, linezolid, tedizolid) for a specified period (typically 7-14 days).

• Colony Counting: After the incubation period, the number of colonies for each lineage (e.g., CFU-GM for granulocyte-macrophage, BFU-E for burst-forming unit-erythroid, and CFU-Mk for megakaryocyte) is counted under a microscope.

• Data Analysis: The IC50 value (the concentration of the drug that inhibits colony formation by 50%) is calculated for each drug and each cell lineage to determine its myelosuppressive potential.

In Vivo Murine Models of Myelosuppression

Animal models, particularly in mice, are used to evaluate the systemic effects of oxazolidinones on hematopoiesis.

Experimental Protocol: Murine Model of Oxazolidinone-Induced Myelosuppression

• Animal Model: Specific strains of mice (e.g., BALB/c or C57BL/6) are commonly used.

• Drug Administration: The test compounds are administered to the mice, typically via oral gavage or intravenous injection, at various dose levels and for a defined duration (e.g., 7, 14, or 21 days).

• Blood Sample Collection: Blood samples are collected periodically from the mice to monitor complete blood counts (CBCs), including red blood cell count, white blood cell count, platelet count, and hemoglobin levels.

• Bone Marrow Analysis: At the end of the study, bone marrow is harvested from the femurs and tibias to assess cellularity and the number of hematopoietic progenitor cells using CFU assays or flow cytometry.

• Histopathology: Bone marrow and spleen tissues may be collected for histopathological examination to assess for any drug-induced changes.

• Data Analysis: The data from the treated groups are compared to a vehicle control group to determine the extent of myelosuppression induced by each drug.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway involved in oxazolidinone-induced myelosuppression and a typical experimental workflow for its assessment.

Caption: Mechanism of Oxazolidinone-Induced Myelosuppression.

References

• 1. openaccessjournals.com [openaccessjournals.com]
• 2. Oxazolidinones as versatile scaffolds in medicinal chemistry - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00415A [pubs.rsc.org]
• 3. Oxazolidinones inhibit cellular proliferation via inhibition of mitochondrial protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Myelosuppression with Oxazolidinones: Are There Differences? - PMC [pmc.ncbi.nlm.nih.gov]

Delpazolid vs. Linezolid: A Comparative Review of Preclinical Pharmacokinetics

A deep dive into the pharmacokinetic profiles of the novel oxazolidinone, delpazolid, and its predecessor, linezolid, in key animal models, offering a data-driven comparison for researchers and drug development professionals.

This guide provides a comprehensive analysis of the preclinical pharmacokinetic properties of delpazolid and linezolid, two critical oxazolidinone antibiotics. The following sections detail the experimental methodologies, present comparative pharmacokinetic data in tabular format, and visualize the experimental workflows. This information is intended to support further research and development in the field of infectious diseases.

Pharmacokinetic Data Summary

The following tables summarize the key pharmacokinetic parameters of delpazolid and linezolid observed in rodent models. It is important to note that the data has been compiled from different studies, and direct comparisons should be made with caution due to variations in experimental conditions such as dose, administration route, and animal strain.

Delpazolid Pharmacokinetic Parameters in Rodent Models

Animal Model	Dose (mg/kg)	Route	Cmax (mg/L)	Tmax (h)	AUC (mg·h/L)	Half-life (h)	Oral Bioavailability (%)	Reference
Mouse	30	p.o.	10.1	0.25	48.28	3.9	Not Reported	[1]
Rat	60 (twice daily)	p.o.	Not Reported	Not Reported	Not Reported	Not Reported	>80	[1]
Rat	120 (twice daily)	p.o.	Not Reported	Not Reported	Not Reported	Not Reported	>80	[1]

Linezolid Pharmacokinetic Parameters in Rodent Models

Animal Model	Dose (mg/kg)	Route	Cmax (mg/L)	Tmax (h)	AUC (mg·h/L)	Half-life (h)	Oral Bioavailability (%)	Reference
Mouse	0.625 - 40	p.o.	0.6 - 30.0	Not Reported	0.6 - 56.2	0.4 - 0.9	>70	[2][3]
Rat	63	i.g.	Not Reported	Not Reported	224.5 (AUC₀-∞)	Not Reported	>95	[3][4]
Rat	25	i.v.	Not Reported	Not Reported	86.4 (AUC₀-∞)	Not Reported	-	[4]

Experimental Protocols

The methodologies employed in the cited studies to determine the pharmacokinetic profiles of delpazolid and linezolid are detailed below.

Delpazolid Studies

• Mouse Study Protocol:

  • Animal Model: Specific mouse strain not detailed.

  • Dosing: A single oral (p.o.) dose of 30 mg/kg was administered.

  • Sample Collection: Blood samples were collected at various time points post-administration.

  • Analytical Method: The concentration of delpazolid in plasma was determined using a validated analytical method (specific method not detailed in the available text).

  • Pharmacokinetic Analysis: Standard non-compartmental analysis was used to calculate pharmacokinetic parameters.[1]

• Rat Study Protocol:

  • Animal Model: Specific rat strain not detailed.

  • Dosing: Oral (p.o.) doses of 60 and 120 mg/kg/day were administered twice daily for two weeks.

  • Key Finding: The oral bioavailability was reported to be greater than 80%.[1]

Linezolid Studies

• Mouse Study Protocol:

  • Animal Model: Neutropenic murine pneumonia model.

  • Dosing: Single oral (p.o.) doses ranging from 0.625 to 40 mg/kg were administered.

  • Sample Collection: Plasma samples were collected at multiple time points to characterize the concentration-time profile.

  • Analytical Method: Specific analytical methodology not detailed in the provided text.

  • Pharmacokinetic Analysis: Pharmacokinetic parameters were determined, and protein binding was reported to be 30%.[2] A separate study reported an oral bioavailability of over 70% in mice.[3]

• Rat Study Protocol:

  • Animal Model: Sprague-Dawley rats.

  • Dosing: A single intragastric (i.g.) dose of 63 mg/kg or a single intravenous (i.v.) dose of 25 mg/kg was administered.

  • Sample Collection: Plasma and urine samples were collected over time.

  • Analytical Method: A validated high-performance liquid chromatography (HPLC) with a photodiode array detector was used to quantify linezolid concentrations.[4]

  • Pharmacokinetic Analysis: Non-compartmental analysis was used to determine pharmacokinetic parameters. The oral bioavailability was reported to be over 95%.[3][4]

Visualized Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow of the pharmacokinetic studies and the logical relationship between the experimental components.

Caption: General workflow of a preclinical pharmacokinetic study.

References

• 1. Portico [access.portico.org]
• 2. Comparative Pharmacodynamics of the New Oxazolidinone Tedizolid Phosphate and Linezolid in a Neutropenic Murine Staphylococcus aureus Pneumonia Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics, toxicokinetics, distribution, metabolism and excretion of linezolid in mouse, rat and dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validated HPLC Method for the Pharmacokinetic Study of Linezolid in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of Delpazolid

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. Delpazolid, an oxazolidinone antibiotic, requires careful management throughout its lifecycle, including its final disposal. This guide provides a comprehensive overview of the recommended procedures for the safe disposal of delpazolid, ensuring compliance with safety regulations and minimizing environmental impact.

Hazard and Disposal Summary

Delpazolid presents specific hazards that dictate its disposal requirements. The following table summarizes key data from safety data sheets (SDS).

Parameter	Information	Citation
Acute Toxicity	Harmful if swallowed.	[1][2]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.	[1]
Disposal Precaution	Discharge into the environment must be avoided. Do not let the chemical enter drains, sewers, surface or ground water.	[3]
Primary Disposal Method	Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.	[1][2]
Spill Management	Collect spillage. Adhered or collected material should be promptly disposed of.	[1][3]
Container Disposal	Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning. Alternatively, puncture to make unusable and dispose of in a sanitary landfill.	[3]

Step-by-Step Disposal Protocol

The following protocol outlines the step-by-step process for the proper disposal of delpazolid in a laboratory setting. This procedure is designed to prioritize safety and regulatory compliance.

1. Personal Protective Equipment (PPE): Before handling delpazolid for disposal, ensure you are wearing appropriate PPE. This includes:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A lab coat or other protective clothing[2][3]

2. Segregation and Labeling:

• Store delpazolid waste separately from other chemical waste to avoid unintended reactions.

• Keep delpazolid waste in a clearly labeled, sealed, and suitable container. The label should include the chemical name, hazard symbols (e.g., "Harmful," "Environmentally Hazardous"), and the date of accumulation.

3. Disposal of Unused or Expired Delpazolid:

• The preferred method of disposal is to send the chemical to a licensed and approved hazardous waste disposal facility[1][2].

• Do not mix delpazolid with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) office.

4. Decontamination of Empty Containers:

• Empty containers that held delpazolid should be decontaminated before disposal.

• Triple-rinse the container with a suitable solvent (e.g., ethanol or methanol). The rinsate should be collected and disposed of as hazardous waste along with the delpazolid waste.

• After triple-rinsing, the container can be offered for recycling or punctured to prevent reuse and discarded in a sanitary landfill[3].

5. Management of Spills:

• In the event of a spill, prevent the material from spreading and entering drains or waterways[3].

• For small spills, absorb the material with an inert substance such as vermiculite, dry sand, or earth.

• For larger spills, dike the area to contain the material[4].

• Collect the spilled material and absorbent into a sealed container for disposal as hazardous waste[3].

• Clean the spill area thoroughly to remove any residual contamination[4].

6. Alternative Disposal (When a Licensed Facility is Not an Option): In the rare event that a licensed hazardous waste facility is not accessible, and with approval from your local EHS office, the following procedure can be considered for small quantities:

• Mix the delpazolid with an unappealing, inert material such as cat litter or used coffee grounds[5][6].

• Place the mixture in a sealed plastic bag or container to prevent leakage[5][6].

• Dispose of the sealed container in the regular trash[5][6].

• Note: This method is a last resort and should only be used in accordance with institutional and local regulations. It is not the preferred method due to the environmental toxicity of delpazolid.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of delpazolid.

References

• 1. Delpazolid (LCB01-0371)|1219707-39-7|MSDS [dcchemicals.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. targetmol.com [targetmol.com]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. fda.gov [fda.gov]
• 6. oncolink.org [oncolink.org]

Safeguarding Researchers: A Comprehensive Guide to Handling Delpazolid

For Immediate Implementation: This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Delpazolid. Adherence to these guidelines is critical for ensuring personnel safety and maintaining a secure laboratory environment.

Delpazolid, a novel oxazolidinone antibiotic, requires careful handling due to its potential hazards. While research indicates its promise in treating tuberculosis, including multi-drug-resistant strains, laboratory personnel must observe strict safety protocols.[1][2][3] One Safety Data Sheet (SDS) indicates Delpazolid is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Delpazolid. This is based on recommendations from multiple safety data sheets, which advise comprehensive protection against potential exposure.[4][5]

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Must be equipped with side-shields to protect against splashes.[4][5]
Hand Protection	Protective Gloves	Chemical-resistant, disposable gloves should be worn. Inspect for tears or punctures before use.[4][5]
Body Protection	Impervious Clothing	A lab coat or gown made of a material resistant to chemical permeation is required.[4][5]
Respiratory Protection	Suitable Respirator	A respirator is recommended, particularly when handling the powder form or if there is a risk of aerosol generation.[4][5]

Operational Plan: Step-by-Step Guidance

A systematic approach to handling Delpazolid is crucial for minimizing risk. The following workflow outlines the key stages of a typical laboratory process involving this compound.

Caption: A high-level overview of the safe handling workflow for Delpazolid.

Experimental Protocols

While specific experimental protocols will vary, the following general principles should be applied when working with Delpazolid:

• Ventilation: Always handle Delpazolid in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[4][5]

• Avoid Dust and Aerosols: Take care to avoid the formation of dust when working with the powdered form of Delpazolid.[4][5]

• Personal Hygiene: Do not eat, drink, or smoke in areas where Delpazolid is handled. Wash hands thoroughly after handling the compound.[4]

Spill Response Plan

In the event of a Delpazolid spill, immediate and correct action is necessary to contain the material and prevent exposure.

Caption: Step-by-step procedure for responding to a Delpazolid spill.

Spill Cleanup Protocol

• Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.[4]

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full required personal protective equipment, including a respirator.[4]

• Contain the Spill: Prevent the spill from spreading. For liquid spills, use an absorbent material to dike the spill.[6]

• Absorb the Material: For liquid spills, absorb with a non-combustible material like sand or earth. For powder spills, carefully wet the powder to avoid creating dust before absorbing.[6]

• Decontaminate Surfaces: Clean the spill area thoroughly. One safety data sheet suggests scrubbing with alcohol.[4]

• Dispose of Waste: Collect all contaminated materials, including absorbent materials and used PPE, in a sealed, labeled container for hazardous waste disposal.[4][6]

Disposal Plan

Proper disposal of Delpazolid and associated waste is crucial to prevent environmental contamination.

• Unused Delpazolid: Dispose of contents and container to an approved waste disposal plant.[4] Do not allow the chemical to enter drains.[5]

• Contaminated Materials: All materials that have come into contact with Delpazolid, including gloves, gowns, and absorbent materials from spills, must be treated as hazardous waste and disposed of accordingly.

• General Guidance: Follow all local, state, and federal regulations for hazardous waste disposal. If in doubt, consult with your institution's environmental health and safety department. The World Health Organization provides guidelines for the disposal of expired drugs, which may be a useful reference.[7]

First Aid Measures

In case of accidental exposure to Delpazolid, follow these first aid procedures:

Exposure Route	First Aid Instructions
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
Skin Contact	Remove contaminated clothing and rinse skin thoroughly with water. Seek medical attention if irritation develops.[4]
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[4]
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical attention.[4]

References

• 1. mdpi.com [mdpi.com]
• 2. Early Bactericidal Activity of Delpazolid (LCB01-0371) in Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Delpazolid (LCB01-0371)|1219707-39-7|MSDS [dcchemicals.com]
• 5. targetmol.com [targetmol.com]
• 6. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 7. emro.who.int [emro.who.int]